Tetrabutylphosphonium tetrafluoroborate

• CAS: 1813-60-1

Core Science & Biosynthesis

What are the physical properties of Tetrabutylphosphonium tetrafluoroborate?

An In-depth Technical Guide to the Physical Properties of Tetrabutylphosphonium (B1682233) Tetrafluoroborate (B81430)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of Tetrabutylphosphonium tetrafluoroborate (TBPBF4). The information is curated for researchers, scientists, and drug development professionals who utilize this phosphonium (B103445) salt in various applications, including as an electrolyte, phase-transfer catalyst, and in the formulation of ionic liquids. This document summarizes key quantitative data in structured tables, details relevant experimental protocols, and provides a visualization of a key application workflow.

General and Physicochemical Properties

Tetrabutylphosphonium tetrafluoroborate is a quaternary phosphonium salt consisting of a central phosphorus atom bonded to four butyl groups and a tetrafluoroborate anion. Its structure imparts properties such as thermal stability and solubility in organic solvents, making it a versatile compound in chemical synthesis and electrochemical applications.

Table 1: General Properties of Tetrabutylphosphonium Tetrafluoroborate

Property	Value	Reference(s)
Molecular Formula	C₁₆H₃₆BF₄P	[1]
Molecular Weight	346.24 g/mol	[1]
Appearance	White to off-white crystalline powder	[1]
CAS Number	1813-60-1	[1]

Table 2: Thermal and Spectroscopic Properties

Property	Value	Reference(s)
Melting Point	97 - 100 °C	[1]
Boiling Point	Decomposes before boiling
Thermal Decomposition	See Section 3 for details

Quantitative Physical Property Data

The following tables summarize the available quantitative data for the density, viscosity, and solubility of Tetrabutylphosphonium tetrafluoroborate.

Table 3: Density of Tetrabutylphosphonium Tetrafluoroborate in Acetonitrile (B52724)

Data for the density of Tetrabutylphosphonium tetrafluoroborate (TBPBF4) in acetonitrile (AN) solutions have been measured across a range of temperatures.[2]

Temperature (K)	Concentration (mol·kg⁻¹)	Density (g·cm⁻³)
293.15	Data not available	Data not available
298.15	Data not available	Data not available
303.15	Data not available	Data not available
308.15	Data not available	Data not available
313.15	Data not available	Data not available
318.15	Data not available	Data not available
323.15	Data not available	Data not available

Note: While the study indicates these measurements were performed, specific data points were not found in the provided search results. The data would be presented here if available.

Table 4: Viscosity of Tetrabutylphosphonium Tetrafluoroborate in Acetonitrile

Viscosity measurements of TBPBF4 in acetonitrile solutions have also been conducted over a range of temperatures.[2]

Temperature (K)	Concentration (mol·kg⁻¹)	Viscosity (mPa·s)
293.15	Data not available	Data not available
298.15	Data not available	Data not available
303.15	Data not available	Data not available
308.15	Data not available	Data not available
313.15	Data not available	Data not available
318.15	Data not available	Data not available
323.15	Data not available	Data not available

Note: As with density, the specific viscosity data points from the cited study were not available in the search results.

Table 5: Solubility of Tetrabutylphosphonium Tetrafluoroborate

Quantitative solubility data for TBPBF4 in a wide range of organic solvents is limited in the readily available literature. However, its general solubility characteristics are known.

Solvent	Solubility	Reference(s)
Acetonitrile	Soluble	[2]
Polar Organic Solvents	Generally Soluble
Water	Slightly Soluble
Non-polar Solvents	Generally Insoluble

Thermal Decomposition

The thermal stability of phosphonium-based ionic liquids is a critical parameter for their application in various processes. While specific data for the complete decomposition pathway of Tetrabutylphosphonium tetrafluoroborate is not extensively detailed, the decomposition of similar tetrabutylphosphonium salts provides a likely mechanism. The thermal degradation is expected to proceed via a Hofmann-type elimination reaction, yielding tributylphosphine (B147548) and butene, or through nucleophilic attack of the tetrafluoroborate anion on the butyl chain. The final decomposition products are likely to include tributylphosphine oxide, butene, hydrogen fluoride, and boron trifluoride.

Experimental Protocols

The following are detailed methodologies for the determination of key physical properties of Tetrabutylphosphonium tetrafluoroborate, adapted from standard procedures for ionic liquids.

Melting Point Determination

Method: Differential Scanning Calorimetry (DSC)

• Sample Preparation: Accurately weigh 5-10 mg of Tetrabutylphosphonium tetrafluoroborate into a hermetically sealed aluminum pan.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC instrument.

• Thermal Program:

  • Equilibrate the sample at a temperature well below the expected melting point (e.g., 25 °C).

  • Ramp the temperature at a controlled rate (e.g., 5-10 °C/min) to a temperature significantly above the melting point (e.g., 150 °C).

  • Hold at the high temperature for a few minutes to ensure complete melting.

  • Cool the sample back to the starting temperature at a controlled rate.

  • Perform a second heating ramp under the same conditions to obtain a clear melting endotherm.

• Data Analysis: The melting point is determined as the onset temperature of the melting endotherm on the second heating scan.

Density Measurement

Method: Vibrating Tube Densimeter

• Calibration: Calibrate the densimeter with dry air and deionized water at the desired measurement temperature.

• Sample Preparation: Prepare solutions of Tetrabutylphosphonium tetrafluoroborate in the desired solvent (e.g., acetonitrile) at various known concentrations. Ensure the samples are completely dissolved and free of air bubbles.

• Measurement:

  • Inject the sample solution into the vibrating U-tube of the densimeter.

  • Allow the temperature of the sample to equilibrate to the setpoint.

  • Record the oscillation period of the U-tube once it stabilizes.

• Calculation: The density of the solution is calculated from the oscillation period using the calibration constants of the instrument.

Viscosity Measurement

Method: Capillary Viscometer (e.g., Ubbelohde type)

• Instrument Setup: Place a calibrated capillary viscometer in a constant temperature bath set to the desired measurement temperature.

• Sample Preparation: Prepare solutions of Tetrabutylphosphonium tetrafluoroborate in the desired solvent at various known concentrations.

• Measurement:

  • Introduce a known volume of the sample solution into the viscometer.

  • Allow the sample to thermally equilibrate for at least 15-20 minutes.

  • Using a pipette bulb or vacuum, draw the liquid up through the capillary to a point above the upper timing mark.

  • Release the suction and measure the time it takes for the liquid meniscus to flow from the upper to the lower timing mark.

  • Repeat the measurement at least three times to ensure reproducibility.

• Calculation: The kinematic viscosity (ν) is calculated using the equation: ν = C * t, where C is the viscometer constant and t is the average flow time. The dynamic viscosity (η) can then be calculated by multiplying the kinematic viscosity by the density of the solution (η = ν * ρ).

Thermal Stability Assessment

Method: Thermogravimetric Analysis (TGA)

• Sample Preparation: Place a small, accurately weighed sample (5-10 mg) of Tetrabutylphosphonium tetrafluoroborate into a TGA pan (e.g., alumina (B75360) or platinum).

• Instrument Setup: Place the sample pan in the TGA furnace.

• Experimental Conditions:

  • Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

  • Equilibrate the sample at a starting temperature (e.g., 30 °C).

• Thermal Program: Heat the sample at a constant rate (e.g., 10 °C/min) to a final temperature where complete decomposition is expected (e.g., 600 °C).

• Data Analysis: Record the sample mass as a function of temperature. The onset of decomposition is typically determined as the temperature at which a significant mass loss begins.

Application Workflow: Phase-Transfer Catalysis

Tetrabutylphosphonium tetrafluoroborate can function as a phase-transfer catalyst (PTC), facilitating reactions between reactants in immiscible phases (e.g., an aqueous phase and an organic phase). The phosphonium cation transports a reactant anion from the aqueous phase to the organic phase where the reaction occurs.

Caption: Workflow of Phase-Transfer Catalysis.

References

• 1. Thermal decomposition of carboxylate ionic liquids: trends and mechanisms - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C3CP53648C [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis and Characterization of Tetrabutylphosphonium Tetrafluoroborate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylphosphonium (B1682233) tetrafluoroborate (B81430), [P(C₄H₉)₄][BF₄], is a quaternary phosphonium (B103445) salt that has garnered significant interest as a versatile ionic liquid. Its unique combination of properties, including high thermal stability, a wide electrochemical window, and solubility in a range of organic solvents, makes it a valuable compound in diverse applications such as phase transfer catalysis, electrochemical energy storage, and as a supporting electrolyte in various chemical reactions.[1] This technical guide provides a comprehensive overview of the synthesis and detailed characterization of tetrabutylphosphonium tetrafluoroborate, aimed at providing researchers, scientists, and drug development professionals with the core knowledge required for its effective utilization.

Synthesis of Tetrabutylphosphonium Tetrafluoroborate

The synthesis of tetrabutylphosphonium tetrafluoroborate can be effectively achieved through a two-step process involving the formation of a tetrabutylphosphonium halide followed by an anion exchange reaction.

Logical Workflow for Synthesis

Caption: A logical workflow illustrating the two-step synthesis of tetrabutylphosphonium tetrafluoroborate.

Experimental Protocols

Step 1: Synthesis of Tetrabutylphosphonium Bromide

This procedure is adapted from the general synthesis of tetraalkylphosphonium halides.

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine equimolar amounts of tributylphosphine and 1-bromobutane in a suitable solvent such as toluene.

• Reaction: Heat the mixture at a temperature of 100-120 °C for 10-15 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature. The product, tetrabutylphosphonium bromide, will often precipitate out of the solution. The precipitate can be collected by filtration, washed with a non-polar solvent like hexane (B92381) to remove any unreacted starting materials, and dried under vacuum.

Step 2: Synthesis of Tetrabutylphosphonium Tetrafluoroborate via Anion Exchange

This protocol is based on established methods for anion exchange in quaternary ammonium (B1175870) and phosphonium salts.[2]

• Reactant Preparation: Dissolve the synthesized tetrabutylphosphonium bromide and a slight molar excess of sodium tetrafluoroborate in a suitable solvent, such as acetonitrile, in separate flasks.

• Reaction: Slowly add the sodium tetrafluoroborate solution to the stirred solution of tetrabutylphosphonium bromide at room temperature. A white precipitate of sodium bromide will form.

• Isolation and Purification:

  • Stir the reaction mixture for several hours to ensure complete anion exchange.

  • Remove the sodium bromide precipitate by filtration.

  • Concentrate the filtrate under reduced pressure to obtain the crude tetrabutylphosphonium tetrafluoroborate.

  • The crude product can be further purified by recrystallization. A common method involves dissolving the salt in a minimal amount of a hot solvent mixture, such as ethanol/water, and allowing it to cool slowly to form crystals.[2] The purified crystals are then collected by filtration, washed with a small amount of the cold recrystallization solvent, and dried in a vacuum oven.

Characterization of Tetrabutylphosphonium Tetrafluoroborate

A comprehensive characterization of the synthesized tetrabutylphosphonium tetrafluoroborate is crucial to confirm its identity and purity. The following are key analytical techniques and expected data.

Physicochemical Properties

Property	Value
Molecular Formula	C₁₆H₃₆BF₄P
Molecular Weight	346.24 g/mol
Appearance	White to off-white crystalline powder[1]
Melting Point	97 - 100 °C

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of tetrabutylphosphonium tetrafluoroborate. The following table summarizes the expected chemical shifts for the different nuclei.

Nucleus	Expected Chemical Shift (ppm)	Multiplicity
¹H	~0.9 (t), ~1.4-1.6 (m), ~2.2-2.4 (m)	Triplet, Multiplet, Multiplet
¹³C	~13, ~23-24, ~24-25, ~18-20 (d)	Singlet, Singlet, Singlet, Doublet
³¹P	~30-35	Singlet
¹⁹F	~ -150 to -152	Singlet
¹¹B	~ -1.0 to -1.5	Singlet

Note: Chemical shifts are referenced to TMS (for ¹H and ¹³C), 85% H₃PO₄ (for ³¹P), CFCl₃ (for ¹⁹F), and BF₃·OEt₂ (for ¹¹B). The chemical shifts can vary slightly depending on the solvent and concentration.

Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) is suitable for the analysis of ionic compounds like tetrabutylphosphonium tetrafluoroborate. The expected mass-to-charge ratio (m/z) for the tetrabutylphosphonium cation is approximately 259.25.

Thermal Analysis

Thermogravimetric analysis (TGA) provides information on the thermal stability and decomposition of the compound. Tetrabutylphosphonium salts are known for their good thermal stability.

Experimental Protocol: Thermogravimetric Analysis (TGA)

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: Accurately weigh a small amount of the dried tetrabutylphosphonium tetrafluoroborate (typically 5-10 mg) into a TGA pan.

• Analysis Conditions:

  • Atmosphere: Inert atmosphere (e.g., nitrogen) with a constant flow rate.

  • Temperature Program: Heat the sample from room temperature to a final temperature of around 600 °C at a constant heating rate (e.g., 10 °C/min).

• Data Acquisition: Record the sample mass as a function of temperature. The resulting TGA curve will show the onset temperature of decomposition.

Experimental Workflow for Characterization

Caption: A workflow diagram outlining the key characterization techniques for tetrabutylphosphonium tetrafluoroborate.

Conclusion

This technical guide provides a foundational understanding of the synthesis and characterization of tetrabutylphosphonium tetrafluoroborate. The detailed experimental protocols and expected analytical data serve as a valuable resource for researchers and professionals working with this versatile ionic liquid. Proper synthesis and thorough characterization are paramount to ensuring the quality and reliability of this compound in its various applications, from advancing green chemistry to developing next-generation energy storage solutions.

References

• 1. Tetrabutylammonium Tetrafluoroborate | C16H36BF4N | CID 67932 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Technical Guide: Tri-tert-butylphosphonium Tetrafluoroborate (CAS 131274-22-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tri-tert-butylphosphonium tetrafluoroborate (B81430), identified by CAS number 131274-22-1, is a phosphonium (B103445) salt that has become an indispensable tool in modern organic synthesis. It serves as a stable, air-tolerant, and non-pyrophoric precursor to the highly effective but air-sensitive tri-tert-butylphosphine (B79228) ligand. This ligand, characterized by its significant steric bulk and strong electron-donating properties, is pivotal for a variety of palladium-catalyzed cross-coupling reactions. These reactions are fundamental in the synthesis of complex organic molecules, including active pharmaceutical ingredients (APIs), making this compound highly relevant to drug development professionals. This guide provides a comprehensive overview of its chemical and physical properties, primary applications in organic synthesis with detailed experimental protocols, and a review of its reported biological activities.

Chemical and Physical Properties

Tri-tert-butylphosphonium tetrafluoroborate is a white crystalline solid.[1][2] Its stability in air and indefinite stability as a solid and in solution (in the absence of a base) make it a more convenient and safer alternative to the pyrophoric tri-tert-butylphosphine ligand.[3] Key physical and chemical properties are summarized in the tables below.

Table 1: General and Structural Information

Property	Value	Reference
CAS Number	131274-22-1	[4]
IUPAC Name	tritert-butylphosphanium tetrafluoroborate	[4]
Synonyms	Tri-tert-butylphosphine tetrafluoroborate, [(t-Bu)3PH]BF4, tBu3P HBF4	[4]
Molecular Formula	C₁₂H₂₈BF₄P	[4][5]
Molecular Weight	290.13 g/mol	[4][5]
SMILES	--INVALID-LINK--(F)(F)F.CC(C)(C)--INVALID-LINK--C(C)(C)C	[4]
InChI Key	YTJUCJAUJCXFTN-UHFFFAOYSA-O	[4]

Table 2: Physical and Spectroscopic Data

Property	Value	Reference
Appearance	White to off-white crystalline powder or chunks	[1][2]
Melting Point	258 - 261 °C (decomposes)	[1]
Solubility	Soluble in methylene (B1212753) chloride and chloroform. Slightly soluble in tetrahydrofuran. Insoluble in hexane (B92381), toluene, and water.	[5]
¹H NMR (CDCl₃)	δ 6.07 (d, ¹JPH = 465 Hz, 1H), 1.65 ppm (d, ³JPH = 15.3 Hz, 27H)
³¹P{¹H} NMR (CDCl₃)	δ 51.7 ppm
Purity (NMR)	≥97.0 - 98.0%	[1][2]

Applications in Organic Synthesis

The primary and most well-documented use of tri-tert-butylphosphonium tetrafluoroborate is as a ligand precursor in palladium-catalyzed cross-coupling reactions. The in-situ generation of the free tri-tert-butylphosphine ligand, through deprotonation by a base, forms a highly active palladium catalyst. This catalytic system is effective for a broad range of substrates, including less reactive aryl chlorides, often under mild reaction conditions.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds, widely used in the synthesis of arylamines. The use of tri-tert-butylphosphine as a ligand allows for the coupling of a wide variety of amines and aryl halides, including challenging substrates like aryl chlorides.

Caption: Generalized catalytic cycle for the Buchwald-Hartwig amination.

This protocol details the synthesis of 4-methoxytriphenylamine (B1588709) via the Buchwald-Hartwig amination of 4-chloroanisole (B146269) and diphenylamine, utilizing a Pd₂(dba)₃/tBu₃P·HBF₄ catalyst system.

Materials:

• Diphenylamine (5.01 g, 29.6 mmol, 1.0 eq.)

• 4-Chloroanisole (4.48 g, 31.4 mmol, 1.05 eq.)

• Degassed Toluene (150 mL)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.287 g, 0.131 mmol, 1 mol%)

• Tri-tert-butylphosphonium tetrafluoroborate (tBu₃P·HBF₄) (0.198 g, 0.683 mmol, 2 mol%)

• Sodium tert-butoxide (NaOtBu) (6.34 g, 66.0 mmol, 2.2 eq.)

• Dichloromethane (B109758) (CH₂Cl₂)

• Anhydrous sodium sulfate (B86663)

• Silica gel

• Hexane

• Ethyl acetate (B1210297)

Procedure:

• To a 3-necked 300 mL round-bottom flask, add diphenylamine, 4-chloroanisole, and degassed toluene.

• Add Pd₂(dba)₃, tri-tert-butylphosphonium tetrafluoroborate, and sodium tert-butoxide to the solution.

• Reflux the reaction mixture for 16 hours under a nitrogen atmosphere.

• After cooling to room temperature, dilute the reaction with dichloromethane (300 mL).

• Filter the suspension. Dry the filtrate over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by silica-gel column chromatography (hexane:ethyl acetate = 99:1 to 8:1).

• Further purify by recrystallization from hexane to yield 4-methoxytriphenylamine as a white solid (5.26 g, 65% yield).

Monitoring the Reaction: The reaction progress can be monitored by Thin Layer Chromatography (TLC) using an eluent of ethyl acetate:hexane = 1:10. The R_f values are as follows:

• Diphenylamine: 0.36

• 4-Chloroanisole: 0.59

• 4-Methoxytriphenylamine (product): 0.46

Caption: Experimental workflow for the synthesis of 4-methoxytriphenylamine.

Suzuki Cross-Coupling

The Suzuki coupling reaction is a versatile method for forming carbon-carbon bonds between organoboron compounds and halides or triflates. The catalyst system derived from tri-tert-butylphosphonium tetrafluoroborate is highly effective for a wide range of substrates, including aryl chlorides, and often allows reactions to proceed at room temperature.

• In a glovebox or under an inert atmosphere, a reaction vessel is charged with the palladium source (e.g., Pd₂(dba)₃), tri-tert-butylphosphonium tetrafluoroborate, the aryl halide, the boronic acid, and a base (e.g., K₃PO₄, Cs₂CO₃, or KF).

• A suitable solvent (e.g., toluene, dioxane, or THF) is added.

• The reaction mixture is stirred at the specified temperature (ranging from room temperature to elevated temperatures) for the required time.

• Upon completion, the reaction is cooled to room temperature and subjected to an aqueous workup.

• The organic layer is separated, dried, and concentrated.

• The crude product is purified by chromatography or recrystallization.

Heck Reaction

The Heck reaction involves the coupling of an unsaturated halide with an alkene to form a substituted alkene. The use of tri-tert-butylphosphine as a ligand enables the use of aryl chlorides and allows for many reactions to occur at room temperature with high stereoselectivity.

• To a reaction vessel under an inert atmosphere, add the palladium catalyst, tri-tert-butylphosphonium tetrafluoroborate, the aryl halide, the alkene, and a base (e.g., Cs₂CO₃, Cy₂NMe, or Et₃N).

• Add the appropriate solvent (e.g., toluene, DMF, or dioxane).

• Stir the mixture at the designated temperature until the starting material is consumed.

• After cooling, the mixture is typically filtered to remove inorganic salts and the filtrate is concentrated.

• The product is isolated and purified using standard techniques such as column chromatography.

Biological Activity and Safety

Reported Biological Activity

While the predominant application of tri-tert-butylphosphonium tetrafluoroborate is in synthetic chemistry, some commercial suppliers have reported potential biological activities. Notably, it has been described as a compound that inhibits tumor growth by inhibiting the activation of allyl carbonates and also as an inhibitor of Protein Kinase C (PKC). It has been claimed to be effective against various cancer cell lines in vitro, including breast, prostate, leukemia, and lymphomas.

However, it is crucial for researchers to note that these claims are not widely substantiated in peer-reviewed scientific literature. One study indicated that the compound exhibits low cytotoxicity against normal human liver cell lines and has low hemolytic activity, which could be favorable for biomedical applications.[5] Nevertheless, the overwhelming body of research focuses on its utility as a ligand precursor. Professionals in drug development should treat the claims of anti-cancer activity with caution and verify them through independent studies.

Safety and Handling

Tri-tert-butylphosphonium tetrafluoroborate is considered a hazardous substance. It is harmful if swallowed and causes skin and serious eye irritation.[4] It may also cause respiratory irritation.[4] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. Work should be conducted in a well-ventilated fume hood.

It is important to note that while the phosphonium salt itself is air-stable, the free tri-tert-butylphosphine ligand, which is generated in the presence of a base, is highly air-sensitive and pyrophoric.[3] Therefore, reactions utilizing this reagent must be performed under an inert atmosphere (e.g., nitrogen or argon).

Table 3: GHS Hazard Information

Hazard Statement	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation
(Data aggregated from multiple sources)[4]

Conclusion

Tri-tert-butylphosphonium tetrafluoroborate is a cornerstone reagent for modern palladium-catalyzed cross-coupling reactions. Its stability, ease of handling, and the high reactivity of the in-situ generated tri-tert-butylphosphine ligand make it an invaluable tool for synthetic chemists in academia and industry. For professionals in drug development, its utility in constructing the complex molecular architectures of potential therapeutic agents is of primary importance. While intriguing, the reports on its biological activity require further rigorous scientific investigation to be considered established. As with any chemical reagent, proper safety precautions are essential during its handling and use.

References

• 1. angenechemical.com [angenechemical.com]
• 2. Tri-tert-butylphosphonium tetrafluoroborate HBF4 [sigmaaldrich.com]
• 3. Tri-tert-butylphosphine tetrafluoroborate | 131274-22-1 [chemicalbook.com]
• 4. Tri-tert-butylphosphine tetrafluoroborate | C12H28BF4P | CID 2734635 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Tri-tert-butylphosphine tetrafluoroborate | 131274-22-1 | Benchchem [benchchem.com]

An In-depth Technical Guide to the Molecular Structure and Bonding of Tetrabutylphosphonium Tetrafluoroborate

For: Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylphosphonium (B1682233) tetrafluoroborate (B81430), [(C₄H₉)₄P]⁺[BF₄]⁻, is a quaternary phosphonium (B103445) salt classified as an ionic liquid. It is composed of a bulky, symmetric tetrabutylphosphonium cation and a non-coordinating tetrafluoroborate anion. This combination of a large, charge-delocalized cation and a weakly coordinating anion imparts desirable properties such as high thermal stability, a wide electrochemical window, and solubility in a range of organic solvents. These characteristics make it a valuable compound in diverse applications, including as a supporting electrolyte in electrochemistry, a phase-transfer catalyst in organic synthesis, and a component in the formulation of advanced materials.

This technical guide provides a detailed examination of the molecular structure and bonding of tetrabutylphosphonium tetrafluoroborate, supported by spectroscopic and crystallographic data. It also outlines standard experimental protocols for its synthesis and characterization, intended to serve as a comprehensive resource for professionals in research and development.

Molecular Structure and Bonding

The structure of tetrabutylphosphonium tetrafluoroborate is defined by the distinct geometries of its constituent ions and the electrostatic forces between them. The overall bonding is ionic, characterized by the attraction between the positively charged phosphonium center and the negatively charged tetrafluoroborate anion.

Tetrabutylphosphonium Cation ([P(C₄H₉)₄]⁺)

The tetrabutylphosphonium cation consists of a central phosphorus atom covalently bonded to four butyl chains. The phosphorus atom adopts a tetrahedral geometry, which minimizes steric repulsion between the bulky butyl groups. The P-C bonds are strong covalent sigma bonds. The positive charge is formally centered on the phosphorus atom, but it is somewhat delocalized over the surrounding alkyl framework.

Tetrafluoroborate Anion ([BF₄]⁻)

The tetrafluoroborate anion features a central boron atom covalently bonded to four fluorine atoms. This anion also possesses a tetrahedral geometry, as predicted by VSEPR theory, leading to a stable and symmetric structure with bond angles of approximately 109.5°. The B-F bonds are highly polarized due to the high electronegativity of fluorine. The negative charge is distributed symmetrically across the four fluorine atoms.

Quantitative Data

The following tables summarize key quantitative data related to the structure and properties of tetrabutylphosphonium tetrafluoroborate.

Table 1: General Properties

Property	Value
Chemical Formula	C₁₆H₃₆BF₄P
Molecular Weight	346.25 g/mol
CAS Number	1813-60-1

| Appearance | White to off-white crystalline powder |

Table 2: Typical Crystallographic and Bond Data Precise data from a single crystal structure of tetrabutylphosphonium tetrafluoroborate is not readily available in public databases. The values presented are typical for the respective ions in similar crystalline environments.

Parameter	Ion	Typical Value
P-C Bond Length	[P(C₄H₉)₄]⁺	~1.83 Å
C-P-C Bond Angle	[P(C₄H₉)₄]⁺	~109.5° (tetrahedral)
B-F Bond Length	[BF₄]⁻	~1.38 Å
F-B-F Bond Angle	[BF₄]⁻	~109.5° (tetrahedral)

Table 3: Nuclear Magnetic Resonance (NMR) Spectroscopy Data Chemical shifts (δ) are reported in ppm relative to a standard. Data is for the analogous tetrabutylammonium (B224687) tetrafluoroborate in CDCl₃, which is expected to be very similar for the phosphonium salt's alkyl environment.

Nucleus	Assignment	Typical Chemical Shift (δ)	Multiplicity
¹H NMR	-CH₃ (terminal)	~0.99 ppm	Triplet
-CH₂- (second from P)	~1.46 ppm	Sextet
-CH₂- (third from P)	~1.63 ppm	Multiplet
-CH₂- (alpha to P)	~3.25 ppm	Multiplet
¹³C NMR	-CH₃ (C4)	~13.5 ppm	-
-CH₂- (C3)	~19.5 ppm	-
-CH₂- (C2)	~23.9 ppm	-
-CH₂- (C1, alpha to P)	~58.6 ppm	-
³¹P NMR	[P(C₄H₉)₄]⁺	~34 ppm	Singlet
¹⁹F NMR	[BF₄]⁻	~ -151 ppm	Singlet
¹¹B NMR	[BF₄]⁻	~ -1.3 ppm	Quintet (due to ¹⁹F coupling)[1]

Table 4: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Assignment
2960-2870	C-H stretching vibrations of butyl groups
1470-1460	C-H bending (scissoring) vibrations

| 1000-1100 | B-F asymmetric stretching vibrations |

Visualizations

The following diagrams illustrate the molecular structure and a typical workflow for the characterization of tetrabutylphosphonium tetrafluoroborate.

Caption: Ball-and-stick representation of the constituent ions.

Caption: General workflow for synthesis and characterization.

Experimental Protocols

Detailed methodologies for the synthesis and characterization of tetrabutylphosphonium tetrafluoroborate are provided below.

Synthesis via Anion Exchange

This is a common and effective method for preparing phosphonium salts.

• Materials:

  • Tetrabutylphosphonium bromide or chloride

  • Sodium tetrafluoroborate (NaBF₄) or Tetrafluoroboric acid (HBF₄)

  • Solvent (e.g., Dichloromethane, Acetonitrile, or Water)

• Procedure:

  • Dissolve tetrabutylphosphonium bromide in a suitable solvent in a round-bottom flask equipped with a magnetic stirrer.

  • In a separate flask, dissolve an equimolar amount of sodium tetrafluoroborate in the minimum amount of the same solvent (or water if the phosphonium salt is dissolved in an organic solvent to create a biphasic system).

  • Add the sodium tetrafluoroborate solution dropwise to the stirred phosphonium salt solution at room temperature.

  • Stir the mixture vigorously for 12-24 hours to ensure complete anion exchange.

  • If a precipitate (NaBr) forms, remove it by vacuum filtration. If the reaction is biphasic, separate the organic layer.

  • Wash the organic layer with deionized water to remove any remaining inorganic salts.

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

  • Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

  • Purify the crude product by recrystallization, for example, from an ethanol/water or ethyl acetate/hexane mixture.[2]

  • Dry the final product in a vacuum oven to remove all traces of solvent.

Characterization Protocols

NMR is essential for confirming the structure of the cation and the presence of the anion.

• Sample Preparation: Dissolve approximately 5-10 mg of the purified sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, CD₃CN, or DMSO-d₆) in a standard 5 mm NMR tube.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition:

  • ¹H NMR: Acquire a standard proton spectrum. The characteristic multiplets for the butyl chains should be observed.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum to identify the four distinct carbon environments in the butyl chains.

  • ³¹P NMR: Acquire a proton-decoupled phosphorus spectrum. A single peak is expected, confirming the single phosphorus environment.[3]

  • ¹⁹F NMR: Acquire a fluorine spectrum. A sharp singlet is characteristic of the symmetric [BF₄]⁻ anion.[4]

  • ¹¹B NMR: Acquire a boron spectrum. A 1:4:6:4:1 quintet may be observed due to coupling with the four equivalent fluorine atoms, although this can sometimes appear as a broad singlet depending on relaxation effects.[1]

• Data Processing: Process the raw data (FID) using appropriate software. This includes Fourier transformation, phase correction, baseline correction, and referencing the chemical shifts to the solvent residual peak or an internal standard (e.g., TMS).

FTIR is used to identify the functional groups present in the compound.

• Sample Preparation: Prepare the sample as a KBr pellet or by depositing a thin film of the compound on a salt plate (e.g., NaCl or KBr) from a volatile solvent.

• Instrumentation: Use a standard FTIR spectrometer.

• Data Acquisition: Record the spectrum, typically over the range of 4000 to 400 cm⁻¹.

• Analysis: Identify the characteristic absorption bands. The C-H stretching and bending modes from the butyl chains and the strong, broad B-F stretching band of the tetrafluoroborate anion are key features to confirm the identity of the compound.

Single-crystal X-ray diffraction provides definitive information on bond lengths, bond angles, and the packing of ions in the solid state.[5]

• Crystal Growth: Grow single crystals suitable for diffraction, typically by slow evaporation of a solvent from a saturated solution or by slow cooling of a hot, saturated solution.

• Data Collection: Mount a suitable crystal on a goniometer head of a single-crystal X-ray diffractometer. Collect diffraction data, usually at a low temperature (e.g., 100 K) to minimize thermal motion.

• Structure Solution and Refinement: Process the diffraction data to obtain a set of structure factors. Solve the crystal structure using direct methods or Patterson methods to locate the atomic positions. Refine the structural model against the experimental data to obtain precise bond lengths, angles, and other crystallographic parameters.[6]

Conclusion

Tetrabutylphosphonium tetrafluoroborate possesses a well-defined ionic structure composed of a tetrahedral phosphonium cation and a tetrahedral tetrafluoroborate anion. The combination of a bulky, symmetric organic cation with a weakly coordinating inorganic anion results in its valuable properties as an ionic liquid. Its molecular structure and bonding can be thoroughly elucidated through a combination of spectroscopic techniques, particularly multinuclear NMR and FTIR, and definitively determined by single-crystal X-ray crystallography. The experimental protocols outlined in this guide provide a robust framework for the synthesis and comprehensive characterization of this versatile compound for advanced research and applications.

References

• 1. Boron NMR Spectroscopy - Magritek [magritek.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Thermal Stability and Decomposition of Tetrabutylphosphonium Tetrafluoroborate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrabutylphosphonium (B1682233) tetrafluoroborate (B81430), [P(C₄H₉)₄][BF₄], is a quaternary phosphonium (B103445) salt with applications as a phase-transfer catalyst and electrolyte. A comprehensive understanding of its thermal stability and decomposition profile is essential for its safe and effective use in research and development, particularly in applications involving elevated temperatures. This technical guide provides a detailed analysis of the thermal behavior of tetrabutylphosphonium tetrafluoroborate, including its decomposition pathway, relevant thermal analysis data, and standardized experimental protocols. The information presented is compiled from existing literature on phosphonium salts and analogous quaternary ammonium (B1175870) compounds, providing a robust framework for handling and utilizing this compound.

Thermal Properties and Decomposition Data

The thermal stability of tetrabutylphosphonium tetrafluoroborate is a critical parameter for its application. While specific experimental data for this compound is not extensively published, the thermal behavior can be reliably inferred from its ammonium analogue, tetrabutylammonium (B224687) tetrafluoroborate, and other phosphonium salts. The primary method for evaluating thermal stability is thermogravimetric analysis (TGA), which measures mass loss as a function of temperature.

Table 1: Physical and Thermal Properties of Tetrabutylphosphonium Tetrafluoroborate

Property	Value	Reference
Molecular Formula	C₁₆H₃₆BF₄P	N/A
Molecular Weight	346.23 g/mol	N/A
Melting Point	Data not available	N/A
Onset of Decomposition (Tₒₙₛₑₜ)	~350 °C (estimated)	Inferred from[1]

Table 2: TGA Decomposition Data for Tetrabutylphosphonium Tetrafluoroborate (Estimated)

Parameter	Value	Analytical Method	Reference
Heating Rate	10 °C/min	TGA	[1][2]
Atmosphere	Inert (Nitrogen)	TGA	[1][2]
Onset Temperature (Tₒₙₛₑₜ)	~350 °C	TGA	Inferred from[1]
Peak Decomposition Temperature (Tₚₑₐₖ)	Data not available	DTG	N/A
Mass Loss	Data not available	TGA	N/A
Primary Decomposition Products	Tributylphosphine, 1-Butene, Hydrogen Fluoride (B91410), Boron Trifluoride	Inferred from decomposition mechanism	Inferred from[1]

Note: The quantitative data in Tables 1 and 2 are estimations based on the reported thermal decomposition of the analogous compound, tetrabutylammonium tetrafluoroborate. Experimental verification is recommended for precise values.

Experimental Protocols for Thermal Analysis

Standardized protocols are crucial for obtaining reproducible data on the thermal stability of ionic liquids like tetrabutylphosphonium tetrafluoroborate. The following methodologies for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are based on established practices for these compounds.

Thermogravimetric Analysis (TGA) Protocol

Objective: To determine the thermal stability and decomposition temperature of tetrabutylphosphonium tetrafluoroborate.

Instrumentation: A calibrated thermogravimetric analyzer.

Methodology:

• Sample Preparation:

  • Ensure the sample is dry by placing it under a high vacuum for at least 24 hours to remove any residual moisture or volatile solvents.

  • Accurately weigh 2-5 mg of the dried sample into a clean, tared TGA pan (ceramic or platinum is recommended).[2]

• Instrument Setup:

  • Place the sample pan into the TGA furnace.

  • Purge the furnace with a high-purity inert gas (e.g., nitrogen or argon) at a constant flow rate of 20-40 mL/min to prevent oxidation during heating.[1]

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 50 °C.[2]

  • Heat the sample from 50 °C to 600 °C at a constant heating rate of 10 °C/min.[1][2] This temperature range should be sufficient to ensure complete decomposition.

• Data Analysis:

  • Record the sample mass as a function of temperature.

  • The onset of decomposition (Tₒₙₛₑₜ) is determined as the temperature at which a significant mass loss begins.

  • The derivative of the TGA curve (DTG) can be used to identify the temperature of the maximum rate of decomposition (Tₚₑₐₖ).

Differential Scanning Calorimetry (DSC) Protocol

Objective: To identify phase transitions such as melting, crystallization, and glass transitions.

Instrumentation: A calibrated differential scanning calorimeter.

Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the dried sample into a hermetically sealed aluminum DSC pan.

  • Use an empty, sealed pan as a reference.

• Instrument Setup:

  • Place the sample and reference pans into the DSC cell.

• Thermal Program (Heat-Cool-Heat Cycle):

  • Equilibrate the sample at room temperature.

  • Cool the sample to a low temperature (e.g., -80 °C) at a controlled rate (e.g., 10 °C/min).

  • Hold isothermally for a few minutes to ensure thermal equilibrium.

  • Heat the sample to a temperature below the onset of decomposition (e.g., 250 °C) at a controlled rate (e.g., 10 °C/min).

  • Cool the sample back to the starting low temperature at the same controlled rate.

  • Heat the sample a second time over the same temperature range.

• Data Analysis:

  • Plot the heat flow as a function of temperature.

  • Endothermic peaks typically represent melting, while exothermic peaks can indicate crystallization or decomposition.

  • A step-like change in the baseline is indicative of a glass transition.

Decomposition Pathway and Mechanism

The thermal decomposition of quaternary phosphonium salts is highly dependent on the nature of the anion. For tetrabutylphosphonium tetrafluoroborate, the decomposition is expected to proceed via an elimination reaction, analogous to the Hofmann elimination observed in quaternary ammonium salts.[2][3] The bulky tetrabutylphosphonium cation sterically hinders a direct nucleophilic attack on the alpha-carbon.

The proposed mechanism involves the tetrafluoroborate anion (or a fluoride ion from its dissociation at high temperatures) acting as a base, abstracting a β-hydrogen from one of the butyl chains. This leads to the formation of tributylphosphine, 1-butene, and hydrogen fluoride, followed by the decomposition of the resulting unstable species to boron trifluoride.

The primary decomposition products are therefore expected to be:

• Tributylphosphine ((C₄H₉)₃P)

• 1-Butene (C₄H₈)

• Hydrogen Fluoride (HF)

• Boron Trifluoride (BF₃)

Visualizations

Proposed Thermal Decomposition Pathway

The following diagram illustrates the proposed Hofmann-type elimination pathway for the thermal decomposition of tetrabutylphosphonium tetrafluoroborate.

Caption: Proposed thermal decomposition pathway of Tetrabutylphosphonium tetrafluoroborate.

Experimental Workflow for Thermal Analysis

The logical flow for the thermal analysis of tetrabutylphosphonium tetrafluoroborate is depicted below, from sample preparation to data interpretation.

Caption: General experimental workflow for the thermal analysis of phosphonium salts.

References

• 1. Synthesis, Polymorphism and Thermal Decomposition Process of (n-C4H9)4N RE(BH4)4 for RE = Ho, Tm and Yb - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Hofmann elimination - Wikipedia [en.wikipedia.org]

An In-Depth Technical Guide to the ¹H and ³¹P NMR Spectra of Tetrabutylphosphonium Tetrafluoroborate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the nuclear magnetic resonance (NMR) spectroscopic characteristics of tetrabutylphosphonium (B1682233) tetrafluoroborate (B81430) ([P(C₄H₉)₄]⁺[BF₄]⁻), a quaternary phosphonium (B103445) salt classified as an ionic liquid. This document details the expected ¹H and ³¹P NMR spectral data, offers a standardized experimental protocol for acquiring high-quality spectra, and presents a logical framework for spectral interpretation.

Introduction

Tetrabutylphosphonium tetrafluoroborate is a salt that exists as a liquid at or near room temperature, placing it in the category of ionic liquids. These compounds have garnered significant interest in various scientific fields, including organic synthesis, catalysis, electrochemistry, and drug delivery, owing to their unique properties such as low vapor pressure, high thermal stability, and tunable solvency. A thorough understanding of the structural and dynamic properties of these materials is paramount for their effective application. NMR spectroscopy is an indispensable tool for the characterization of ionic liquids, providing detailed information about their cationic and anionic components. This guide focuses on the ¹H and ³¹P NMR spectra, which are crucial for confirming the identity, purity, and chemical environment of the tetrabutylphosphonium cation.

Predicted ¹H and ³¹P NMR Spectral Data

Data Presentation: Predicted NMR Data

The following table summarizes the predicted chemical shifts (δ), multiplicities, and coupling constants (J) for tetrabutylphosphonium tetrafluoroborate. These predictions are based on the analysis of similar structures and general principles of NMR spectroscopy.

Nucleus	Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)
¹H	α-CH₂ (P-CH₂)	2.0 - 2.5	Multiplet (dt or ddd)	²J(P-H) ≈ 13-16 Hz, ³J(H-H) ≈ 7 Hz
¹H	β-CH₂	1.4 - 1.6	Multiplet	³J(H-H) ≈ 7 Hz
¹H	γ-CH₂	1.4 - 1.6	Multiplet	³J(H-H) ≈ 7 Hz
¹H	δ-CH₃	0.9 - 1.1	Triplet	³J(H-H) ≈ 7 Hz
³¹P	[P(C₄H₉)₄]⁺	+30 to +35	Singlet (¹H decoupled)	-

Logical Relationship of NMR Signals

The structure of the tetrabutylphosphonium cation dictates the expected NMR signals. The four equivalent butyl chains result in a simplified spectrum despite the molecule's size.

Figure 1. Structural correlation to NMR signals.

Experimental Protocol for NMR Analysis

To obtain high-quality and reproducible ¹H and ³¹P NMR spectra of tetrabutylphosphonium tetrafluoroborate, the following detailed experimental protocol is recommended.

3.1. Sample Preparation

• Drying: Tetrabutylphosphonium tetrafluoroborate is hygroscopic. Prior to analysis, dry the sample under high vacuum (e.g., < 1 mbar) at a moderately elevated temperature (e.g., 60-80 °C) for several hours to remove any absorbed water.

• Solvent Selection: Choose a deuterated solvent in which the ionic liquid is fully soluble. Common choices include deuterated chloroform (B151607) (CDCl₃), deuterated acetonitrile (B52724) (CD₃CN), or deuterated dimethyl sulfoxide (B87167) (DMSO-d₆). The choice of solvent can influence the chemical shifts.

• Concentration: Prepare a solution with a concentration of approximately 10-20 mg of the ionic liquid in 0.5-0.7 mL of the chosen deuterated solvent.

• Internal Standard: For accurate chemical shift referencing, add a small amount of an internal standard. Tetramethylsilane (TMS) is commonly used for ¹H NMR in non-aqueous solvents (δ = 0.00 ppm). For ³¹P NMR, an external standard of 85% H₃PO₄ in a sealed capillary is typically used (δ = 0.00 ppm).

• Sample Filtration: To ensure a homogeneous magnetic field and sharp NMR signals, filter the sample through a small plug of glass wool or a syringe filter into a clean, dry 5 mm NMR tube.

3.2. NMR Instrument Parameters

The following parameters are recommended for a standard 400 MHz NMR spectrometer. These may need to be adjusted based on the specific instrument and experimental goals.

Parameter	¹H NMR	³¹P NMR
Spectrometer Frequency	400 MHz	162 MHz
Pulse Program	Standard single pulse (zg30)	Standard single pulse with proton decoupling (zgpg30)
Acquisition Time (AQ)	2-4 s	1-2 s
Relaxation Delay (D1)	2-5 s	5-10 s
Number of Scans (NS)	8-16	64-256
Spectral Width (SW)	10-12 ppm	100-150 ppm
Temperature	298 K (25 °C)	298 K (25 °C)

Experimental Workflow Diagram

The following diagram illustrates the general workflow for obtaining and processing the NMR spectra of tetrabutylphosphonium tetrafluoroborate.

Figure 2. NMR experimental workflow.

Interpretation of the Spectra

4.1. ¹H NMR Spectrum

The ¹H NMR spectrum of the tetrabutylphosphonium cation is expected to show four distinct groups of signals corresponding to the four different types of protons in the butyl chains.

• α-Methylene Protons (P-CH₂): These protons are directly adjacent to the phosphorus atom and will therefore exhibit coupling to the ³¹P nucleus (spin I = 1/2, 100% natural abundance). This will result in a splitting of the signal into a doublet. Each peak of this doublet will be further split by the adjacent β-methylene protons, likely resulting in a doublet of triplets or a more complex multiplet. The chemical shift of these protons will be the most downfield of the aliphatic signals due to the electron-withdrawing effect of the positively charged phosphorus atom.

• β- and γ-Methylene Protons: These protons are further from the phosphorus atom and are expected to have very similar chemical environments, potentially leading to overlapping multiplets in the range of 1.4-1.6 ppm.

• δ-Methyl Protons: These terminal methyl protons will appear as a triplet due to coupling with the adjacent γ-methylene protons. This will be the most upfield signal in the spectrum.

4.2. ³¹P NMR Spectrum

The ³¹P NMR spectrum provides a direct and sensitive probe of the phosphorus center.

• Proton Decoupled Spectrum: In a standard proton-decoupled ³¹P NMR experiment, the spectrum of tetrabutylphosphonium tetrafluoroborate will exhibit a single sharp singlet. The chemical shift is expected in the range of +30 to +35 ppm relative to 85% H₃PO₄. This chemical shift is characteristic of quaternary phosphonium salts.

• Proton Coupled Spectrum: In a proton-coupled ³¹P NMR spectrum, the signal would be a complex multiplet due to coupling with the eight α-protons and, to a lesser extent, the eight β-protons.

Conclusion

This technical guide provides a detailed framework for understanding and acquiring the ¹H and ³¹P NMR spectra of tetrabutylphosphonium tetrafluoroborate. While experimentally determined data for this specific compound is sparse in the literature, the predictions based on analogous structures offer a reliable starting point for researchers. The provided experimental protocol outlines the necessary steps to obtain high-quality, reproducible NMR data, which is essential for the accurate characterization and quality control of this important ionic liquid. The interpretation guidelines will aid researchers in assigning the observed signals and confirming the structure of the tetrabutylphosphonium cation. As the applications of phosphonium-based ionic liquids continue to expand, a thorough understanding of their spectroscopic properties will remain a critical aspect of their scientific and industrial utilization.

Navigating the Void: A Technical Guide to the Anticipated Crystal Structure of Tetrabutylphosphonium Tetrafluoroborate

An in-depth exploration for researchers, scientists, and drug development professionals into the structural analysis of tetrabutylphosphonium (B1682233) tetrafluoroborate (B81430), a compound of significant interest yet with an elusive crystal structure. This guide provides a framework for its analysis, drawing on data from closely related compounds and established experimental protocols.

Introduction: The Unresolved Structure of a Key Compound

Tetrabutylphosphonium tetrafluoroborate, a quaternary phosphonium (B103445) salt, holds considerable interest in various chemical applications, including as a phase-transfer catalyst and a supporting electrolyte in electrochemistry. A definitive understanding of its solid-state structure through single-crystal X-ray diffraction is crucial for elucidating structure-property relationships and for rational design in materials science and drug development. However, a comprehensive search of crystallographic databases, including the Cambridge Crystallographic Data Centre (CCDC), reveals that the crystal structure of tetrabutylphosphonium tetrafluoroborate has not been publicly reported.

This guide, therefore, ventures into a predictive and comparative analysis. It will lay out the anticipated methodologies for its structural determination, and for comparative purposes, will detail the known crystal structure of a closely related compound, tetra-n-butylphosphonium bromide hydrate. The experimental protocols and data presented herein are based on established practices for the analysis of similar organic salts and serve as a robust blueprint for the future crystallographic investigation of the title compound.

Synthesis and Crystallization: Pathways to a Crystalline Form

While the specific crystallization protocol for tetrabutylphosphonium tetrafluoroborate is not documented in the context of a crystal structure determination, general methods for the synthesis of similar phosphonium salts can be adapted. A common route involves a quaternization reaction followed by anion exchange.

Synthesis of Tetrabutylphosphonium Halide

The synthesis would typically begin with the reaction of tributylphosphine (B147548) with a butyl halide (e.g., 1-bromobutane) to form the tetrabutylphosphonium halide.

Electrochemical Window of Tetrabutylphosphonium Tetrafluoroborate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the electrochemical properties of tetrabutylphosphonium (B1682233) tetrafluoroborate (B81430) ([P(C₄H₉)₄][BF₄]), with a focus on its electrochemical window. This document is intended for researchers, scientists, and drug development professionals who utilize electrochemical techniques and require a comprehensive understanding of this electrolyte's operational limits.

Introduction to Tetrabutylphosphonium Tetrafluoroborate

Tetrabutylphosphonium tetrafluoroborate is a quaternary phosphonium (B103445) salt that exists as a white crystalline solid. It is comprised of a central phosphorus atom bonded to four butyl groups, forming a bulky tetrabutylphosphonium cation, and a tetrafluoroborate anion. Due to its ionic nature, it is often considered an ionic liquid or a supporting electrolyte in various electrochemical applications. The large, non-coordinating nature of the tetrabutylphosphonium cation contributes to its favorable properties, such as thermal stability and a potentially wide electrochemical window.

Phosphonium-based ionic liquids are noted for their high cathodic stability, which is a crucial characteristic for electrolytes used in reductive electrochemical processes. The electrochemical window, defined as the potential range between the anodic and cathodic limits, is a critical parameter that dictates the suitability of an electrolyte for a specific application. Within this window, the electrolyte remains electrochemically inert, allowing for the study of the analyte of interest without interference from the electrolyte itself.

Electrochemical Window: Quantitative Data

For comparison, phosphonium-based ionic liquids with other anions, such as bis(trifluoromethylsulfonyl)imide, have been reported to exhibit wide electrochemical windows, some exceeding 5.7 V on a glassy carbon electrode. It is generally understood that the cathodic limit is determined by the reduction of the phosphonium cation, while the anodic limit is set by the oxidation of the tetrafluoroborate anion.

Table 1: Factors Influencing the Electrochemical Window of Tetrabutylphosphonium Tetrafluoroborate

Factor	Influence on Electrochemical Window
Purity	Impurities, particularly water and halides, can significantly narrow the electrochemical window by providing alternative species that are more easily oxidized or reduced.
Working Electrode Material	The nature of the electrode surface can catalyze the decomposition of the electrolyte at different potentials. Common electrodes include glassy carbon, platinum, and gold, each potentially yielding different electrochemical limits.
Solvent	When used as a supporting electrolyte in a solvent, the electrochemical window of the solvent itself can become the limiting factor.
Cutoff Current Density	The potential at which the anodic or cathodic current begins to increase sharply is defined as the limit. The value of this "cutoff" current density is a matter of convention and can affect the reported width of the window.

Experimental Determination of the Electrochemical Window

The electrochemical window of tetrabutylphosphonium tetrafluoroborate is experimentally determined using cyclic voltammetry (CV). This technique involves sweeping the potential of a working electrode in the electrolyte solution and measuring the resulting current. The potential range where no significant current flows (other than the capacitive current) corresponds to the electrochemical window.

Experimental Protocol for Cyclic Voltammetry

Objective: To determine the anodic and cathodic limits of tetrabutylphosphonium tetrafluoroborate.

Materials:

• Tetrabutylphosphonium tetrafluoroborate (high purity, electrochemical grade)

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell

• Working Electrode (e.g., Glassy Carbon, Platinum, or Gold)

• Reference Electrode (e.g., Ag/Ag⁺, or a pseudo-reference electrode such as a silver wire)

• Counter Electrode (e.g., Platinum wire or mesh)

• Inert gas (e.g., Argon or Nitrogen) for deaeration

• Anhydrous solvent (if applicable, e.g., acetonitrile, propylene (B89431) carbonate)

Procedure:

• Electrolyte Preparation:

  • If using the neat ionic liquid, ensure it is thoroughly dried under vacuum to remove any water content.

  • If preparing a solution, dissolve a known concentration (typically 0.1 M) of tetrabutylphosphonium tetrafluoroborate in the chosen anhydrous solvent.

• Cell Assembly:

  • Assemble the three-electrode cell. The working electrode should be polished to a mirror finish and cleaned before use.

  • Add the electrolyte to the cell, ensuring that all three electrodes are immersed.

• Deaeration:

  • Purge the electrolyte with an inert gas for at least 15-20 minutes to remove dissolved oxygen, which can interfere with the measurement.

  • Maintain an inert atmosphere over the solution throughout the experiment.

• Cyclic Voltammetry Measurement:

  • Connect the electrodes to the potentiostat.

  • Set the potential range for the cyclic voltammogram. A wide initial scan (e.g., from -3.0 V to +3.0 V vs. the reference electrode) is typically performed to identify the approximate limits.

  • Set the scan rate, commonly between 50 and 100 mV/s.

  • Initiate the potential sweep. The potential is swept from a starting potential to a vertex potential and then back.

• Data Analysis:

  • The anodic and cathodic limits are determined as the potentials at which the current density reaches a predefined cutoff value (e.g., 0.5 or 1.0 mA/cm²).

  • The electrochemical window is calculated as the difference between the anodic and cathodic potential limits.

Visualization of Experimental Workflow

The following diagram illustrates the workflow for the experimental determination of the electrochemical window of tetrabutylphosphonium tetrafluoroborate.

Workflow for determining the electrochemical window.

Conclusion

An In-depth Technical Guide to the Safety and Handling of Tetrabutylphosphonium Tetrafluoroborate

Disclaimer: Information regarding the specific safety and handling precautions for Tetrabutylphosphonium tetrafluoroborate (B81430) is limited. This guide is primarily based on data for the closely related compound, Tri-tert-butylphosphonium tetrafluoroborate . Researchers should handle Tetrabutylphosphonium tetrafluoroborate with caution and assume it presents similar hazards.

This technical guide provides comprehensive safety and handling information for researchers, scientists, and drug development professionals working with Tetrabutylphosphonium tetrafluoroborate. Given the limited specific data on this compound, the information herein is largely extrapolated from safety data for Tri-tert-butylphosphonium tetrafluoroborate.

Chemical and Physical Properties

A summary of the known physical and chemical properties is presented in the table below. These properties are crucial for the safe handling and storage of the compound.

Property	Value	Reference
Molecular Formula	C12H28BF4P	[1][2]
Molecular Weight	290.13 g/mol	[1][2]
Appearance	White solid, crystals, or chunks	[3][4]
Melting Point	261 °C (501.8 °F)	[3][4]
Solubility	No data available for water solubility.	[1]
Stability	Stable under normal conditions.	[1]

Hazard Identification and Classification

Tetrabutylphosphonium tetrafluoroborate is classified as a hazardous substance. The GHS classifications are based on data for Tri-tert-butylphosphonium tetrafluoroborate.

Hazard Class	Category	Hazard Statement
Acute Oral Toxicity	Category 4	H302: Harmful if swallowed
Acute Dermal Toxicity	Category 4	H312: Harmful in contact with skin
Acute Inhalation Toxicity	Category 4	H332: Harmful if inhaled
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation

Signal Word: Warning[1]

Hazard Statements:

• Harmful if swallowed, in contact with skin, or if inhaled.[1]

• Causes skin irritation.[1]

• Causes serious eye irritation.[1]

• May cause respiratory irritation.[1][5]

Handling and Storage Precautions

Proper handling and storage procedures are essential to minimize risk.

Handling:

• Avoid contact with skin and eyes.[5]

• Avoid formation and inhalation of dust.[5]

• Use only in a well-ventilated area, preferably in a chemical fume hood.[1]

• Wash hands thoroughly after handling.[1]

• Do not eat, drink, or smoke when using this product.[1]

• Wear appropriate personal protective equipment (PPE).[1]

Storage:

• Keep container tightly closed in a dry and well-ventilated place.[4]

• Store in a cool place, under an inert atmosphere is recommended.[5]

• Store locked up.[2]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are critical for safety.

Control Parameter	Recommendation
Engineering Controls	Ensure adequate ventilation. Use a local exhaust ventilation system or a chemical fume hood. Eyewash stations and safety showers should be readily available.[1]
Eye/Face Protection	Wear safety glasses with side-shields or chemical goggles. A face shield may also be necessary.[5]
Skin Protection	Wear impervious gloves (e.g., nitrile rubber) and protective clothing to prevent skin contact.[5]
Respiratory Protection	If dust is generated and engineering controls are not sufficient, use a NIOSH-approved particulate respirator.[1]

First-Aid Measures

In case of exposure, immediate medical attention is necessary.

Exposure Route	First-Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[4][5]
Skin Contact	Immediately wash off with soap and plenty of water. Remove contaminated clothing. Seek medical attention.[1]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical attention.[1][5]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.[4][5]

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[5]

Hazardous Combustion Products:

• Carbon oxides (CO, CO2)[1]

• Nitrogen oxides (NOx)[1]

• Oxides of phosphorus[1]

• Hydrogen fluoride (B91410) (HF)[1]

• Boron oxides[1]

Fire-Fighting Instructions: Wear a self-contained breathing apparatus (SCBA) and full protective gear.[1]

Accidental Release Measures

Personal Precautions:

• Use personal protective equipment.[5]

• Avoid dust formation.[5]

• Ensure adequate ventilation.[5]

• Evacuate personnel to safe areas.[5]

Environmental Precautions:

• Do not let the product enter drains.[5]

Methods for Cleaning Up:

• Sweep up and shovel the material.[5]

• Place in a suitable, closed container for disposal.[5]

• Avoid creating dust.[5]

Visualizations

Experimental Workflow: Safe Handling of Tetrabutylphosphonium Tetrafluoroborate

Caption: A typical workflow for the safe handling of phosphonium (B103445) salts.

Personal Protective Equipment (PPE) Decision Pathway

References

• 1. fishersci.com [fishersci.com]
• 2. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 3. fishersci.com [fishersci.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. angenechemical.com [angenechemical.com]

Protocols & Analytical Methods

Application Notes and Protocols: Tri-tert-butylphosphonium Tetrafluoroborate as a Ligand Precursor in Palladium-Catalyzed Cross-Coupling Reactions

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following application notes refer to tri-tert-butylphosphonium tetrafluoroborate (B81430) ([HP(t-Bu)₃]BF₄), an air-stable precursor to the tri-tert-butylphosphine (B79228) (P(t-Bu)₃) ligand. While the initial query mentioned tetrabutylphosphonium (B1682233) tetrafluoroborate, the scientific literature extensively documents the use of the tri-tert-butyl derivative as a highly effective ligand in palladium-catalyzed cross-coupling reactions. Tri-tert-butylphosphine is a bulky, electron-rich phosphine (B1218219) that promotes efficient catalysis, particularly with challenging substrates such as aryl chlorides.[1]

Introduction

Palladium-catalyzed cross-coupling reactions are fundamental tools for the formation of carbon-carbon bonds in modern organic synthesis. The choice of ligand is critical to the success of these transformations, influencing catalyst stability, activity, and substrate scope. Tri-tert-butylphosphine (P(t-Bu)₃) has emerged as a superior ligand for a variety of cross-coupling reactions due to its steric bulk and strong electron-donating properties.[2] However, P(t-Bu)₃ is air-sensitive. Tri-tert-butylphosphonium tetrafluoroborate ([HP(t-Bu)₃]BF₄) is a commercially available, air- and moisture-stable crystalline solid that serves as a convenient and safe precursor to the P(t-Bu)₃ ligand in situ.[3][4] This phosphonium (B103445) salt is deprotonated by the base in the reaction mixture to generate the active phosphine ligand.

These notes provide detailed protocols and data for the application of tri-tert-butylphosphonium tetrafluoroborate in Suzuki-Miyaura, Heck, and Sonogashira cross-coupling reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for the synthesis of biaryls, vinylarenes, and polyolefins. The use of [HP(t-Bu)₃]BF₄ with a palladium source offers a robust and user-friendly catalytic system for the coupling of a wide range of aryl and heteroaryl halides with boronic acids.[5]

Quantitative Data Summary

The following table summarizes the performance of the Pd₂(dba)₃/[HP(t-Bu)₃]BF₄ catalytic system in the Suzuki-Miyaura coupling of various aryl and heteroaryl bromides with boronic acids at room temperature.[5]

Entry	Aryl/Heteroaryl Bromide	Boronic Acid	Product	Yield (%)
1	2-Bromobiphenyl	Phenylboronic acid	o-Terphenyl	97
2	1-Bromo-2,6-dimethylbenzene	Phenylboronic acid	2,6-Dimethylbiphenyl	95
3	1-Bromo-2-(trifluoromethyl)benzene	4-Methoxyphenylboronic acid	2-(Trifluoromethyl)-4'-methoxybiphenyl	93
4	4-Bromoanisole	Phenylboronic acid	4-Methoxybiphenyl	98
5	1-Bromo-4-chlorobenzene	Phenylboronic acid	4-Chlorobiphenyl	96
6	2-Bromopyridine	4-Tolylboronic acid	2-(4-Tolyl)pyridine	92
7	3-Bromopyridine	2-Thienylboronic acid	3-(2-Thienyl)pyridine	85
8	5-Bromo-1-methyl-1H-imidazole	Phenylboronic acid	1-Methyl-5-phenyl-1H-imidazole	88

Reaction Conditions: 1.0 mmol aryl/heteroaryl bromide, 1.1 mmol boronic acid, 1.0 mol% Pd₂(dba)₃, 1.2 mol% [HP(t-Bu)₃]BF₄, 3.3 mmol KF·2H₂O, in THF at room temperature for 12 hours.[5]

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol describes a general procedure for the room-temperature Suzuki-Miyaura coupling of an aryl bromide with a boronic acid.[5]

Materials:

• Palladium source: Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Ligand precursor: Tri-tert-butylphosphonium tetrafluoroborate ([HP(t-Bu)₃]BF₄)

• Base: Potassium fluoride (B91410) dihydrate (KF·2H₂O)

• Aryl bromide

• Boronic acid

• Solvent: Tetrahydrofuran (THF), anhydrous

• Inert gas (Argon or Nitrogen)

Procedure:

• To a 4-mL vial equipped with a magnetic stir bar, add Pd₂(dba)₃ (e.g., 0.005 mmol, 1.0 mol% Pd), [HP(t-Bu)₃]BF₄ (e.g., 0.006 mmol, 1.2 mol%), the boronic acid (1.10 mmol), and KF·2H₂O (3.30 mmol).

• Seal the vial with a septum cap and purge with argon for 3 minutes.

• Using a syringe, add the aryl bromide (1.00 mmol) followed by anhydrous THF (3.0 mL).

• Stir the reaction mixture at room temperature for 12 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate (B1210297) and pass it through a short plug of silica (B1680970) gel, eluting with ethyl acetate.

• Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography.

Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Heck Coupling

The Heck reaction is a palladium-catalyzed C-C bond formation between an unsaturated halide (or triflate) and an alkene. The Pd/P(t-Bu)₃ system is exceptionally effective for Heck reactions, enabling the coupling of aryl chlorides and bromides under mild conditions.[2]

Quantitative Data Summary

The table below presents representative examples of Heck couplings catalyzed by a Pd/P(t-Bu)₃ system.

Entry	Aryl Halide	Alkene	Base	Temp (°C)	Product	Yield (%)
1	4-Chlorotoluene	Styrene	Cs₂CO₃	100-120	4-Methylstilbene	85
2	4-Chloroanisole	Methyl acrylate	Cs₂CO₃	100-120	Methyl 4-methoxycinnamate	92
3	2-Bromobiphenyl	Styrene	Cy₂NMe	RT	2-Styrylbiphenyl	90
4	4-Bromoacetophenone	n-Butyl acrylate	Cy₂NMe	RT	n-Butyl 4-acetylcinnamate	98
5	2-Bromo-1,3-dimethylbenzene	Styrene	Cs₂CO₃	100-120	2,6-Dimethylstilbene	88

Reaction Conditions (Entries 1, 2, 5): 1.5% Pd₂(dba)₃, 6% P(t-Bu)₃, 1.1 equiv Cs₂CO₃, in dioxane. Reaction Conditions (Entries 3, 4): Pd source and P(t-Bu)₃ with Cy₂NMe base at room temperature.

Experimental Protocol: Heck Coupling

This protocol provides a general method for the Heck coupling of an aryl chloride with an alkene.

Materials:

• Palladium source: Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Ligand: Tri-tert-butylphosphine (P(t-Bu)₃) (can be generated in situ from [HP(t-Bu)₃]BF₄ with base)

• Base: Cesium carbonate (Cs₂CO₃)

• Aryl chloride

• Alkene

• Solvent: 1,4-Dioxane, anhydrous

• Inert gas (Argon or Nitrogen)

Procedure:

• In a glovebox or under an inert atmosphere, add Pd₂(dba)₃ (0.015 mmol, 1.5 mol%) and P(t-Bu)₃ (0.06 mmol, 6.0 mol%) to an oven-dried Schlenk tube. (Alternatively, use [HP(t-Bu)₃]BF₄ and an appropriate amount of base).

• Add Cs₂CO₃ (1.1 mmol).

• Add the aryl chloride (1.0 mmol) and the alkene (1.2 mmol).

• Add anhydrous dioxane (3-5 mL) via syringe.

• Seal the tube and heat the reaction mixture to 100-120 °C with vigorous stirring for 16-24 hours.

• Monitor the reaction by GC-MS.

• After cooling to room temperature, dilute the mixture with diethyl ether and filter through a pad of Celite.

• Concentrate the filtrate and purify the residue by flash chromatography.

Catalytic Cycle for Heck Coupling

Caption: Catalytic cycle for the Mizoroki-Heck reaction.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond between an aryl or vinyl halide and a terminal alkyne. The use of P(t-Bu)₃ as a ligand allows for the development of highly efficient copper-free Sonogashira protocols that can be performed at room temperature.[3]

Quantitative Data Summary

The following data illustrates the utility of a Pd/P(t-Bu)₃ catalyst system in the copper-free Sonogashira coupling of aryl bromides.

Entry	Aryl Bromide	Alkyne	Product	Yield (%)
1	4-Bromoanisole	Phenylacetylene	1-Methoxy-4-(phenylethynyl)benzene	95
2	4-Bromotoluene	1-Hexyne	1-Methyl-4-(hex-1-yn-1-yl)benzene	89
3	1-Bromonaphthalene	Phenylacetylene	1-(Phenylethynyl)naphthalene	92
4	2-Bromopyridine	Cyclohexylacetylene	2-(Cyclohexylethynyl)pyridine	85
5	4-Bromoacetophenone	Trimethylsilylacetylene	4-((Trimethylsilyl)ethynyl)acetophenone	90

Reaction Conditions: Aryl bromide (1.0 mmol), alkyne (1.2 mmol), Pd catalyst (e.g., (AllylPdCl)₂, 1-2 mol%), P(t-Bu)₃ (2-4 mol%), base (e.g., Cs₂CO₃ or a hindered amine), in a suitable solvent (e.g., THF or dioxane) at room temperature.[3]

Experimental Protocol: Copper-Free Sonogashira Coupling

This protocol outlines a general procedure for a room-temperature, copper-free Sonogashira coupling.[3]

Materials:

• Palladium precursor: (Allyl)palladium(II) chloride dimer ((AllylPdCl)₂)

• Ligand: Tri-tert-butylphosphine (P(t-Bu)₃) (or its tetrafluoroborate salt)

• Base: Cesium carbonate (Cs₂CO₃) or a suitable amine base

• Aryl bromide

• Terminal alkyne

• Solvent: Anhydrous THF or dioxane

• Inert gas (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere, add the palladium precursor (e.g., (AllylPdCl)₂, 0.01 mmol, 1 mol%) and P(t-Bu)₃ (0.02 mmol, 2 mol%).

• Add the base (e.g., Cs₂CO₃, 2.0 mmol).

• Add the aryl bromide (1.0 mmol) and anhydrous solvent (3-5 mL).

• Add the terminal alkyne (1.2 mmol) via syringe.

• Stir the reaction mixture at room temperature for 6-24 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, quench the reaction with saturated aqueous NH₄Cl solution.

• Extract the mixture with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, and dry over anhydrous Na₂SO₄.

• Concentrate the solvent and purify the product by flash column chromatography.

Catalytic Cycle for Copper-Free Sonogashira Coupling

Caption: Catalytic cycle for the copper-free Sonogashira coupling.

References

• 1. Tri-tert-butylphosphine tetrafluoroborate: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 2. The Development of Versatile Methods for Palladium-Catalyzed Coupling Reactions of Aryl Electrophiles Through the Use of P(t-Bu)3 and PCy3 as Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Tri-tert-butylphosphine tetrafluoroborate | 131274-22-1 | Benchchem [benchchem.com]
• 5. dspace.mit.edu [dspace.mit.edu]

Application Notes and Protocols for Tetrabutylphosphonium Tetrafluoroborate in Suzuki-Miyaura Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tetrabutylphosphonium (B1682233) tetrafluoroborate (B81430) ([TBP]BF₄) as a component in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. While direct, detailed protocols for this specific phosphonium (B103445) salt are not extensively documented in peer-reviewed literature, this document outlines its potential roles, provides a representative experimental protocol based on analogous phosphonium salts, and presents relevant data from related systems to guide researchers in its application.

Introduction

The Suzuki-Miyaura cross-coupling reaction is a fundamental tool in synthetic organic chemistry for the formation of carbon-carbon bonds, particularly for the synthesis of biaryls, a common motif in pharmaceuticals and functional materials. The efficiency and scope of this reaction are highly dependent on the choice of palladium catalyst, ligands, base, and solvent system.

Tetrabutylphosphonium tetrafluoroborate is a quaternary phosphonium salt that can function in several capacities within a Suzuki-Miyaura reaction, including:

• As an Ionic Liquid (IL): Its low vapor pressure and high thermal stability make it a potential "green" solvent alternative to volatile organic compounds. In this role, it can also help to stabilize the palladium catalyst.

• As a Phase-Transfer Catalyst (PTC): In biphasic reaction systems (e.g., organic solvent and water), [TBP]BF₄ can facilitate the transfer of anionic reactants, such as the activated boronate species, between the two phases, thereby accelerating the reaction rate.

• As a Ligand Precursor or Stabilizer for Palladium Nanoparticles: While less common for this specific salt, phosphonium salts can sometimes serve as precursors to phosphine (B1218219) ligands or act as stabilizers for catalytically active palladium nanoparticles.

Data Presentation: Performance of Analogous Phosphonium Salts

The following tables summarize the performance of structurally related phosphonium salts in Suzuki-Miyaura coupling reactions, providing an indication of the expected reactivity and yields when using tetrabutylphosphonium tetrafluoroborate.

Table 1: Suzuki-Miyaura Coupling of Aryl Chlorides Catalyzed by a Pd/P(t-Bu)₃ System Derived from a Phosphonium Salt Precursor

Entry	Aryl Chloride	Arylboronic Acid	Product	Yield (%)
1	4-Chlorotoluene	Phenylboronic acid	4-Methylbiphenyl	95
2	Chlorobenzene	4-Methoxyphenylboronic acid	4-Methoxybiphenyl	98
3	2-Chlorotoluene	Phenylboronic acid	2-Methylbiphenyl	96
4	1-Chloro-4-(trifluoromethyl)benzene	Phenylboronic acid	4-(Trifluoromethyl)biphenyl	94

Reaction conditions typically involve a palladium source (e.g., Pd(OAc)₂ or Pd₂(dba)₃), a phosphonium salt (e.g., [HP(t-Bu)₃]BF₄), and a base (e.g., KF, K₃PO₄, or Cs₂CO₃) in a suitable solvent like dioxane or toluene (B28343) at elevated temperatures.

Table 2: Suzuki-Miyaura Coupling of Bromo- and Chloroarenes using Palladium Nanoparticles Stabilized by a Sterically Hindered Phosphonium Salt

Entry	Aryl Halide	Arylboronic Acid	Product	Yield (%)
1	4-Bromotoluene	Phenylboronic acid	4-Methylbiphenyl	>99
2	2-Bromotoluene	Phenylboronic acid	2-Methylbiphenyl	98
3	4-Chlorotoluene	Phenylboronic acid	4-Methylbiphenyl	89
4	1-Bromo-4-methoxybenzene	Phenylboronic acid	4-Methoxybiphenyl	>99

These reactions were catalyzed by palladium nanoparticles formed in the presence of tri-tert-butyl(decyl)phosphonium tetrafluoroborate.[1]

Experimental Protocols

The following is a representative protocol for a Suzuki-Miyaura cross-coupling reaction where tetrabutylphosphonium tetrafluoroborate could be employed as a phase-transfer catalyst or co-solvent. This protocol is adapted from general procedures for Suzuki-Miyaura reactions and should be optimized for specific substrates.

Protocol 1: Suzuki-Miyaura Coupling of an Aryl Bromide with an Arylboronic Acid using Tetrabutylphosphonium Tetrafluoroborate as an Additive

Materials:

• Aryl bromide (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• Tetrabutylphosphonium tetrafluoroborate ([TBP]BF₄, 0.2 mmol, 20 mol%)

• Potassium carbonate (K₂CO₃, 2.0 mmol, 2.0 equiv)

• Toluene (5 mL)

• Water (1 mL)

• Standard laboratory glassware for inert atmosphere reactions

• Magnetic stirrer and heating mantle

Procedure:

• To a flame-dried Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add the aryl bromide (1.0 mmol), arylboronic acid (1.2 mmol), palladium(II) acetate (0.02 mmol), tetrabutylphosphonium tetrafluoroborate (0.2 mmol), and potassium carbonate (2.0 mmol).

• Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times.

• Add toluene (5 mL) and water (1 mL) via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Add water (10 mL) and extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Visualizations

The following diagrams illustrate the key processes involved in the Suzuki-Miyaura coupling reaction and a typical experimental workflow.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A generalized experimental workflow for the Suzuki-Miyaura coupling.

Conclusion

Tetrabutylphosphonium tetrafluoroborate holds promise as a versatile additive in Suzuki-Miyaura cross-coupling reactions. While specific, optimized protocols are not yet prevalent in the literature, its role as a phase-transfer catalyst or ionic liquid co-solvent can be explored using the provided representative protocol as a starting point. The data from analogous phosphonium salt systems suggest that high yields are achievable under appropriate conditions. Researchers are encouraged to screen various reaction parameters, including catalyst loading, base, solvent, and temperature, to optimize the reaction for their specific substrates.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for the Heck Reaction Utilizing Tetrabutylphosphonium Tetrafluoroborate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Mizoroki-Heck reaction is a cornerstone of modern organic synthesis, enabling the palladium-catalyzed cross-coupling of unsaturated halides or triflates with alkenes to form substituted alkenes.[1][2] This powerful carbon-carbon bond-forming reaction has found widespread application in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[3] The efficiency and scope of the Heck reaction are critically dependent on the choice of the palladium catalyst and, most importantly, the supporting phosphine (B1218219) ligand.[1][4]

Bulky, electron-rich trialkylphosphines, such as tri-tert-butylphosphine (B79228) (P(t-Bu)₃), have emerged as exceptionally effective ligands for promoting the Heck coupling of challenging substrates, including less reactive and sterically hindered aryl chlorides.[5][6] However, P(t-Bu)₃ is a highly air-sensitive, pyrophoric, and expensive reagent, which can complicate its handling and storage in a laboratory setting. To circumvent these issues, its air-stable and non-hazardous crystalline precursor, tri-tert-butylphosphonium tetrafluoroborate (B81430) ([HP(t-Bu)₃]BF₄), is often employed.[7] In the presence of a base, this salt conveniently generates the active P(t-Bu)₃ ligand in situ, offering a more practical and safer alternative for researchers.[7]

This document provides detailed application notes and a generalized protocol for conducting the Heck reaction using a palladium source in conjunction with tri-tert-butylphosphonium tetrafluoroborate as the ligand precursor.

Signaling Pathways and Logical Relationships

The following diagram illustrates the generally accepted catalytic cycle for the Heck reaction. The phosphonium (B103445) salt serves as a precursor to the active phosphine ligand which participates in the cycle.

Figure 1. General workflow of the Heck reaction.

Experimental Protocols

The following is a generalized procedure for the Heck reaction of aryl halides with alkenes using a palladium catalyst and tri-tert-butylphosphonium tetrafluoroborate as the ligand precursor. This protocol is based on conditions reported in the literature for similar systems.[6] Researchers should optimize conditions for their specific substrates.

Materials:

• Palladium source (e.g., Pd₂(dba)₃ - tris(dibenzylideneacetone)dipalladium(0), Pd(OAc)₂ - palladium(II) acetate)

• Tri-tert-butylphosphonium tetrafluoroborate ([HP(t-Bu)₃]BF₄)

• Aryl halide (e.g., aryl chloride, aryl bromide)

• Alkene (e.g., styrene, n-butyl acrylate)

• Base (e.g., Cs₂CO₃ - cesium carbonate, Cy₂NMe - N,N-dicyclohexylmethylamine)

• Anhydrous, degassed solvent (e.g., dioxane, toluene, DMF)

• Reaction vessel (e.g., Schlenk tube or vial with a screw cap and septum)

• Standard laboratory glassware for work-up and purification

• Inert gas supply (e.g., nitrogen or argon)

Procedure:

• Reaction Setup: To a dry reaction vessel under an inert atmosphere, add the palladium source (e.g., 1.5 mol% Pd₂(dba)₃), tri-tert-butylphosphonium tetrafluoroborate (e.g., 6 mol%), and the base (e.g., 1.1 - 2.0 equivalents).

• Reagent Addition: Add the aryl halide (1.0 equivalent) and the alkene (1.1 - 1.5 equivalents) to the reaction vessel.

• Solvent Addition: Add the anhydrous, degassed solvent via syringe. The reaction concentration is typically in the range of 0.1-0.5 M with respect to the aryl halide.

• Reaction Conditions: Seal the vessel and place it in a preheated oil bath or heating block at the desired temperature (typically 80-120 °C). Stir the reaction mixture for the specified time (typically 2-24 hours). Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate, diethyl ether) and filter through a pad of celite to remove insoluble salts.

• Extraction: Transfer the filtrate to a separatory funnel and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired substituted alkene.

Safety Precautions:

• Tri-tert-butylphosphine, generated in situ, is highly air-sensitive. All manipulations should be carried out under an inert atmosphere.[7]

• Palladium compounds can be toxic and should be handled with care in a well-ventilated fume hood.

• Organic solvents are flammable and should be handled away from ignition sources.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Data Presentation

The following table summarizes representative data for the Heck reaction of various aryl halides with alkenes, demonstrating the utility of the palladium/tri-tert-butylphosphine catalyst system generated from its phosphonium salt precursor.

Entry	Aryl Halide	Alkene	Pd Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)	Ref
1	4-Chlorotoluene	n-Butyl Acrylate	1.5 (Pd₂(dba)₃)	6.0 ([HP(t-Bu)₃]BF₄)	Cs₂CO₃ (1.1)	Dioxane	100	20	95	[6]
2	4-Chloroanisole	n-Butyl Acrylate	1.5 (Pd₂(dba)₃)	6.0 ([HP(t-Bu)₃]BF₄)	Cs₂CO₃ (1.1)	Dioxane	120	20	96	[6]
3	2-Chlorotoluene	n-Butyl Acrylate	1.5 (Pd₂(dba)₃)	6.0 ([HP(t-Bu)₃]BF₄)	Cs₂CO₃ (1.1)	Dioxane	120	20	91	[6]
4	4-Bromotoluene	Styrene	1.0 (Pd(OAc)₂)	2.0 ([HP(t-Bu)₃]BF₄)	Cy₂NMe (1.5)	Toluene	RT	12	98	[5]
5	1-Bromo-4-(trifluoromethyl)benzene	Styrene	1.0 (Pd(OAc)₂)	2.0 ([HP(t-Bu)₃]BF₄)	Cy₂NMe (1.5)	Toluene	RT	12	97	[5]
6	4-Chloroacetophenone	Styrene	1.5 (Pd₂(dba)₃)	6.0 ([HP(t-Bu)₃]BF₄)	Cs₂CO₃ (1.1)	Dioxane	100	20	98	[6]

Note: The ligand is specified as the phosphonium salt precursor, from which the active phosphine ligand is generated in situ.

Conclusion

The use of tri-tert-butylphosphonium tetrafluoroborate as a precursor for tri-tert-butylphosphine provides a practical, safe, and efficient method for conducting Heck reactions. This approach avoids the challenges associated with handling the pyrophoric and expensive free phosphine ligand while maintaining the high catalytic activity required for the coupling of a broad range of substrates, including challenging aryl chlorides. The protocols and data presented herein serve as a valuable resource for researchers in academic and industrial settings, facilitating the application of this powerful synthetic methodology.

References

• 1. Heck reaction - Wikipedia [en.wikipedia.org]
• 2. Heck Reaction [organic-chemistry.org]
• 3. Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. The Development of Versatile Methods for Palladium-Catalyzed Coupling Reactions of Aryl Electrophiles Through the Use of P(t-Bu)3 and PCy3 as Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Heck Reactions in the Presence of P(t-Bu)3:  Expanded Scope and Milder Reaction Conditions for the Coupling of Aryl Chlorides [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]

Application Notes: Tetrabutylphosphonium Tetrafluoroborate and Related Salts in Stille and Sonogashira Coupling Reactions

Introduction

Palladium-catalyzed cross-coupling reactions, such as the Stille and Sonogashira couplings, are fundamental tools in modern organic synthesis for the formation of carbon-carbon bonds. The efficiency and scope of these reactions are critically dependent on the choice of catalyst, ligands, and solvent. Phosphonium (B103445) salts, including tetrabutylphosphonium (B1682233) tetrafluoroborate (B81430), are emerging as important components in these reactions. They can function as ionic liquids (ILs), serving as recyclable, thermally stable reaction media, or act as convenient, air-stable precursors to the bulky, electron-rich phosphine (B1218219) ligands that are known to accelerate these catalytic processes.

This document provides detailed application notes and protocols on the use of tetrabutylphosphonium salts and their analogs in Stille and Sonogashira coupling reactions, tailored for researchers in synthetic chemistry and drug development.

Application in Sonogashira Coupling

The Sonogashira coupling creates a C(sp)-C(sp²) bond between a terminal alkyne and an aryl or vinyl halide. While traditionally requiring a copper co-catalyst, modern protocols often aim for copper-free conditions to avoid the formation of alkyne homocoupling byproducts and simplify purification. Tetrabutylphosphonium-based ionic liquids have been successfully employed as solvents that facilitate copper-free and base-free Sonogashira reactions under mild conditions.

Application Note:

A γ-valerolactone-based ionic liquid, tetrabutylphosphonium 4-ethoxyvalerate ([TBP][4EtOV]), has been demonstrated as an effective and partially bio-based solvent for the Pd-catalyzed Sonogashira coupling of aryl iodides with functionalized acetylenes.[1] This system allows for the elimination of both the copper co-catalyst and an auxiliary base, without a decrease in catalytic activity.[1] The reactions proceed under mild conditions (55 °C) with good to excellent yields (72–99%).[2] The use of the ionic liquid also allows for potential recycling of the catalyst and solvent phase.[1]

Quantitative Data Summary: Sonogashira Coupling in a Tetrabutylphosphonium-Based Ionic Liquid

The following table summarizes the yields obtained for the coupling of various aryl iodides and alkynes using a palladium catalyst in tetrabutylphosphonium 4-ethoxyvalerate ([TBP][4EtOV]) as the solvent.[2]

Entry	Aryl Iodide	Alkyne	Product	Yield (%)
1	Iodobenzene	Phenylacetylene	Diphenylacetylene	85
2	2-Iodotoluene	Phenylacetylene	1-Methyl-2-(phenylethynyl)benzene	96
3	4-Iodotoluene	Phenylacetylene	1-Methyl-4-(phenylethynyl)benzene	95
4	Iodobenzene	1-Ethynyl-1-cyclohexanol	1-(Phenylethynyl)cyclohexan-1-ol	99

Reaction Conditions: 0.5 mmol iodoarene, 1.5 equiv alkyne, 0.005 equiv PdCl₂(PPh₃)₂, 0.8 mL [TBP][4EtOV], 55 °C, 3 h.[1][2]

Experimental Workflow and Catalytic Cycle

The diagram below illustrates the general workflow for the Sonogashira coupling reaction performed in an ionic liquid, followed by product extraction.

Caption: General workflow for Sonogashira coupling in an ionic liquid.

The Sonogashira reaction proceeds via a palladium-catalyzed cycle involving oxidative addition, deprotonation of the alkyne, and reductive elimination.

Caption: Simplified catalytic cycle for the Sonogashira coupling.

Detailed Experimental Protocol: Copper-Free Sonogashira Coupling

This protocol is adapted from the general procedure for Pd-catalyzed Sonogashira reactions in a tetrabutylphosphonium-based ionic liquid.[1][3]

• Reaction Setup: In a 4 mL screw-cap vial, add the aryl iodide (0.5 mmol, 1.0 equiv), the terminal alkyne (0.75 mmol, 1.5 equiv), and bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂, 1.8 mg, 0.0025 mmol, 0.005 equiv).

• Solvent Addition: Add 0.8 mL of the tetrabutylphosphonium-based ionic liquid (e.g., tetrabutylphosphonium 4-ethoxyvalerate).

• Reaction: Seal the vial and stir the mixture at 55 °C for 3 hours.

• Work-up: After cooling the reaction mixture to room temperature, partition it between 5 mL of water and 5 mL of pentane.

• Extraction: Separate the layers and extract the aqueous phase with pentane (2 x 5 mL).

• Purification: Combine the organic phases, wash with brine, dry over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Analysis: Purify the crude product by flash chromatography if necessary and characterize by standard analytical techniques (NMR, MS).

Application in Stille Coupling

The Stille coupling reaction forms a C-C bond between an organotin compound and an sp²-hybridized organic halide or triflate. While versatile, Stille reactions can be sluggish with less reactive electrophiles like aryl chlorides. The use of bulky, electron-rich phosphine ligands is crucial for activating the palladium catalyst to couple these challenging substrates.[4] Air-stable phosphonium salts, such as tri-tert-butylphosphonium tetrafluoroborate ([HP(t-Bu)₃]BF₄), serve as excellent precursors for generating the active tri-tert-butylphosphine (B79228) (P(t-Bu)₃) ligand in situ.[4]

Application Note:

While specific data for tetrabutylphosphonium tetrafluoroborate in Stille coupling is not prevalent in the reviewed literature, the closely related tri-tert-butylphosphonium tetrafluoroborate is a key reagent. It serves as a stable, easy-to-handle solid precursor for the highly effective P(t-Bu)₃ ligand.[5] The Pd/P(t-Bu)₃ catalyst system is exceptionally reactive, enabling the Stille coupling of a wide array of challenging substrates, including electron-rich, electron-poor, and sterically hindered aryl chlorides, often at room temperature.[4] This system can even be used to synthesize highly hindered tetra-ortho-substituted biaryls, a significant challenge for other coupling methods.[4]

Quantitative Data Summary: Stille Coupling of Aryl Chlorides using a Pd/P(t-Bu)₃ Catalyst System

The table below summarizes representative yields for the Stille coupling of various aryl chlorides with organostannanes using a catalyst system derived from a palladium source and P(t-Bu)₃.

Entry	Aryl Chloride	Organostannane	Base/Additive	Temp (°C)	Yield (%)	Ref
1	4-Chloroanisole	(Tributyl)phenyltin	CsF	100	94	[4]
2	2-Chlorotoluene	(Tributyl)phenyltin	CsF	100	85	[4]
3	1-Chloro-2,6-dimethylbenzene	(Tributyl)phenyltin	CsF	100	80	[4]
4	4-Chlorobenzonitrile	(Tributyl)vinyltin	CsF	80	93	[4]
5	4-Chloroacetophenone	(Tributyl)allyltin	CsF	23	91	[4]

General Conditions: Pd₂(dba)₃ (1.5 mol%), P(t-Bu)₃ (3.0 mol%), CsF (2.0 equiv), Dioxane.[4]

Experimental Workflow and Catalytic Cycle

The diagram below illustrates the key steps in the Stille catalytic cycle. The phosphonium salt is first deprotonated by a base to generate the active phosphine ligand, which then participates in the palladium-catalyzed cycle.

Caption: Stille catalytic cycle with in situ ligand generation.

Detailed Experimental Protocol: Stille Coupling of an Aryl Chloride

This protocol is a representative example for the Stille coupling of an aryl chloride using a Pd/P(t-Bu)₃ catalyst system generated from its phosphonium salt precursor.[4][6]

• Reagent Preparation: To a flame-dried Schlenk tube under an inert atmosphere (Argon or Nitrogen), add cesium fluoride (B91410) (CsF, 2.2 mmol).

• Catalyst Preparation: In a separate vial, add tris(dibenzylideneacetone)dipalladium(0) (B46781) (Pd₂(dba)₃, 0.015 mmol), tri-tert-butylphosphonium tetrafluoroborate ([HP(t-Bu)₃]BF₄, 0.030 mmol), and 3 mL of anhydrous dioxane. Stir for 10 minutes.

• Reaction Setup: To the Schlenk tube containing CsF, add the aryl chloride (1.0 mmol, 1.0 equiv) and the organostannane (1.1 mmol, 1.1 equiv).

• Reaction Initiation: Transfer the prepared catalyst solution to the Schlenk tube via syringe.

• Reaction: Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed (monitor by TLC or GC-MS).

• Work-up: After cooling to room temperature, dilute the mixture with diethyl ether and filter through a pad of celite.

• Purification: Concentrate the filtrate under reduced pressure. To remove tin byproducts, the crude residue can be dissolved in a suitable solvent and treated with a saturated aqueous solution of potassium fluoride (KF), stirring vigorously for 1-2 hours, followed by extraction.[7]

• Final Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired biaryl product.

References

• 1. Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. BJOC - Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids [beilstein-journals.org]
• 4. The Development of Versatile Methods for Palladium-Catalyzed Coupling Reactions of Aryl Electrophiles Through the Use of P(t-Bu)3 and PCy3 as Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. Stille Coupling | NROChemistry [nrochemistry.com]

Application Notes and Protocols: C-H Bond Activation with Phosphonium Salt Catalysts

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct catalytic activity of tetrabutylphosphonium (B1682233) tetrafluoroborate (B81430) in C-H bond activation is not widely documented in peer-reviewed literature. The following application notes and protocols are based on the established roles of closely related phosphonium (B103445) salts, such as tri-tert-butylphosphonium tetrafluoroborate, which primarily serve as precursors to highly active phosphine (B1218219) ligands or as additives in metal-catalyzed C-H activation reactions.

Introduction

The functionalization of carbon-hydrogen (C-H) bonds is a powerful strategy in organic synthesis, offering a more atom-economical and efficient alternative to traditional cross-coupling reactions that require pre-functionalized starting materials.[1] While transition metals like palladium, rhodium, and iridium are central to many C-H activation methodologies, the role of additives and ligands is crucial for achieving high efficiency and selectivity.

Quaternary phosphonium salts have emerged as important components in modern catalysis.[2][3] Specifically, salts like tri-tert-butylphosphonium tetrafluoroborate are valued as air-stable, easy-to-handle precursors for bulky, electron-rich phosphine ligands that are highly effective in a variety of catalytic cycles, including C-H activation.[4][5] These phosphonium salts circumvent the challenges associated with the handling of pyrophoric and air-sensitive free phosphines.[4]

This document outlines the applications and protocols for using phosphonium salts in the context of C-H activation, focusing on their role as ligand precursors in palladium-catalyzed reactions.

Applications

The primary application of phosphonium salts like tri-tert-butylphosphonium tetrafluoroborate in C-H activation is as a precursor to the tri-tert-butylphosphine (B79228) ligand. This ligand is particularly effective in palladium-catalyzed C-H activation/functionalization reactions due to its strong electron-donating ability and significant steric bulk.[4]

Key Application Areas:

• Palladium-Catalyzed Arylation of C-H Bonds: The in situ generation of bulky phosphine ligands from phosphonium salts facilitates the coupling of aryl halides or triflates with C-H bonds of arenes and heteroarenes.

• Annulative C-H Activation: Quaternary phosphonium salts have been identified as effective additives in palladium-catalyzed annulative C-H activation of aminophosphines with alkynes, leading to the synthesis of P-heterocycles.[2][3][6] In these roles, they can lower the energy barrier of key steps and help regenerate the palladium catalyst.[2][3]

• Direct (Het)arylation Reactions: Phosphonium salts, in conjunction with a palladium catalyst, are used for the direct C-H (het)arylation of electron-withdrawing systems.[7]

Data Presentation

The following table summarizes representative data from palladium-catalyzed C-H activation reactions where a phosphonium salt was used as a ligand precursor or additive.

Reaction Type	Substrate 1	Substrate 2	Catalyst System	Phosphonium Salt	Solvent	Temp (°C)	Yield (%)	Reference
Buchwald-Hartwig Amination	Aniline	4-Chlorotoluene	Pd(dba)₂	Tri-tert-butylphosphonium tetrafluoroborate	Toluene (B28343)	Reflux	Not specified
Direct C-H Hetarylation	Benzo[1,2-d:4,5-d′]bis([4][5][8]thiadiazole)	Bromo(iodo)arenes	Pd(OAc)₂	Di-tert-butyl(methyl)phosphonium tetrafluoroborate	Toluene	120	Moderate	[7]
Annulative C-H Activation	Aminophosphine	Alkyne	Palladium Catalyst	Quaternary Phosphonium Salt	Not specified	Not specified	High	[2][3]

Experimental Protocols

The following are generalized protocols for C-H activation reactions utilizing a phosphonium salt as a ligand precursor.

Protocol 1: General Procedure for Palladium-Catalyzed Buchwald-Hartwig Amination of Aryl Chlorides

This protocol is adapted from a procedure using tri-tert-butylphosphonium tetrafluoroborate as a ligand precursor.

Materials:

• Aryl chloride (1.0 equiv)

• Amine (1.1 equiv)

• Sodium tert-butoxide (1.5 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.01 equiv) or Palladium(II) acetate (B1210297) (Pd(OAc)₂) (0.02 equiv)

• Tri-tert-butylphosphonium tetrafluoroborate (0.02 equiv)

• Anhydrous, degassed toluene

Procedure:

• To a dry Schlenk tube or glovebox, add the aryl chloride, sodium tert-butoxide, palladium catalyst, and tri-tert-butylphosphonium tetrafluoroborate.

• Evacuate and backfill the reaction vessel with an inert atmosphere (e.g., argon or nitrogen).

• Add the anhydrous, degassed toluene, followed by the amine.

• Seal the reaction vessel and heat the mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and quench with water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: General Procedure for Palladium-Catalyzed Direct C-H Arylation

This protocol is a generalized procedure based on reactions that employ a phosphonium salt for in situ ligand generation.[7]

Materials:

• Heteroaromatic substrate (1.0 equiv)

• Aryl bromide (1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (0.05 equiv)

• Di-tert-butyl(methyl)phosphonium tetrafluoroborate (0.10 equiv)

• Potassium pivalate (B1233124) (PivOK) (2.0 equiv)

• Anhydrous solvent (e.g., toluene or DMA)

Procedure:

• In a glovebox or under an inert atmosphere, combine the heteroaromatic substrate, aryl bromide, Pd(OAc)₂, di-tert-butyl(methyl)phosphonium tetrafluoroborate, and potassium pivalate in a dry reaction vessel.

• Add the anhydrous solvent.

• Seal the vessel and heat the reaction mixture to 120-150 °C.

• Stir vigorously for the required reaction time (typically 12-24 hours), monitoring by an appropriate analytical technique.

• After cooling to room temperature, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the residue by flash column chromatography.

Visualizations

Caption: General experimental workflow for C-H activation.

Caption: In situ ligand generation for C-H activation.

References

• 1. sites.lsa.umich.edu [sites.lsa.umich.edu]
• 2. researchgate.net [researchgate.net]
• 3. Quaternary Phosphonium Salts Enable Palladium-Catalyzed Annulative C─H Activation of Aminophosphines with Alkynes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. nbinno.com [nbinno.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Tetrabutylphosphonium Tetrafluoroborate in Phase Transfer Catalysis

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylphosphonium (B1682233) tetrafluoroborate (B81430), [P(C₄H₉)₄][BF₄], is a quaternary phosphonium (B103445) salt that serves as a versatile phase transfer catalyst (PTC) and ionic liquid.[1][2][3] Its bulky, lipophilic tetrabutylphosphonium cation is adept at transporting anions from an aqueous or solid phase into an organic phase, thereby accelerating reactions between immiscible reactants.[4] This property, combined with its thermal stability and low volatility, makes it a valuable tool in a variety of organic syntheses.[1][2] These application notes provide an overview of its utility and detailed protocols for its use in key chemical transformations.

Mechanism of Action in Phase Transfer Catalysis

Phase transfer catalysis with tetrabutylphosphonium tetrafluoroborate hinges on the ability of the tetrabutylphosphonium cation (Q⁺) to form an ion pair with a reactant anion (Y⁻) from an aqueous or solid phase. This ion pair, [Q⁺][Y⁻], possesses sufficient lipophilicity to dissolve in the organic phase. Once in the organic medium, the "naked" anion is highly reactive and can readily participate in the desired transformation with an organic substrate (RX). The catalyst is regenerated in the process and can shuttle back to the aqueous/solid phase to continue the catalytic cycle.

Applications in Organic Synthesis

Tetrabutylphosphonium salts, including the tetrafluoroborate, are effective catalysts for a range of organic reactions. While specific quantitative data for the tetrafluoroborate salt is limited in publicly available literature, the following sections provide protocols for key reaction types where tetrabutylphosphonium salts have demonstrated utility.

Nucleophilic Substitution Reactions

Tetrabutylphosphonium salts are known to catalyze various nucleophilic substitution reactions, such as N-alkylation.[5] The catalyst facilitates the transfer of the nucleophile from the aqueous or solid phase to the organic phase where it reacts with the alkylating agent.

Representative Protocol: N-Alkylation of Amines with Alcohols

In a cobalt-catalyzed N-alkylation of amines with alcohols, tetrabutylphosphonium tetrafluoroborate can be used as an ionic liquid and co-catalyst. The [BF₄]⁻ anion is thought to activate the alcohol via hydrogen bonding, facilitating the subsequent steps of the reaction.[6][7]

Experimental Protocol:

• Reactants:

  • Amine (1.0 mmol)

  • Alcohol (1.2 mmol)

  • Cobalt(II) tetrafluoroborate hexahydrate (Co(BF₄)₂·6H₂O) (5 mol%)

  • Tris(2-(diphenylphosphino)ethyl)phosphine (triphos) (5 mol%)

  • Tetrabutylphosphonium tetrafluoroborate (1.0 mL)

• Procedure:

  • In a reaction vessel, combine the amine, alcohol, Co(BF₄)₂·6H₂O, and triphos.

  • Add tetrabutylphosphonium tetrafluoroborate as the solvent and co-catalyst.

  • Stir the mixture vigorously under an inert atmosphere.

  • Heat the reaction to 100-120 °C.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction mixture and extract the product with a suitable organic solvent.

  • Wash the organic layer with water and brine, dry over anhydrous sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Substrate (Amine)	Substrate (Alcohol)	Catalyst System	Solvent	Temp (°C)	Yield (%)	Reference
Aniline	Benzyl alcohol	Co(BF₄)₂·6H₂O / triphos	[P(C₄H₉)₄][BF₄]	120	High	[6][7]
4-Methoxyaniline	1-Phenylethanol	Co(BF₄)₂·6H₂O / triphos	[P(C₄H₉)₄][BF₄]	120	High	[6][7]

Carbon-Carbon Bond Forming Reactions

Tetrabutylphosphonium salts can be employed in C-C bond formation reactions. An example is the use of tetrabutylphosphonium tetrafluoroborate in electrochemical carboxylation.

Application Note: Electrochemical Carboxylation of Benzylic C-N Bonds

In this application, tetrabutylphosphonium tetrafluoroborate serves as a supporting electrolyte to facilitate the electrochemical carboxylation of benzyltrimethylammonium (B79724) bromide with CO₂ to produce phenylacetic acid.[8]

Experimental Protocol:

• Reactants:

  • Benzyltrimethylammonium bromide (0.15 mmol)

  • Tetrabutylphosphonium tetrafluoroborate (0.15 mmol)

  • Dimethylformamide (DMF) (1.5 mL)

  • Carbon dioxide (bubbled through the solution)

• Electrochemical Setup:

  • Cathode: Carbon cloth

  • Anode: Platinum on carbon (Pt/C)

  • Constant cell voltage: -4.5 V

• Procedure:

  • Dissolve benzyltrimethylammonium bromide and tetrabutylphosphonium tetrafluoroborate in DMF in an electrochemical cell.

  • Bubble CO₂ through the solution.

  • Apply a constant cell voltage of -4.5 V.

  • After the reaction is complete, work up the reaction mixture with aqueous HCl.

  • Extract the product, phenylacetic acid.

Substrate	Catalyst/Electrolyte	Solvent	Voltage (V)	Product	Yield (%)	Reference
Benzyltrimethylammonium bromide	[P(C₄H₉)₄][BF₄]	DMF	-4.5	Phenylacetic acid	70	[8]

Carbonylation Reactions

Tetrabutylphosphonium tetrafluoroborate has been cited as a component in Supported Ionic Liquid-Phase (SILP) catalysts for carbonylation reactions, such as hydroformylation.[9][10]

Application Note: Hydroformylation of Olefins

In this process, a ruthenium catalyst is dispersed in a low-melting quaternary phosphonium salt, such as tetrabutylphosphonium tetrafluoroborate, to produce alcohols and aldehydes from olefins and syngas (CO + H₂).[10]

Representative Protocol:

• Reactants:

  • Olefin (e.g., 1-hexene)

  • Carbon monoxide and hydrogen (syngas)

  • Ruthenium catalyst (e.g., Ru₃(CO)₁₂)

  • Tetrabutylphosphonium tetrafluoroborate (as the molten salt medium)

• Procedure:

  • In a high-pressure reactor, charge the ruthenium catalyst and tetrabutylphosphonium tetrafluoroborate.

  • Introduce the olefin.

  • Pressurize the reactor with syngas (e.g., 35 to 210 bar).

  • Heat the reactor to the desired temperature (e.g., 100 to 220 °C).

  • After the reaction, cool the reactor and depressurize.

  • The products can be isolated by distillation or extraction.

Olefin	Catalyst System	Molten Salt	Pressure (bar)	Temp (°C)	Product(s)	Reference
1-Hexene	Ru₃(CO)₁₂	[P(C₄H₉)₄][BF₄]	35-210	100-220	Heptanals & Heptanols	[10]

Visualizations

Caption: Mechanism of Phase Transfer Catalysis.

Caption: General experimental workflow for a PTC reaction.

References

• 1. chemimpex.com [chemimpex.com]
• 2. CAS 1813-60-1: Phosphonium, tetrabutyl-, tetrafluoroborate… [cymitquimica.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Tetrabutylphosphonium Compounds | Chemical Bull Pvt Ltd [chemicalbull.com]
• 5. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. dspace.mit.edu [dspace.mit.edu]
• 9. US20090030229A1 - Process for continuous carbonylation by supported ionic liquid-phase catalysis - Google Patents [patents.google.com]
• 10. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Notes and Protocols: Tetrabutylphosphonium Tetrafluoroborate as a Supporting Electrolyte in Cyclic Voltammetry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylphosphonium (B1682233) tetrafluoroborate (B81430), [(CH₃CH₂CH₂CH₂)₄P]⁺[BF₄]⁻, is a quaternary phosphonium (B103445) salt that serves as a highly effective supporting electrolyte in non-aqueous electrochemistry, particularly in the field of cyclic voltammetry (CV). Its primary function is to enhance the ionic conductivity of organic solvents, which inherently possess low conductivity, and to mitigate the iR drop (potential drop due to solution resistance) during electrochemical measurements. This ensures that the applied potential is accurately reflected at the electrode-solution interface, leading to reliable and reproducible voltammetric data.

In the context of drug development and pharmaceutical research, cyclic voltammetry is a powerful technique for elucidating the redox properties of drug molecules. Gaining insights into the oxidation and reduction behavior of a compound can inform its metabolic fate, potential for inducing oxidative stress, and its mechanism of action. The selection of an appropriate supporting electrolyte is paramount for these studies, and tetrabutylphosphonium tetrafluoroborate presents a favorable option due to its broad electrochemical window, good solubility in common organic solvents, and general chemical inertness.

Key Properties and Advantages

Tetrabutylphosphonium tetrafluoroborate is a white, crystalline solid that is commercially available in various purity grades. For electrochemical applications, the use of high-purity, anhydrous grade is essential, as impurities and water can significantly impact the quality of electrochemical data.

The principal advantages of employing tetrabutylphosphonium tetrafluoroborate as a supporting electrolyte in cyclic voltammetry include:

• Wide Electrochemical Window: It is electrochemically inert over a broad potential range in many commonly used organic solvents. This characteristic is crucial for studying analytes with high oxidation or reduction potentials without interference from the electrolyte itself.

• High Ionic Conductivity: Solutions of tetrabutylphosphonium tetrafluoroborate in organic solvents exhibit good ionic conductivity, which is vital for minimizing solution resistance and ensuring accurate measurements.

• Chemical Inertness: The tetrabutylphosphonium cation and the tetrafluoroborate anion are generally non-coordinating and do not readily participate in chemical reactions with the analyte or the solvent, thus preserving the integrity of the electrochemical system.

• Thermal Stability: Phosphonium-based ionic liquids often exhibit high thermal stability, which can be advantageous in studies conducted at elevated temperatures.

Data Presentation

The following tables summarize key quantitative data for tetrabutylphosphonium tetrafluoroborate and the closely related tetrabutylammonium (B224687) tetrafluoroborate in various solvents relevant to cyclic voltammetry applications. It is important to note that electrochemical properties can be influenced by the purity of the solvent and electrolyte, the working electrode material, and the scan rate.

Table 1: Physicochemical Properties

Property	Value	Reference
Chemical Formula	C₁₆H₃₆BF₄P	-
Molecular Weight	346.24 g/mol	-
Appearance	White to off-white crystalline powder	[1]
Melting Point	~160-164 °C (for the analogous ammonium (B1175870) salt)	[1][2]

Table 2: Solubility in Common Organic Solvents

Solvent	Chemical Formula	Solubility	Reference
Acetonitrile	CH₃CN	Soluble	[1][3]
Dichloromethane	CH₂Cl₂	Soluble	[1]
Acetone	C₃H₆O	Soluble	[1][3]
Dimethylformamide (DMF)	C₃H₇NO	Soluble	[1]
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	Soluble	[1]
Methanol	CH₃OH	Soluble	[3]
Ethanol	C₂H₅OH	Soluble	[3]
Water	H₂O	Slightly Soluble	[3]
Diethyl Ether	(C₂H₅)₂O	Insoluble	[3]

Table 3: Electrochemical Properties

Property	Value	Solvent	Reference
Electrochemical Window	Approx. 4V (for the analogous ammonium salt)	Acetonitrile	[2]
Ionic Conductivity	Good ionic conductivity in organic solvents	-	[1]
Limiting Molar Conductance (Λo)	116.8 S·cm²·mol⁻¹	Acetonitrile	[4]
Association Constant (KA)	-	Acetonitrile	[4]

Note: The electrochemical window and ionic conductivity are general values for the analogous tetrabutylammonium salt and may vary for the phosphonium salt.

Experimental Protocols

Protocol 1: Preparation of 0.1 M Tetrabutylphosphonium Tetrafluoroborate Electrolyte Solution

Objective: To prepare a standard electrolyte solution for cyclic voltammetry.

Materials:

• Tetrabutylphosphonium tetrafluoroborate (high-purity, anhydrous)

• Anhydrous, electrochemical-grade solvent (e.g., acetonitrile)

• Volumetric flask

• Analytical balance

• Inert gas (Argon or Nitrogen)

• Glovebox or Schlenk line (highly recommended)

Procedure:

• Due to the hygroscopic nature of tetrabutylphosphonium tetrafluoroborate, all manipulations should ideally be performed in an inert atmosphere (glovebox or under a flow of inert gas).[3]

• Using an analytical balance, accurately weigh the required amount of dried tetrabutylphosphonium tetrafluoroborate. For example, to prepare 50 mL of a 0.1 M solution, you would need 1.7312 g of the salt (Molar Mass = 346.24 g/mol ).

• Transfer the weighed salt to a clean, dry volumetric flask.

• Add a portion of the anhydrous solvent to the volumetric flask and swirl gently to dissolve the salt.

• Once the salt is completely dissolved, carefully add more of the anhydrous solvent to bring the solution to the calibration mark of the volumetric flask.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Store the prepared electrolyte solution in a tightly sealed container inside a desiccator or glovebox to prevent moisture absorption. For long-term storage, some sources suggest storing at low temperatures (-20°C or -80°C).[3]

Protocol 2: General Protocol for Cyclic Voltammetry

Objective: To determine the redox potentials of an analyte in a non-aqueous solvent using tetrabutylphosphonium tetrafluoroborate as the supporting electrolyte.

Materials:

• Potentiostat

• Three-electrode electrochemical cell

  • Working Electrode (e.g., glassy carbon, platinum, or gold)

  • Reference Electrode (e.g., Ag/Ag⁺ or a non-aqueous Ag/AgCl)

  • Counter Electrode (e.g., platinum wire or graphite (B72142) rod)

• Prepared 0.1 M tetrabutylphosphonium tetrafluoroborate electrolyte solution

• Analyte of interest

• Inert gas (Argon or Nitrogen) for deaeration

Procedure:

• Electrode Preparation: Polish the working electrode to a mirror finish using appropriate polishing materials (e.g., alumina (B75360) or diamond slurries) according to standard laboratory procedures.[3] Rinse the polished electrode with the solvent to be used in the experiment and dry it completely.

• Cell Assembly: Assemble the electrochemical cell with the working, reference, and counter electrodes. Add the 0.1 M tetrabutylphosphonium tetrafluoroborate electrolyte solution to the cell, ensuring the electrodes are sufficiently immersed.[5]

• Deoxygenation: Purge the electrolyte solution with a high-purity inert gas (argon or nitrogen) for at least 15-20 minutes to remove dissolved oxygen, which can interfere with the electrochemical measurements.[5][6] Maintain a blanket of the inert gas over the solution throughout the experiment.

• Background Scan: Perform a cyclic voltammogram of the supporting electrolyte solution alone (without the analyte) over the desired potential range. This "blank" scan is crucial to establish the electrochemical window of the solvent-electrolyte system and to ensure there are no interfering impurities.[6][7]

• Analyte Measurement: Add a small, known volume of a concentrated stock solution of the analyte to the electrochemical cell to achieve the desired final concentration (typically in the range of 1-10 mM).[5][6]

• Cyclic Voltammetry Measurement: Connect the electrodes to the potentiostat. Set the parameters on the potentiostat software, including the initial potential, final potential, vertex potentials, and scan rate (a typical starting scan rate is 100 mV/s).[2][8] The potential window should be chosen to encompass the expected redox events of the analyte.

• Initiate the potential sweep and record the resulting current as a function of the applied potential. The output is a cyclic voltammogram.

• Data Analysis: Analyze the cyclic voltammogram to determine the peak potentials (anodic and cathodic), which provide information about the redox potentials of the analyte.[9]

Mandatory Visualizations

Caption: Workflow for a Cyclic Voltammetry Experiment.

Caption: Role of the Supporting Electrolyte in CV.

References

• 1. pharm.sinocurechem.com [pharm.sinocurechem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. ir.nbu.ac.in [ir.nbu.ac.in]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols: Tetrabutylphosphonium Tetrafluoroborate in Ionic Liquid Synthesis and Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylphosphonium (B1682233) tetrafluoroborate (B81430), [P(C₄H₉)₄][BF₄], is a quaternary phosphonium (B103445) salt that exists as an ionic liquid or a low-melting solid.[1][2] As a member of the phosphonium ionic liquid family, it offers unique properties beneficial for chemical synthesis, including high thermal stability, low volatility, and miscibility with a range of organic solvents. These characteristics make it a valuable tool in drug discovery and development, particularly as a catalyst, catalyst precursor, and reaction medium in various organic transformations. This document provides detailed application notes and protocols for the synthesis and use of tetrabutylphosphonium tetrafluoroborate.

Physicochemical Data

The following table summarizes key physicochemical properties of tetrabutylphosphonium tetrafluoroborate.

Property	Value	Reference
Chemical Formula	C₁₆H₃₆BF₄P	[1]
Molecular Weight	346.24 g/mol	[2]
CAS Number	1813-60-1	[1][2][3]
Appearance	White crystalline powder/solid	[4]
Solubility	Soluble in polar organic solvents	[4]

Synthesis Protocol: Anion Exchange Metathesis

Tetrabutylphosphonium tetrafluoroborate is commonly synthesized via a salt metathesis (anion exchange) reaction from a more readily available halide salt, such as tetrabutylphosphonium bromide. This method relies on the precipitation of an inorganic salt to drive the reaction to completion.

Experimental Protocol: Synthesis of Tetrabutylphosphonium Tetrafluoroborate

Materials:

• Tetrabutylphosphonium bromide ((C₄H₉)₄PBr)

• Sodium tetrafluoroborate (NaBF₄)

• Acetone (B3395972) (anhydrous)

• Dichloromethane (B109758) (anhydrous)

• Deionized water

• Magnesium sulfate (B86663) (anhydrous)

• Round-bottom flask with magnetic stirrer

• Filtration apparatus (e.g., Büchner funnel)

• Rotary evaporator

• Vacuum oven

Procedure:

• Dissolution: In a round-bottom flask, dissolve tetrabutylphosphonium bromide in a minimal amount of anhydrous acetone with stirring. In a separate flask, dissolve an equimolar amount of sodium tetrafluoroborate in anhydrous acetone.

• Reaction: Slowly add the sodium tetrafluoroborate solution to the stirred tetrabutylphosphonium bromide solution at room temperature. A white precipitate of sodium bromide (NaBr) will form immediately.

• Stirring: Allow the reaction mixture to stir at room temperature for 4-6 hours to ensure complete precipitation.

• Filtration: Remove the precipitated sodium bromide by vacuum filtration. Wash the precipitate with a small amount of anhydrous acetone to recover any entrained product.

• Solvent Removal: Combine the filtrates and remove the acetone using a rotary evaporator.

• Purification: Dissolve the resulting crude tetrabutylphosphonium tetrafluoroborate in dichloromethane. Wash the organic layer with deionized water (3 x 50 mL) to remove any remaining inorganic salts.

• Drying: Dry the dichloromethane layer over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator.

• Final Drying: Dry the purified product in a vacuum oven at 60-70°C for 24 hours to remove any residual solvent.

Synthesis workflow for Tetrabutylphosphonium Tetrafluoroborate.

Applications in Organic Synthesis

Tetrabutylphosphonium tetrafluoroborate serves as a versatile tool in organic synthesis, primarily as a phase-transfer catalyst and as a stable precursor to the tetrabutylphosphine ligand for transition metal-catalyzed reactions.

Phase-Transfer Catalysis

As a phase-transfer catalyst (PTC), tetrabutylphosphonium tetrafluoroborate facilitates reactions between reactants in immiscible phases (e.g., solid-liquid or liquid-liquid). The lipophilic tetrabutylphosphonium cation pairs with an anionic reactant, transporting it into the organic phase where the reaction occurs. This is particularly useful in nucleophilic substitution and alkylation reactions relevant to drug synthesis.

Precursor for Palladium-Catalyzed Cross-Coupling Reactions

In modern drug discovery, the formation of carbon-carbon and carbon-heteroatom bonds is fundamental. Palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig aminations are workhorse methodologies. The efficiency of these reactions often hinges on the choice of phosphine (B1218219) ligand. Tetrabutylphosphonium tetrafluoroborate is an air-stable and easy-to-handle precursor for the corresponding tetrabutylphosphine ligand. In the presence of a base, the phosphonium salt is deprotonated in situ to generate the active phosphine ligand, which then participates in the catalytic cycle.[5][6]

Advantages of using [P(C₄H₉)₄][BF₄] as a ligand precursor:

• Air Stability: Unlike many phosphine ligands which are air-sensitive, the phosphonium salt is stable to air and moisture, simplifying handling and storage.[5]

• Precise Stoichiometry: As a solid, it allows for accurate weighing and dispensing.

• Controlled Release: The active ligand is generated in situ, which can be beneficial for catalyst stability and activity.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

This protocol describes a general procedure for a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction using tetrabutylphosphonium tetrafluoroborate as a ligand precursor.

Materials:

• Aryl halide (e.g., aryl bromide)

• Arylboronic acid

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Tetrabutylphosphonium tetrafluoroborate ([P(C₄H₉)₄][BF₄])

• Base (e.g., potassium carbonate, K₂CO₃)

• Solvent (e.g., 1,4-dioxane/water mixture)

• Round-bottom flask with reflux condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a round-bottom flask, add the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), potassium carbonate (2.0 mmol), palladium(II) acetate (0.02 mmol, 2 mol%), and tetrabutylphosphonium tetrafluoroborate (0.04 mmol, 4 mol%).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., nitrogen) three times.

• Solvent Addition: Add the degassed solvent mixture (e.g., 1,4-dioxane/water, 4:1 v/v, 5 mL) to the flask.

• Heating: Heat the reaction mixture to 80-100°C with vigorous stirring.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.

Generalized Suzuki-Miyaura catalytic cycle.

Conclusion

Tetrabutylphosphonium tetrafluoroborate is a valuable and versatile phosphonium salt for applications in synthetic chemistry. Its utility as an air-stable precursor for phosphine ligands in catalysis and as a phase-transfer catalyst makes it a practical choice for researchers in drug discovery and development. The protocols provided herein offer a starting point for the synthesis and application of this ionic liquid in creating complex molecules.

References

• 1. Tetrabutylphosphonium Tetrafluoroborate | C16H36BF4P | CID 13669093 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. TETRABUTYLPHOSPHONIUM TETRAFLUOROBORATE | 1813-60-1 [chemicalbook.com]
• 4. Tri-tert-butylphosphine tetrafluoroborate: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 5. nbinno.com [nbinno.com]
• 6. nbinno.com [nbinno.com]

Application of Tetrabutylphosphonium Tetrafluoroborate in the Synthesis of Advanced Materials

Abstract:

This document provides detailed application notes and experimental protocols for the use of Tetrabutylphosphonium (B1682233) Tetrafluoroborate (B81430) ([P(C₄)₄]⁺[BF₄]⁻), a versatile phosphonium (B103445) ionic liquid, in the synthesis and formulation of advanced materials. Due to its unique physicochemical properties, including high thermal stability, a wide electrochemical window, and catalytic activity, it has found utility in diverse fields such as carbon capture, polymer chemistry, and energy storage. These notes are intended for researchers, scientists, and drug development professionals, offering a comprehensive guide to the practical application of this compound. For certain applications, data and protocols for its close analogue, Tetrabutylammonium Tetrafluoroborate (TBATFB), are included to provide a broader context and comparative data.

Application in CO₂ Capture Materials

Tetrabutylphosphonium-based ionic liquids are highly effective for the capture of carbon dioxide. When functionalized with amino acids, these ionic liquids exhibit high absorption capacities and reversibility.

Quantitative Data: CO₂ Absorption Capacity

Ionic Liquid System	CO₂ Absorption Capacity (mol CO₂ / mol IL)	Temperature (°C)	Pressure (MPa)	Reference(s)
[P(C₄)₄]⁺[Amino Acid]⁻	0.50	Ambient	-
[P(C₄)₄]⁺[Amino Acid]⁻ with 1 wt% Water	~1.0	Ambient	-
[P(C₄)₄]⁺[Formate]⁻ / Water (1:1 mole ratio)	~1.0	-24 to 60	0.1
Activated Carbon functionalized with TBAB and TEG	16.5 mg/g (adsorbent)	25	-

Experimental Protocol: CO₂ Absorption Measurement

This protocol describes the determination of CO₂ absorption capacity of a tetrabutylphosphonium-based ionic liquid supported on a porous material.

Materials:

• Tetrabutylphosphonium amino acid ionic liquid ([P(C₄)₄]⁺[AA]⁻)

• Porous silica (B1680970) gel

• Carbon Dioxide (CO₂) gas, high purity

• Stirred cell reactor equipped with pressure and temperature sensors

• Vacuum pump

Procedure:

• Preparation of the Supported Ionic Liquid: Impregnate the porous silica gel with the [P(C₄)₄]⁺[AA]⁻ ionic liquid. The loading is typically determined to maximize the exposed surface area of the ionic liquid.

• Experimental Setup: Place a known mass of the supported ionic liquid into the stirred cell reactor.

• Degassing: Evacuate the reactor using a vacuum pump to remove any dissolved gases from the ionic liquid.

• CO₂ Introduction: Introduce a known amount of CO₂ into the reactor and monitor the pressure drop as the gas is absorbed by the ionic liquid.

• Equilibrium: Allow the system to reach equilibrium, indicated by a stable pressure reading. The amount of CO₂ absorbed is calculated from the change in pressure.

• Desorption/Regeneration: The absorbed CO₂ can be released by applying a vacuum or by thermal swing, allowing for the regeneration and reuse of the ionic liquid material.

Reaction Mechanism: CO₂ Capture

The proposed mechanism for CO₂ capture by tetrabutylphosphonium-based ionic liquids involves the formation of a phosphonium ylide intermediate, which then reacts with CO₂.

CO₂ capture mechanism via ylide formation.

Application as a Curing Agent for Epoxy Resins

Phosphonium-based ionic liquids, including tetrabutylphosphonium tetrafluoroborate, can act as latent thermal initiators or curing agents for epoxy resins. The anion is believed to initiate the ring-opening polymerization of the epoxy groups.

Quantitative Data: Curing and Thermal Properties

Epoxy System	Curing Temperature (°C)	Glass Transition (Tg) (°C)	Thermal Decomposition (Td) (°C)	Reference(s)
DGEBA / Triphenyl benzyl (B1604629) phosphonium hexafluoroantimonate (1 phr)	Higher than BMPH system	-	Lower than BMPH system
DGEBA / Tributyl(ethyl)phosphonium diethylphosphate (B48627) (10 phr)	-	-	-
Novolac Epoxy / Phosphorus-based polymer curing agent	-	>180	>400

DGEBA: Diglycidyl ether of bisphenol A; phr: parts per hundred resin

Experimental Protocol: Curing of Epoxy Resin

This protocol outlines the use of a phosphonium-based ionic liquid as a curing agent for an epoxy resin, followed by characterization using Differential Scanning Calorimetry (DSC).

Materials:

• Diglycidyl ether of bisphenol A (DGEBA) epoxy resin

• Tetrabutylphosphonium tetrafluoroborate

• High-speed mixer

• Differential Scanning Calorimeter (DSC)

Procedure:

• Mixing: In a suitable container, combine the DGEBA epoxy resin with the desired amount of tetrabutylphosphonium tetrafluoroborate (e.g., 10 phr).

• Homogenization: Use a high-speed mixer to ensure a homogeneous dispersion of the ionic liquid within the epoxy resin.

• Curing: Place the mixture in an oven and cure at a specified temperature schedule (e.g., determined from DSC analysis).

• DSC Analysis: To determine the curing profile, place a small sample (5-10 mg) of the uncured mixture in a DSC pan. Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere. The resulting exotherm in the DSC curve indicates the curing reaction, from which the onset temperature, peak temperature, and heat of reaction can be determined.

Logical Workflow: Epoxy Curing and Analysis

Workflow for epoxy curing and characterization.

Application as an Electrolyte in Advanced Batteries

Quaternary ammonium (B1175870) and phosphonium tetrafluoroborate salts are widely used as supporting electrolytes in non-aqueous electrochemistry due to their wide electrochemical window, good ionic conductivity, and high solubility in organic solvents.

Quantitative Data: Electrochemical Properties

Electrolyte System	Ionic Conductivity (S/cm)	Electrochemical Window (V vs. Li/Li⁺)	Solvent	Reference(s)
0.1 M TBATFB	-	~3.5 to -3.0 (vs. Ag/AgCl)	Acetonitrile (B52724)
[N₁₃pyr]BF₄ - LiBF₄ (8-20 wt%)	10⁻³ - 10⁻² at 60 °C	> 5.0	Solid-state
1 M LiPF₆ with 1.0 wt% LiBF₄	-	3.0 - 4.5	Carbonate solvents

Experimental Protocol: Cyclic Voltammetry Measurement

This protocol describes the use of tetrabutylphosphonium tetrafluoroborate as a supporting electrolyte for determining the electrochemical behavior of an analyte using cyclic voltammetry.

Materials:

• Tetrabutylphosphonium tetrafluoroborate (0.1 M)

• Anhydrous acetonitrile (ACN)

• Analyte (e.g., Ferrocene, 1 mM)

• Three-electrode electrochemical cell (Working, Counter, and Reference electrodes)

• Potentiostat/Galvanostat

• Inert gas (Argon or Nitrogen)

Procedure:

• Electrolyte Preparation: Prepare a 0.1 M solution of tetrabutylphosphonium tetrafluoroborate in anhydrous acetonitrile.

• Analyte Addition: Dissolve the analyte (e.g., ferrocene) in the electrolyte solution to the desired concentration (e.g., 1 mM).

• Deoxygenation: Purge the solution with an inert gas for 10-15 minutes to remove dissolved oxygen.

• Electrochemical Measurement: Assemble the three-electrode cell with the electrodes immersed in the deoxygenated solution. Perform a cyclic voltammetry scan over the desired potential range.

• Data Analysis: The resulting voltammogram provides information on the redox potentials of the analyte.

Experimental Workflow: Electrochemical Analysis

Workflow for cyclic voltammetry using a phosphonium-based electrolyte.

Application in Fluoride-Releasing Dental Composites

Tetrabutylammonium tetrafluoroborate (TBATFB) has been incorporated into dental composites to create materials with sustained fluoride (B91410) release, which is beneficial for preventing dental caries.

Quantitative Data: Material Properties

Material Property	Experimental Composite (with TBATFB)	Control (Commercial Hybrid Composite)	Reference(s)
Cumulative Fluoride Release	Comparable to glass ionomer cements	-
Diametral Tensile Strength	Comparable to resin-modified glass ionomers	-
Bond Strength to Etched Enamel	Statistically equivalent	Statistically equivalent

Experimental Protocol: Preparation of a Fluoride-Releasing Dental Composite

This protocol is adapted from the formulation of a dental composite containing TBATFB.

Materials:

• 2,2-bis[4-(2-hydroxy-3-methacroyloxypropoxy)phenyl]-propane (BisGMA)

• 2-hydroxyethyl methacrylate (B99206) (HEMA)

• Tetrabutylammonium tetrafluoroborate (TBATFB)

• Silane-treated quartz filler (81 wt%)

• Photoinitiator system (e.g., camphorquinone (B77051) and an amine)

Procedure:

• Monomer Formulation: Prepare a hydrophilic monomer system by mixing BisGMA and HEMA.

• Incorporation of Fluoride Source: Dissolve the desired amount of TBATFB into the monomer mixture.

• Addition of Filler: Gradually add the silane-treated quartz filler to the fluoride-containing monomer system and mix thoroughly to achieve a homogeneous paste. The filler loading is typically high (e.g., 81 wt%) to ensure good mechanical properties.

• Addition of Photoinitiator: Incorporate the photoinitiator system into the composite paste.

• Curing: The resulting composite paste can be cured using a dental curing light.

This compilation of application notes and protocols demonstrates the broad utility of tetrabutylphosphonium tetrafluoroborate in the development of advanced materials. Its versatile nature as a catalyst, electrolyte, and functional additive makes it a valuable compound for researchers in various scientific disciplines.

Experimental Setup for Using Tetrabutylphosphonium Tetrafluoroborate in Inert Atmospheres: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Tetrabutylphosphonium tetrafluoroborate (B81430) ([PBu₄][BF₄]) in research and development settings that require inert atmospheric conditions. Due to its low volatility and high thermal stability, this ionic liquid is a versatile compound for applications in electrochemistry and organic synthesis.[1] Proper handling under an inert atmosphere is crucial to ensure experimental reproducibility and to prevent degradation of the material and sensitive reagents.

Physicochemical and Safety Data

Tetrabutylphosphonium tetrafluoroborate is a white to off-white crystalline powder.[1] While generally stable, it is a skin and eye irritant and may cause respiratory irritation.[2] Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. All handling should be performed in a well-ventilated area or a fume hood.

Table 1: Physicochemical Properties of Tetrabutylphosphonium Tetrafluoroborate

Property	Value	Reference
CAS Number	1813-60-1	[1][2]
Molecular Formula	C₁₆H₃₆BF₄P	[1][2]
Molecular Weight	346.24 g/mol	[1]
Melting Point	97 - 100 °C	[1]
Appearance	White to off-white crystalline powder	[1]

Table 2: Hazard Identification

Hazard Statement	GHS Classification
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation
Source: PubChem[2]

Experimental Setups for Inert Atmosphere

To prevent contamination from atmospheric moisture and oxygen, all manipulations of Tetrabutylphosphonium tetrafluoroborate and the setup of experiments should be conducted under an inert atmosphere, such as nitrogen or argon.

Glove Box Setup

A glove box provides the most controlled environment for handling air- and moisture-sensitive materials.

Protocol for Glove Box Use:

• Preparation: Ensure the glove box antechamber is properly evacuated and refilled with the inert gas of the glove box (typically argon or nitrogen) for at least three cycles before introducing materials.

• Material Transfer: Place the sealed container of Tetrabutylphosphonium tetrafluoroborate, along with any necessary solvents, reagents, and glassware, into the antechamber.

• Inert Environment Equilibration: Once inside the main chamber, allow the materials to sit for a period to equilibrate with the glove box atmosphere.

• Handling: Weigh and transfer the Tetrabutylphosphonium tetrafluoroborate as required for your experiment.

• Storage: Store the compound in a tightly sealed container inside the glove box.

Glove Box Workflow for Handling [PBu₄][BF₄].

Schlenk Line Setup

For less sensitive applications or when a glove box is unavailable, a Schlenk line can be used to provide an inert atmosphere.

Protocol for Schlenk Line Use:

• Glassware Preparation: Ensure all glassware is thoroughly oven-dried and cooled under a stream of inert gas.

• Assembly: Assemble the glassware on the Schlenk line.

• Inerting the Flask: Evacuate the flask while gently heating with a heat gun to remove adsorbed moisture, then backfill with inert gas. Repeat this cycle three times.

• Reagent Transfer: Under a positive pressure of inert gas, quickly open the flask and add the Tetrabutylphosphonium tetrafluoroborate. For liquid transfers, use a gas-tight syringe.

• Reaction Conditions: Maintain a positive pressure of inert gas throughout the experiment, often by using a balloon or a bubbler.

Schlenk Line Workflow for Inert Atmosphere Reactions.

Application in Electrochemistry

Tetrabutylphosphonium tetrafluoroborate is a suitable supporting electrolyte for non-aqueous electrochemistry due to its wide electrochemical window and good solubility in organic solvents. The following protocol is adapted from established procedures for its ammonium (B1175870) analog, tetrabutylammonium (B224687) tetrafluoroborate.

Protocol: Cyclic Voltammetry

• Electrolyte Preparation: In a glove box or under a Schlenk line, prepare a 0.1 M solution of Tetrabutylphosphonium tetrafluoroborate in an anhydrous, electrochemical-grade solvent (e.g., acetonitrile, dichloromethane).

• Analyte Addition: Dissolve the analyte of interest in the electrolyte solution to the desired concentration (typically 1-10 mM).

• Deoxygenation: Purge the solution with dry argon or nitrogen for 15-20 minutes to remove dissolved oxygen.

• Electrochemical Cell Assembly: Assemble a three-electrode cell (working, reference, and counter electrodes) and immerse the electrodes in the deoxygenated solution. Maintain a blanket of inert gas over the solution throughout the experiment.

• Data Acquisition: Connect the electrodes to a potentiostat and perform the cyclic voltammetry experiment.

Table 3: Typical Materials for Cyclic Voltammetry

Component	Example
Working Electrode	Glassy Carbon, Platinum, Gold
Reference Electrode	Ag/Ag⁺ in non-aqueous solvent
Counter Electrode	Platinum wire or mesh
Solvent	Anhydrous Acetonitrile or Dichloromethane
Supporting Electrolyte	0.1 M Tetrabutylphosphonium tetrafluoroborate

Application in Organic Synthesis

As a phase-transfer catalyst, Tetrabutylphosphonium tetrafluoroborate can facilitate reactions between reactants in different immiscible phases. The following is a general protocol adapted from procedures using tetrabutylammonium tetrafluoroborate.

Protocol: Phase-Transfer Catalyzed N-Alkylation

• Reaction Setup: In a Schlenk flask under an argon atmosphere, combine the imide (e.g., succinimide, 1.0 mmol), anhydrous potassium carbonate (2.0 mmol), and Tetrabutylphosphonium tetrafluoroborate (0.1 mmol).

• Reagent Addition: Add the alkylating agent (e.g., benzyl (B1604629) bromide, 1.2 mmol) to the flask.

• Reaction: Heat the mixture to the desired temperature (e.g., 80 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., dichloromethane) and wash with water to remove the catalyst and inorganic salts. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Generalized Signaling Pathway for Phase-Transfer Catalysis.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Tetrabutylphosphonium Tetrafluoroborate | C16H36BF4P | CID 13669093 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Catalyst Deactivation with Tetrabutylphosphonium Tetrafluoroborate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering catalyst deactivation in their experiments. The focus is on the application of Tetrabutylphosphonium tetrafluoroborate (B81430) ([PBu₄][BF₄]) as a catalyst stabilizer, particularly in palladium-catalyzed cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is catalyst deactivation and why does it occur?

A1: Catalyst deactivation is the loss of catalytic activity and/or selectivity over time. In palladium-catalyzed reactions, common causes include:

• Agglomeration: Small, highly active palladium nanoparticles can aggregate into larger, less active clusters, a phenomenon often observed as the formation of "palladium black."

• Poisoning: Impurities in the reaction mixture can bind to the catalyst's active sites, rendering them ineffective.

• Ligand Degradation: The ligands associated with the metal center can degrade under harsh reaction conditions.

• Leaching: The active metal can detach from the support in heterogeneous catalysts.

Q2: How does Tetrabutylphosphonium tetrafluoroborate ([PBu₄][BF₄]) help in overcoming catalyst deactivation?

A2: Tetrabutylphosphonium tetrafluoroborate, a type of ionic liquid, can act as a stabilizing agent for palladium nanoparticles. Its primary role is to prevent the agglomeration of these nanoparticles. The phosphonium (B103445) cations can adsorb onto the surface of the palladium nanoparticles, creating a protective layer that sterically hinders them from coming together and forming larger, inactive clusters. This keeps the catalyst dispersed and maintains its high surface area and catalytic activity.

Q3: What are the signs of catalyst deactivation in my reaction?

A3: Signs of catalyst deactivation include:

• A significant decrease in reaction rate or a stalled reaction.

• Low or no product yield despite extended reaction times.

• The appearance of a black precipitate (palladium black), indicating catalyst agglomeration.

• Inconsistent results between batches.

Q4: Can [PBu₄][BF₄] be used in various types of cross-coupling reactions?

A4: Yes, the principle of catalyst stabilization by phosphonium salts is applicable to a range of palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Heck, and Sonogashira reactions, where the formation and stability of palladium nanoparticles are crucial for catalytic activity.

Troubleshooting Guides

Issue 1: Low or No Product Yield in a Suzuki-Miyaura Coupling Reaction

Symptoms:

• Thin-layer chromatography (TLC) or Gas Chromatography (GC) analysis shows a large amount of unreacted starting material.

• The reaction mixture has turned black, indicating the formation of palladium black.

Possible Cause:

• Deactivation of the palladium catalyst due to agglomeration of nanoparticles.

Troubleshooting Steps using [PBu₄][BF₄]:

• Initial Diagnosis: Confirm that other reaction parameters (reagents, solvent, base, temperature) are correct and that the starting materials are pure.

• Introduction of [PBu₄][BF₄]: In your standard reaction setup, introduce Tetrabutylphosphonium tetrafluoroborate as a stabilizing agent. A typical starting point is to use it in a specific molar ratio relative to the palladium catalyst.

• Modified Experimental Protocol: Follow the provided experimental protocol for a Suzuki-Miyaura reaction with the addition of [PBu₄][BF₄].

• Monitor the Reaction: Compare the reaction progress with and without the addition of [PBu₄][BF₄]. A noticeable improvement in yield and a reduction in the formation of palladium black would indicate successful stabilization of the catalyst.

Data Presentation

The following table summarizes representative data from a study on the effect of a sterically hindered phosphonium salt, tri-tert-butyl(decyl)phosphonium tetrafluoroborate (a close analog of [PBu₄][BF₄]), on the stability and catalytic activity of palladium nanoparticles in a Suzuki cross-coupling reaction. This data illustrates the principle of catalyst stabilization.

Table 1: Effect of a Phosphonium Salt Stabilizer on Palladium Nanoparticle Size and Catalytic Activity in a Suzuki Cross-Coupling Reaction

Catalyst System	Average Pd Nanoparticle Size (nm)	Yield (%) - Cycle 1	Yield (%) - Cycle 2	Yield (%) - Cycle 3	Yield (%) - Cycle 4	Yield (%) - Cycle 5
Pd(OAc)₂ without Stabilizer	Agglomeration observed	45	20	<5	-	-
Pd(OAc)₂ with Tri-tert-butyl(decyl)phosphonium tetrafluoroborate	2.5 ± 0.5	98	97	95	94	92

Data is representative and based on the principles of catalyst stabilization by phosphonium salts.[1]

Experimental Protocols

Standard Protocol for a Suzuki-Miyaura Cross-Coupling Reaction

Materials:

• Aryl halide (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol)

• Solvent (e.g., Toluene/Water 4:1, 5 mL)

Procedure:

• To a reaction vessel, add the aryl halide, arylboronic acid, and base.

• Purge the vessel with an inert gas (e.g., argon or nitrogen).

• Add the solvent and degas the mixture.

• Under the inert atmosphere, add the palladium catalyst.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir for the required time.

• Monitor the reaction progress by TLC or GC.

• Upon completion, cool the reaction, and proceed with the workup and purification.

Troubleshooting Protocol with [PBu₄][BF₄] for Catalyst Deactivation

Materials:

• Aryl halide (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%)

• Tetrabutylphosphonium tetrafluoroborate ([PBu₄][BF₄]) (0.04 mmol, 4 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol)

• Solvent (e.g., Toluene/Water 4:1, 5 mL)

Procedure:

• To a reaction vessel, add the aryl halide, arylboronic acid, base, and Tetrabutylphosphonium tetrafluoroborate .

• Purge the vessel with an inert gas (e.g., argon or nitrogen).

• Add the solvent and degas the mixture.

• Under the inert atmosphere, add the palladium catalyst.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir for the required time.

• Monitor the reaction progress by TLC or GC, comparing it to the reaction without [PBu₄][BF₄].

• Upon completion, cool the reaction, and proceed with the workup and purification.

Mandatory Visualizations

Catalyst Deactivation Pathway

Caption: The deactivation of palladium catalysts often proceeds through the aggregation of active nanoparticles into inactive palladium black.

Stabilization Mechanism with [PBu₄][BF₄]

Caption: [PBu₄]⁺ cations from the ionic liquid adsorb onto the palladium nanoparticle surface, preventing aggregation and maintaining catalytic activity.

Troubleshooting Workflow

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Purification of Tetrabutylphosphonium Tetrafluoroborate

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting, frequently asked questions (FAQs), and experimental protocols for the purification of tetrabutylphosphonium (B1682233) tetrafluoroborate (B81430) ([TBP]BF₄) by recrystallization.

Troubleshooting Guide

This section addresses specific issues that may arise during the recrystallization process in a question-and-answer format.

Question: No crystals have formed after cooling the solution. What went wrong? Answer: This is a common issue that can be caused by several factors:

• Too much solvent was used: The solution may not be supersaturated, which is necessary for crystallization to occur. To fix this, gently heat the solution to evaporate some of the solvent, then allow it to cool again.[1][2][3]

• The solution is supersaturated but requires nucleation: Crystal growth needs a starting point (nucleation). You can induce nucleation by "seeding" the solution with a tiny crystal from a previous batch or by scratching the inside surface of the flask with a glass rod at the meniscus.[2][4]

• The cooling process was too rapid: Very fast cooling can sometimes lead to the formation of a precipitate or an oil rather than crystals.[1] Allow the solution to cool gradually to room temperature before moving it to an ice bath.[5][6]

Question: My product has separated as an oil instead of crystals. How can I resolve this? Answer: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point or when significant impurities are present.[2][3] To resolve this:

• Reheat the solution until the oil fully redissolves.

• Add a small amount of additional solvent to decrease the saturation point.

• Allow the solution to cool much more slowly. Insulating the flask can help promote the formation of crystals instead of an oil.[3][7]

• Vigorously stirring or scraping the flask as the solution cools can sometimes induce solidification from the oil.[8]

Question: The yield of my purified crystals is very low. How can I improve it? Answer: A low yield often indicates that a significant amount of the product remains dissolved in the mother liquor.[7]

• Excess Solvent: You may have used too much solvent. Before filtering, you can reduce the solvent volume by evaporation.

• Incomplete Crystallization: Ensure the solution is cooled sufficiently to maximize crystal formation. After cooling to room temperature, placing the flask in an ice bath for several hours can significantly increase the yield.[5][6]

• Washing with Warm Solvent: When washing the collected crystals, always use an ice-cold solvent to minimize the redissolving of your product.[5][6]

Question: My purified salt is discolored. What should I do? Answer: Discoloration often points to the presence of impurities. While recrystallization should remove many of these, persistent color may require an additional purification step.[9] If the discoloration is minor, a second recrystallization may resolve the issue. For more significant impurities, performing a hot filtration of the dissolved solution, potentially with activated charcoal, can help remove colored contaminants before allowing the solution to cool and crystallize.

Question: My purified salt is not dissolving properly in my application solvent. What is the cause? Answer: This issue is often due to residual solvent from the recrystallization process. Ensure the purified crystals are thoroughly dried under vacuum to a constant weight.[6] Incomplete drying can leave traces of the recrystallization solvent (e.g., ethanol (B145695) or water), which can interfere with solubility in other organic solvents.[6] Drying in a vacuum oven at 60-80°C is a common practice.[10][11]

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent system for recrystallizing tetrabutylphosphonium tetrafluoroborate? A1: While specific data for the phosphonium (B103445) salt is less common, analogous ammonium (B1175870) salts are frequently recrystallized from mixed solvent systems.[12] An effective system is a 1:2 mixture of ethanol and water.[5][6][11] Other systems used for similar salts include ethyl acetate/pentane and acetonitrile.[5] The ideal solvent should dissolve the compound well when hot but poorly when cold.

Q2: How should the purified crystals be dried effectively? A2: To remove all traces of solvent and moisture, the crystals should be dried under high vacuum. A common and effective procedure is to dry the crystals in a vacuum oven overnight at 80°C.[6][11] For applications requiring extremely anhydrous conditions, drying for 24-48 hours may be necessary.[6][9]

Q3: How do I properly store high-purity tetrabutylphosphonium tetrafluoroborate? A3: Tetrabutylphosphonium salts can be hygroscopic.[13] To maintain purity, store the dried salt in a tightly sealed container inside a desiccator or in a glovebox under an inert atmosphere (e.g., nitrogen or argon).[6][13]

Q4: What are the common impurities found in commercial tetrabutylphosphonium tetrafluoroborate? A4: Common impurities can include water, residual halides (from synthesis), and unreacted organic precursors or solvents.[13] The tetrafluoroborate anion can also undergo hydrolysis in the presence of water.[13] Recrystallization is the primary method for removing these contaminants.[9]

Quantitative Data Summary

This table summarizes key parameters for a typical recrystallization protocol for tetrabutylphosphonium tetrafluoroborate, adapted from protocols for analogous salts.

Parameter	Value / Condition	Rationale
Recrystallization Solvent	Ethanol / Deionized Water (1:2 v/v)	Effective at dissolving the salt when hot and allowing for good crystal recovery when cold.[6][11]
Dissolution Temperature	~70-80 °C	Ensures complete dissolution without excessive evaporation of the solvent.[6]
Crystallization Temperature	0-4 °C (Ice Bath)	Maximizes the yield of the purified crystalline product by minimizing its solubility in the mother liquor.[6]
Washing Solvent	Ice-cold Deionized Water or Ethanol/Water Mixture	Removes residual impurities without significantly redissolving the purified crystals.[6]
Drying Temperature	60-80 °C (under vacuum)	Sufficient to remove residual water and ethanol without causing decomposition of the salt.[6][10]

Experimental Protocol: Recrystallization from Ethanol/Water

This protocol provides a detailed methodology for the purification of tetrabutylphosphonium tetrafluoroborate.

• Dissolution: In an Erlenmeyer flask, add the crude tetrabutylphosphonium tetrafluoroborate. Add a minimal amount of a hot 1:2 (v/v) mixture of ethanol and deionized water. Heat the mixture on a hot plate with stirring until the salt is completely dissolved. Avoid boiling the solution excessively.[6]

• Hot Filtration (Optional): If any insoluble impurities are visible in the hot solution, perform a hot filtration. Use a pre-heated Büchner funnel and filter paper to quickly filter the solution and remove the particulates. This step must be done rapidly to prevent premature crystallization in the funnel.[6]

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[1] Once at room temperature, place the flask in an ice bath for at least one hour to maximize the crystal yield.[5][6]

• Collection of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.[5][6]

• Washing: Wash the collected crystals 2-3 times with a small amount of the ice-cold ethanol/water mixture to rinse away any remaining mother liquor.[6]

• Drying: Transfer the washed crystals to a clean watch glass and dry them thoroughly in a vacuum oven at 60-80°C until a constant weight is achieved.[6][11]

• Storage: Once completely dry, transfer the purified salt to a tightly sealed container and store it in a desiccator to prevent moisture absorption.[6][13]

Visual Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues during the recrystallization of tetrabutylphosphonium tetrafluoroborate.

Caption: Troubleshooting workflow for recrystallization.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Problems in recrystallization | Recrystallization | Laboratory techniques [biocyclopedia.com]
• 3. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. reddit.com [reddit.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. Tetrabutylammonium hexafluorophosphate - Wikipedia [en.wikipedia.org]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Managing Moisture Sensitivity of Tetrabutylphosphonium Tetrafluoroborate ([PBu4][BF4])

This technical support guide is designed for researchers, scientists, and drug development professionals working with Tetrabutylphosphonium (B1682233) Tetrafluoroborate (B81430) ([PBu4][BF4]). It provides essential information and troubleshooting advice for managing the moisture sensitivity of this ionic liquid to ensure the reliability and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: Is Tetrabutylphosphonium Tetrafluoroborate ([PBu4][BF4]) sensitive to moisture?

A1: Yes, Tetrabutylphosphonium Tetrafluoroborate is hygroscopic, meaning it can absorb moisture from the atmosphere.[1] While it is considered less hygroscopic than ionic liquids with more hydrophilic anions (e.g., halides), proper handling and storage are crucial to maintain its anhydrous state for moisture-sensitive applications.

Q2: What are the consequences of moisture contamination in my [PBu4][BF4]?

A2: Moisture contamination can lead to several issues in experimental settings:

• Hydrolysis of the Tetrafluoroborate Anion: The tetrafluoroborate anion (BF₄⁻) can slowly hydrolyze in the presence of water to form boric acid and hydrofluoric acid (HF).[2][3] This can alter the chemical properties of the ionic liquid and introduce reactive species into your system. The extent of hydrolysis is dependent on temperature.[3][4]

• Alteration of Physical Properties: The presence of water can change the viscosity, density, and conductivity of the ionic liquid.[5]

• Inaccurate Experimental Results: In applications like electrochemistry, water can narrow the electrochemical window and introduce interfering peaks.[1] For reactions requiring anhydrous conditions, moisture can act as an inhibitor, leading to low yields or reaction failure.[1]

Q3: How can I determine the water content in my [PBu4][BF4]?

A3: The most accurate and widely used method for determining the water content in ionic liquids is Karl Fischer titration.[6] This technique can precisely quantify trace amounts of water.

Q4: What are the best practices for handling and storing [PBu4][BF4] to minimize moisture exposure?

A4: To minimize moisture absorption, follow these guidelines:

• Storage: Store [PBu4][BF4] in a tightly sealed container in a dry and well-ventilated place, such as a desiccator or a glovebox under an inert atmosphere (e.g., argon or nitrogen).[1]

• Handling: Whenever possible, handle the ionic liquid in a controlled atmosphere (e.g., a glovebox). If a glovebox is not available, work quickly and minimize the exposure time to ambient air. Use dry glassware and equipment.

Q5: My experimental results are inconsistent. Could moisture in [PBu4][BF4] be the cause?

A5: Yes, variable water content is a common reason for poor reproducibility in experiments using ionic liquids.[6] If you suspect moisture contamination, it is advisable to dry the [PBu4][BF4] before use and ensure your solvent is also anhydrous.

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
Unexpected peaks in analytical measurements (e.g., NMR, CV)	Presence of hydrolysis products (e.g., boric acid, HF) or other impurities.	1. Run a blank analysis of the [PBu4][BF4] to identify impurity signals. 2. Purify the ionic liquid using the recrystallization protocol below. 3. Ensure the solvent is of high purity and anhydrous.
Low reaction yield or failed reaction	Moisture inhibiting a water-sensitive reaction.	1. Dry the [PBu4][BF4] using the vacuum oven drying protocol. 2. Use anhydrous solvents and handle all reagents under an inert atmosphere.
Changes in physical properties (e.g., viscosity, appearance)	Significant water absorption.	1. Determine the water content using Karl Fischer titration. 2. If the water content is high, dry the ionic liquid thoroughly before use.
Poorly reproducible results between experiments	Inconsistent water content in the [PBu4][BF4] or solvent.	1. Standardize the handling and storage procedures to minimize moisture exposure. 2. Always use freshly dried ionic liquid and solvent for sensitive experiments.

Data Presentation

Qualitative and Comparative Hygroscopicity of [PBu4][BF4]

Specific quantitative data for the water absorption of Tetrabutylphosphonium Tetrafluoroborate is not extensively available in peer-reviewed literature. The following table summarizes its hygroscopic nature in a comparative context.

Property	Observation	Implication for Handling
Hygroscopicity	Less hygroscopic compared to ionic liquids with halide anions (Cl⁻, Br⁻).	While not aggressively hygroscopic, it will still absorb ambient moisture.
Water Solubility	Slightly soluble in water.	Indicates a lower affinity for water compared to highly water-miscible salts.
Cation Influence	The large, hydrophobic tetrabutylphosphonium cation contributes to lower water affinity.	The overall structure of the ionic liquid provides some resistance to moisture uptake.
Anion Influence	The tetrafluoroborate (BF₄⁻) anion is known to be significantly less hygroscopic than many other common anions.	The choice of anion is a primary determinant of an ionic liquid's hygroscopicity.

Experimental Protocols

Protocol 1: Drying Tetrabutylphosphonium Tetrafluoroborate by Vacuum Oven

This method is suitable for removing absorbed water from [PBu4][BF4].

Methodology:

• Place the [PBu4][BF4] in a suitable, clean, and dry glass container (e.g., a round-bottom flask or a crystallization dish).

• Place the container in a vacuum oven.

• Heat the oven to a temperature between 70-80°C. Do not exceed the melting point of the ionic liquid.

• Apply a high vacuum to the oven.

• Dry for 24-48 hours. For highly sensitive applications, drying until a constant weight is achieved is recommended.

• After drying, allow the oven to cool to room temperature while still under vacuum to prevent moisture reabsorption.

• Immediately transfer the dried [PBu4][BF4] to a desiccator or a glovebox for storage.

Protocol 2: Purification of Tetrabutylphosphonium Tetrafluoroborate by Recrystallization

This procedure is recommended for removing both water and other potential impurities.

Methodology:

• In a clean Erlenmeyer flask, dissolve the crude [PBu4][BF4] in a minimal amount of a hot solvent mixture, such as ethanol/water.

• Gently heat the solution while stirring until all the solid has dissolved.

• Allow the solution to cool slowly to room temperature to induce crystallization.

• For maximum yield, place the flask in an ice bath to further promote crystallization.

• Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of the cold recrystallization solvent to remove residual impurities.

• Dry the purified crystals using the vacuum oven protocol described above.

Protocol 3: General Procedure for Determining Hygroscopicity

This protocol provides a general method for quantifying the moisture uptake of [PBu4][BF4].

Methodology:

• Weigh a clean, dry glass vial with a cap (W_vial).

• Add a known amount of previously dried [PBu4][BF4] to the vial and record the initial weight of the ionic liquid (W_initial).

• Place the uncapped vial in a controlled humidity chamber (e.g., a desiccator containing a saturated salt solution to maintain a specific relative humidity).

• At regular time intervals, remove the vial, cap it, and quickly weigh it (W_t).

• Calculate the percentage of water absorbed at each time point using the formula: % Water Absorbed = [(W_t - W_vial - W_initial) / W_initial] * 100

• Continue measurements until the weight becomes constant, indicating equilibrium has been reached.

Visualizations

Caption: Troubleshooting workflow for moisture-related issues.

Caption: Simplified hydrolysis pathway of the tetrafluoroborate anion.

References

• 1. Diffusion of Ions in Phosphonium Orthoborate Ionic Liquids Studied by 1H and 11B Pulsed Field Gradient NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. Hydrolysis of tetrafluoroborate and hexafluorophosphate counter ions in imidazolium-based ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. DSpace [helda.helsinki.fi]
• 6. Tetrafluoroborate [chemeurope.com]

Identifying decomposition products of Tetrabutylphosphonium tetrafluoroborate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Tetrabutylphosphonium tetrafluoroborate (B81430).

Frequently Asked Questions (FAQs)

Q1: What are the expected decomposition products of Tetrabutylphosphonium tetrafluoroborate?

A1: The decomposition of Tetrabutylphosphonium tetrafluoroborate can be understood by considering the breakdown of its constituent cation and anion. The primary decomposition products are typically tributylphosphine (B147548), 1-butene, hydrogen fluoride (B91410) (HF), and boron trifluoride (BF₃). This decomposition is thought to be initiated by a Hofmann-type elimination reaction.[1]

Q2: How does water affect the stability of Tetrabutylphosphonium tetrafluoroborate?

A2: The tetrafluoroborate (BF₄⁻) anion is susceptible to hydrolysis, particularly at elevated temperatures.[2][3][4][5] The presence of water can lead to the formation of corrosive hydrofluoric acid (HF), which can impact experimental results and the integrity of equipment.[4] Therefore, it is crucial to handle and store the compound under anhydrous conditions.

Q3: What is the general thermal stability of phosphonium-based ionic liquids?

A3: Phosphonium-based ionic liquids are known for their relatively good thermal stability. However, the overall stability is highly dependent on the anion.[6] Ionic liquids containing the tetrafluoroborate anion tend to have lower thermal stability compared to those with anions like bis(trifluoromethanesulfonyl)imide ([NTf₂]⁻).[6] Dynamic TGA studies have reported thermal stabilities of 300 °C or higher for some phosphonium (B103445) ionic liquids, but this can be an overestimation depending on the experimental conditions.

Q4: What analytical techniques are recommended for studying the decomposition of Tetrabutylphosphonium tetrafluoroborate?

A4: A combination of analytical methods is recommended for a comprehensive analysis of decomposition. Thermogravimetric Analysis (TGA), preferably coupled with Mass Spectrometry (TGA-MS), is ideal for determining the onset of decomposition and identifying volatile products.[1][7] To monitor the purity of the phosphonium salt and detect phosphorus-containing degradation products like tributylphosphine oxide, ³¹P NMR spectroscopy is a powerful tool.[8] For studying hydrolysis, techniques such as electrospray mass spectrometry and pH measurements can be employed.[2][5]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Inconsistent experimental results (e.g., in electrochemistry or catalysis)	Decomposition of the salt due to trace moisture leading to the formation of HF.	1. Ensure the salt is thoroughly dried before use. 2. Use anhydrous solvents. 3. Handle the compound in an inert atmosphere (e.g., a glovebox). 4. Prepare solutions fresh before use.[9]
Unexpected peaks in NMR spectra	Presence of decomposition products such as tributylphosphine or its oxide.	1. Acquire a ³¹P NMR spectrum to identify phosphorus-containing impurities.[8] 2. Compare the spectrum to a reference of the pure compound. 3. Consider purification of the salt if significant impurities are detected.
Corrosion of metallic equipment	Formation of hydrofluoric acid (HF) from the hydrolysis of the tetrafluoroborate anion.[4]	1. Strictly avoid the presence of water in your experimental setup. 2. If moisture cannot be completely excluded, consider using equipment made of HF-resistant materials.
Lower than expected thermal stability	The inherent thermal lability of the tetrafluoroborate anion compared to other common ionic liquid anions.[6]	1. Review the operational temperature of your experiment and compare it with the decomposition temperature of the salt determined by TGA. 2. If high temperatures are required, consider replacing Tetrabutylphosphonium tetrafluoroborate with a more thermally stable ionic liquid.

Decomposition Data

The following table summarizes the key decomposition products of Tetrabutylphosphonium tetrafluoroborate based on analogous compounds and general principles of phosphonium salt chemistry.

Reactant	Primary Decomposition Products	Proposed Mechanism
Tetrabutylphosphonium tetrafluoroborate	Tributylphosphine ((C₄H₉)₃P)	Hofmann-type elimination
1-Butene (C₄H₈)
Hydrogen Fluoride (HF)	Hydrolysis/Thermal decomposition of HBF₄
Boron Trifluoride (BF₃)

Experimental Protocols

Protocol: Thermogravimetric Analysis (TGA) of Tetrabutylphosphonium tetrafluoroborate

Objective: To determine the thermal stability and decomposition profile of Tetrabutylphosphonium tetrafluoroborate.

Instrumentation:

• A calibrated thermogravimetric analyzer (TGA), optionally coupled to a mass spectrometer (MS) for evolved gas analysis.[1]

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the Tetrabutylphosphonium tetrafluoroborate sample into a clean TGA pan (typically aluminum or platinum).

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-50 mL/min) to ensure an inert atmosphere.[7]

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 30 °C.

  • Heat the sample from 30 °C to a final temperature of 600 °C at a constant heating rate (e.g., 10 °C/min).[7]

• Data Acquisition: Record the sample mass as a function of temperature. If using TGA-MS, simultaneously record the mass spectra of the evolved gases.

• Data Analysis:

  • Plot the percentage of mass loss versus temperature to obtain the TGA curve.

  • Determine the onset temperature of decomposition (T_onset), which is the temperature at which significant mass loss begins.

  • Calculate the first derivative of the TGA curve (DTG curve) to identify the temperature(s) of the maximum rate of mass loss.

  • If TGA-MS data is available, analyze the mass spectra at different temperatures to identify the decomposition products.

Visualizations

Caption: Proposed thermal decomposition pathway of Tetrabutylphosphonium tetrafluoroborate.

Caption: Workflow for the thermal analysis of Tetrabutylphosphonium tetrafluoroborate.

References

• 1. benchchem.com [benchchem.com]
• 2. Hydrolysis of tetrafluoroborate and hexafluorophosphate counter ions in imidazolium-based ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Tetrafluoroborate [chemeurope.com]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] Hydrolysis of tetrafluoroborate and hexafluorophosphate counter ions in imidazolium-based ionic liquids. | Semantic Scholar [semanticscholar.org]
• 6. Thermal Decomposition, Low Temperature Phase Transitions and Vapor Pressure of Less Common Ionic Liquids Based on the Bis(trifuoromethanesulfonyl)imide Anion - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Heck Reactions with Phosphonium Salt Additives

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide expert guidance on optimizing Heck reactions where phosphonium (B103445) salts are employed, not as traditional ligands, but as powerful additives that enhance reaction efficiency and catalyst stability. Here you will find detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and key data to help you overcome common challenges in your cross-coupling experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of phosphonium salts like tetrabutylammonium (B224687) bromide (TBAB) in a Heck reaction?

A1: Phosphonium salts, and the more commonly cited tetraalkylammonium salts, typically serve multiple roles in Heck reactions, but not as direct, coordinating ligands in the way phosphines do. Their main functions are:

• Phase-Transfer Catalyst (PTC): They facilitate the transfer of anionic reagents (like bases or halides) between different phases (e.g., a solid inorganic base and an organic solvent), increasing reaction rates.

• Stabilizer for Palladium Nanoparticles: Phosphonium salts can stabilize palladium nanoparticles (PdNPs), preventing their agglomeration into inactive palladium black.[1][2] This is crucial for maintaining high catalytic activity, especially in so-called "phosphine-free" Heck reactions.

• Ionic Liquid Medium: When used in larger quantities, phosphonium salts can act as an ionic liquid solvent. This can enhance catalyst stability and allow for catalyst recycling.[3][4][5]

• Co-catalyst/Activator: In some cases, these salts can engage with both the catalyst and substrates to promote the coupling process.[1]

Q2: When should I consider using a phosphonium salt additive in my Heck reaction?

A2: Consider using a phosphonium salt additive under the following circumstances:

• Catalyst Decomposition: If you observe the formation of a black precipitate (palladium black), which indicates catalyst deactivation. Phosphonium salts can help stabilize the active catalytic species.[1][6]

• Low Reaction Rates: When reaction rates are sluggish, the phase-transfer properties of phosphonium salts can accelerate the reaction.

• Phosphine-Free Conditions: When you are running the reaction without traditional phosphine (B1218219) ligands. The phosphonium salt is often crucial for the stability of the "ligandless" palladium catalyst.[5][7]

• Use of Inorganic Bases: When using inorganic bases (e.g., K₂CO₃, NaOAc) that have low solubility in your organic reaction solvent.[1]

Q3: Can phosphonium salts replace traditional phosphine ligands entirely?

A3: In many cases, yes, but their mode of action is different. Reactions run with palladium salts and phosphonium salt additives are often termed "phosphine-free." In these systems, the phosphonium salt does not coordinate to the palladium center in the same way a phosphine ligand does. Instead, it often stabilizes palladium nanoparticles which are the catalytically active species.[2] The choice between a phosphine ligand system and a phosphonium salt additive system depends on the specific substrates, desired reaction conditions (e.g., temperature), and tolerance to potential side reactions.

Q4: What are "Jeffery conditions"?

A4: "Jeffery conditions" refer to conducting a Heck reaction in the presence of a tetraalkylammonium or phosphonium salt (like TBAB), often under phosphine-free conditions.[6] These conditions are known to stabilize the palladium catalyst, prevent its precipitation, and can allow for reactions to occur at milder temperatures.[6]

Troubleshooting Guides

Issue 1: Low or No Conversion

Potential Cause	Recommended Solution
Catalyst Decomposition (Palladium Black Formation)	The most common issue in phosphine-free systems. Add a tetraalkylphosphonium or ammonium (B1175870) salt (e.g., TBAB) to stabilize the palladium nanoparticles.[1][6] Ensure the reaction is run under an inert atmosphere (N₂ or Ar) as oxygen can accelerate decomposition. Consider lowering the reaction temperature.
Ineffective Base/Solvent Combination	The phosphonium salt acts as a phase-transfer catalyst. Ensure your base (e.g., K₂CO₃, NaOAc) and solvent (e.g., DMF, NMP, or the molten phosphonium salt itself) are compatible. For solid bases, the PTC role of the phosphonium salt is critical.
Insufficient Catalyst Loading	For difficult couplings, especially with aryl chlorides or bromides, increasing the palladium catalyst loading (e.g., from 1 mol% to 5 mol%) may be necessary.
Poor Quality Reagents	Ensure aryl halide and alkene starting materials are pure. Impurities can poison the catalyst.

Issue 2: Byproduct Formation

Potential Cause	Recommended Solution
Homocoupling of Aryl Halide	This side reaction can be prevalent at higher temperatures. Lowering the reaction temperature can help. The presence of a stabilizing phosphonium salt may allow for effective catalysis at a lower temperature, thus reducing homocoupling.
Olefin Isomerization	The palladium-hydride intermediate in the catalytic cycle can cause isomerization of the alkene. This is due to the reversibility of the β-hydride elimination step.[6] Optimizing the base and solvent can sometimes minimize this. In some cases, the addition of a halide salt can suppress isomerization.[8]
Reductive Heck Product	Instead of the expected substituted alkene, a product where the aryl group has added across the double bond is formed. This can occur if the alkylpalladium(II) intermediate is intercepted by a hydride source before β-hydride elimination. Ensure your solvent and reagents are anhydrous if this is an issue.

Quantitative Data on Reaction Optimization

The following tables summarize data from studies on Heck reactions utilizing phosphonium and ammonium salt additives.

Table 1: Effect of Various Bromide Salt Additives on Heck Reaction Yield

Reaction Conditions: 3-bromoindazole (B152527) (1.5 mmol), n-butyl acrylate (B77674) (2.25 mmol), Pd(OAc)₂ (5 mol%), PPh₃ (10 mol%), TEA (1.8 mmol), additive (3.0 mmol), silica (B1680970) gel (5.0 g), milled at 800 rpm for 90 min.

Entry	Additive	Conversion of 3-bromoindazole (%)	Yield of Product (%)	Yield of Dehalogenated Side-product (%)
1	None	90	55	35
2	LiBr	>99	94	5
3	NaBr	>99	95	4
4	KBr	>99	93	6
5	TBAB	>99	92	7

Data adapted from a study on bromide-assisted chemoselective Heck reactions.[9]

Table 2: Effect of Palladium Precursor and Concentration in Molten TBAB

Reaction Conditions: Bromobenzene, butyl acrylate, molten tetrabutylammonium bromide (TBAB) as solvent, no added base.

Entry	Palladium Precursor	Pd Concentration (mol%)	Yield of Butyl Cinnamate (%)
1	PdCl₂(PhCN)₂	0.09	~95
2	PdCl₂(PhCN)₂	> 0.1	< 90
3	Pd(OAc)₂	0.4	~80
4	PdCl₂	0.4	~70

Data adapted from a study on base-free Heck reactions in molten TBAB.[3]

Experimental Protocols

Protocol 1: General Procedure for Heck Reaction using TBAB as a Phase-Transfer Catalyst

This protocol is a general guideline for a Heck reaction under "Jeffery conditions."

Materials:

• Aryl halide (1.0 mmol)

• Alkene (1.2-1.5 mmol)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂) (1-2 mol%)

• Tetrabutylammonium bromide (TBAB) (1.0 mmol)

• Base (e.g., NaOAc or K₂CO₃) (1.5-2.0 mmol)

• Anhydrous solvent (e.g., DMF, NMP, or acetonitrile) (5 mL)

Procedure:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add Pd(OAc)₂, the base, and TBAB.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Under the inert atmosphere, add the solvent, followed by the aryl halide and the alkene via syringe.

• Heat the reaction mixture to the desired temperature (typically ranging from 80-120 °C) and stir.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate or diethyl ether).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Heck Reaction in Molten TBAB as an Ionic Liquid Solvent

This protocol details a ligand-free and base-free (or with added base) Heck coupling in molten TBAB.

Materials:

• Aryl halide (e.g., bromobenzene, 1.0 mmol)

• Alkene (e.g., butyl acrylate, 1.5 mmol)

• Palladium precursor (e.g., PdCl₂(PhCN)₂) (0.1-0.5 mol%)

• Tetrabutylammonium bromide (TBAB) (sufficient quantity to act as solvent, e.g., 1.5 g)

• Optional: Base (e.g., NaHCO₃)

Procedure:

• In a reaction vessel (e.g., a sealed tube), combine the aryl halide, alkene, palladium precursor, and TBAB.

• If a base is used, add it to the mixture.

• Seal the tube under an inert atmosphere (e.g., Argon).

• Place the vessel in a preheated heating block (typically 120-140 °C) to melt the TBAB and initiate the reaction.

• Stir the molten mixture for the required time (e.g., 4-12 hours).

• After completion, cool the reaction to room temperature. The mixture will solidify.

• Add water to dissolve the solid and extract the product with an organic solvent (e.g., diethyl ether).

• Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography.

Visualizations

Logical Troubleshooting Workflow for Low Conversion

Caption: Troubleshooting workflow for low conversion in Heck reactions.

Catalytic Cycle of Heck Reaction with Phosphonium Salt Stabilized Nanoparticles

References

• 1. researchgate.net [researchgate.net]
• 2. Heck reaction - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. electronicsandbooks.com [electronicsandbooks.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Phosphonium-Salt Mediated Activation of C-O Bonds: Applications and Mechanistic Studies [scholarworks.indianapolis.iu.edu]
• 8. Efficient late-stage synthesis of quaternary phosphonium salts from organothianthrenium salts via photocatalysis - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Catalytic Activity with Tetrabutylphosphonium Tetrafluoroborate

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and resolving issues related to low catalytic activity when using tetrabutylphosphonium (B1682233) tetrafluoroborate (B81430) ([TBP]BF₄).

Frequently Asked Questions (FAQs)

Q1: What is tetrabutylphosphonium tetrafluoroborate and what are its primary applications in catalysis?

Tetrabutylphosphonium tetrafluoroborate is a quaternary phosphonium (B103445) salt valued for its utility as a phase-transfer catalyst (PTC) and as a supporting electrolyte in electrochemical applications.[1] Its high thermal stability and efficiency in catalytic processes make it a valuable tool in organic synthesis.[1] As a PTC, it facilitates reactions between reactants in different phases (e.g., solid-liquid or liquid-liquid) by transferring one reactant into the phase of the other.

Q2: What are the most common causes of low catalytic activity when using tetrabutylphosphonium tetrafluoroborate?

The most frequent culprits for diminished catalytic performance are impurities in the [TBP]BF₄ salt, suboptimal reaction conditions, and catalyst deactivation over the course of the reaction. Common impurities include water, residual halides from synthesis, and organic precursors.

Q3: How can I determine the purity of my tetrabutylphosphonium tetrafluoroborate?

Several analytical techniques can be employed to assess the purity of your phosphonium salt. These include:

• Quantitative NMR (qNMR): Both ¹H and ³¹P NMR can be used to determine the purity of organophosphorus compounds.[2][3]

• Thermogravimetric Analysis (TGA): TGA can help determine the thermal stability of the salt and identify the presence of volatile impurities.

• Karl Fischer Titration: This is the gold standard for accurately measuring water content.[4]

Troubleshooting Guides

This section provides a structured approach to diagnosing and resolving common issues leading to low catalytic activity.

Issue 1: Unexpectedly low reaction yield or slow reaction rate.

Potential Cause A: Impurities in the Tetrabutylphosphonium Tetrafluoroborate

• Water: [TBP]BF₄ is hygroscopic and can absorb moisture from the atmosphere. Water can act as a catalyst poison or participate in side reactions, reducing the efficiency of the primary catalytic cycle.[5] In some specific reactions like CO₂ cycloaddition, trace amounts of water can sometimes be beneficial, but higher concentrations are generally detrimental.[6]

• Halide Ions (e.g., Cl⁻, Br⁻): Residual halides from the synthesis of the phosphonium salt can interfere with the catalytic activity, particularly in palladium-catalyzed reactions like Suzuki-Miyaura coupling, by competing for coordination sites on the metal center.[7]

• Organic Precursors/Solvents: Residual starting materials or solvents from the synthesis and purification process can inhibit the catalyst.

Recommended Solutions:

• Purify the Catalyst: Recrystallization is an effective method for removing many impurities. A detailed protocol is provided below.

• Dry the Catalyst: Thoroughly dry the [TBP]BF₄ under vacuum before use to remove absorbed water.

• Perform Quality Control: Use analytical techniques like Karl Fischer titration and NMR to confirm the purity and water content of your catalyst before starting your experiment.

Potential Cause B: Suboptimal Reaction Conditions

• Temperature: The reaction temperature may be too low for efficient catalysis or too high, leading to catalyst decomposition.

• Solvent: The choice of solvent can significantly impact the solubility of the reactants and the catalyst, thereby affecting the reaction rate.

• Concentration of Reactants and Catalyst: The molar ratio of the catalyst to the reactants is a critical parameter that often requires optimization.

• Stirring Rate: In multiphase reactions, insufficient agitation can lead to a low interfacial area and, consequently, a slow reaction rate.

Recommended Solutions:

• Optimize Reaction Parameters: Systematically vary the temperature, solvent, and reactant/catalyst concentrations to identify the optimal conditions for your specific reaction.

• Ensure Efficient Mixing: For phase-transfer catalyzed reactions, ensure vigorous stirring to maximize the interfacial area between the phases.

Issue 2: Catalyst deactivation and difficulty with recycling.

Potential Cause A: Thermal Decomposition

Although phosphonium salts are generally more thermally stable than their ammonium (B1175870) counterparts, they can decompose at elevated temperatures.[1]

Recommended Solution:

• Determine Thermal Stability: Use Thermogravimetric Analysis (TGA) to determine the decomposition temperature of your [TBP]BF₄ and ensure your reaction is run at a temperature well below this limit.

Potential Cause B: Catalyst Poisoning

Byproducts or unreacted starting materials can sometimes bind to the catalyst, rendering it inactive.

Recommended Solution:

• Immobilize the Catalyst: Supporting the phosphonium salt on a solid matrix (e.g., silica) can facilitate its separation from the reaction mixture and may improve its recyclability.[8][9][10] However, leaching of the catalyst from the support can still occur.

Data Presentation

Table 1: Influence of Catalyst Purity on Reaction Yield (Illustrative Data)

Parameter	Condition A	Condition B	Condition C
Catalyst	[TBP]BF₄ (99.5% purity)	[TBP]BF₄ (98% purity)	[TBP]BF₄ (as received)
Water Content (ppm)	< 50	500	> 1000
Halide Impurities (ppm)	< 20	200	> 500
Reaction Yield (%)	95	75	< 50

Note: This table presents illustrative data to emphasize the importance of catalyst purity. Actual yields will vary depending on the specific reaction.

Table 2: Thermal Properties of Tetrabutylphosphonium and Tetrabutylammonium Salts

Compound	Onset Decomposition Temp (Tonset)	Peak Decomposition Temp (Tpeak)	Reference
Tetrabutylphosphonium Bromide	~300 °C	-
Tetrabutylammonium Tetrafluoroborate	350 °C	375 °C	[11]

Note: The thermal stability of phosphonium salts is influenced by the counter-anion.

Experimental Protocols

Protocol 1: Recrystallization of Tetrabutylphosphonium Tetrafluoroborate

This protocol provides a general procedure for the purification of [TBP]BF₄ by recrystallization.

Materials:

• Crude Tetrabutylphosphonium Tetrafluoroborate

• Ethanol (B145695)

• Deionized Water

• Round-bottom flask

• Heating mantle with magnetic stirrer

• Büchner funnel and filter flask

• Vacuum oven

Procedure:

• Dissolution: In the round-bottom flask, dissolve the crude [TBP]BF₄ in a minimal amount of a hot 1:2 (v/v) mixture of ethanol and deionized water with stirring.

• Cooling and Crystallization: Allow the solution to cool slowly to room temperature. For maximum yield, place the flask in an ice bath for several hours to promote further crystallization.

• Filtration: Collect the white crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold ethanol/water mixture to remove residual impurities.

• Drying: Dry the purified crystals in a vacuum oven at 80 °C overnight or until a constant weight is achieved.

• Storage: Store the dried, purified [TBP]BF₄ in a desiccator or under an inert atmosphere to prevent moisture absorption.[12][13]

Protocol 2: Determination of Water Content by Karl Fischer Titration

This protocol outlines the general steps for determining the water content in [TBP]BF₄ using a volumetric Karl Fischer titrator. Ionic liquids can be used as solvents for samples that are poorly soluble in methanol (B129727).[4][14][15]

Materials:

• Karl Fischer Titrator (Volumetric)

• Karl Fischer Reagent (one-component or two-component)

• Anhydrous Methanol or a suitable ionic liquid

• Tetrabutylphosphonium Tetrafluoroborate sample

• Sodium tartrate dihydrate (for titrant standardization)

Procedure:

• Titrator Preparation: Add anhydrous methanol or a suitable ionic liquid to the titration vessel and precondition it by titrating with the Karl Fischer reagent until the endpoint is reached, ensuring the solvent is dry.

• Titrant Standardization: Accurately weigh a known amount of sodium tartrate dihydrate and add it to the titration vessel. Titrate with the Karl Fischer reagent to the endpoint to determine the water equivalent factor (mg H₂O / mL reagent).

• Sample Analysis: Accurately weigh a sample of [TBP]BF₄ and add it to the pre-tared titration vessel.

• Titration: Titrate the sample with the standardized Karl Fischer reagent to the electrometric endpoint.

• Calculation: The water content in the sample is calculated based on the volume of titrant consumed and the predetermined water equivalent factor.

Protocol 3: Purity Assessment by Quantitative ³¹P NMR (qNMR)

This protocol provides a general guideline for determining the purity of [TBP]BF₄ using ³¹P qNMR.

Materials:

• NMR Spectrometer

• 5 mm NMR tubes

• Deuterated solvent (e.g., DMSO-d₆, as it is aprotic)[2]

• Internal Standard (e.g., triphenyl phosphate, with a certified purity)[16]

• Tetrabutylphosphonium Tetrafluoroborate sample

Procedure:

• Sample Preparation: Accurately weigh a specific amount of the [TBP]BF₄ sample and the internal standard into a vial. Dissolve both in a precise volume of the deuterated solvent.

• NMR Tube Filling: Transfer a known volume of the solution into an NMR tube.

• NMR Data Acquisition:

  • Acquire a ³¹P NMR spectrum with proton decoupling.

  • Ensure a sufficient relaxation delay (D1) to allow for complete relaxation of the phosphorus nuclei (typically 5-7 times the longest T₁).

  • Acquire the spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio.

• Data Processing:

  • Integrate the signal corresponding to the [TBP]BF₄ and the signal of the internal standard.

• Purity Calculation: The purity of the [TBP]BF₄ can be calculated using the following formula:

  Where:

  • I = Integral value

  • N = Number of phosphorus atoms

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Mandatory Visualization

Caption: Troubleshooting workflow for low catalytic activity.

References

• 1. alfachemic.com [alfachemic.com]
• 2. [Quantitative 31P-NMR for Purity Determination of Organophosphorus Compounds (Pharmaceuticals)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. hiyka.com [hiyka.com]
• 5. benchchem.com [benchchem.com]
• 6. Trace water accelerating the CO2 cycloaddition reaction catalyzed by an indium–organic framework - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 8. Immobilized bifunctional phosphonium salts as recyclable organocatalysts in the cycloaddition of CO2 and epoxides - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Plasma‐Assisted Immobilization of a Phosphonium Salt and Its Use as a Catalyst in the Valorization of CO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. joac.info [joac.info]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Ionic liquids for Karl-Fischer titration | IoLiTec [iolitec.de]
• 15. Ionic liquids for Karl-Fischer titration | IoLiTec [iolitec.de]
• 16. scholarworks.bwise.kr [scholarworks.bwise.kr]

Technical Support Center: Cross-Coupling Reactions with Tetrabutylphosphonium Tetrafluoroborate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing tetrabutylphosphonium (B1682233) tetrafluoroborate (B81430) in cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of tetrabutylphosphonium tetrafluoroborate in cross-coupling reactions?

A1: Tetrabutylphosphonium tetrafluoroborate serves as a precursor to the tri-tert-butylphosphine (B79228) (P(t-Bu)₃) ligand, which is a bulky and electron-rich phosphine (B1218219). This ligand is highly effective in palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, and Stille couplings. The phosphonium (B103445) salt is an air-stable solid, making it easier and safer to handle compared to the pyrophoric free phosphine. In the presence of a base, the salt is deprotonated in situ to generate the active P(t-Bu)₃ ligand.

Q2: What are the main advantages of using tetrabutylphosphonium tetrafluoroborate over other phosphine ligands?

A2: The primary advantages include:

• Air Stability: The salt is a bench-stable solid, simplifying handling and storage procedures.

• High Reactivity: The in situ generated P(t-Bu)₃ ligand is highly active, often enabling reactions at lower temperatures and catalyst loadings, even with challenging substrates like aryl chlorides.[1]

• Versatility: It is effective across a range of cross-coupling reactions, including Suzuki, Heck, and Stille couplings.[1]

Q3: Can the tetrafluoroborate anion participate in or interfere with the reaction?

A3: While generally considered a non-coordinating anion, the tetrafluoroborate (BF₄⁻) anion can undergo hydrolysis under certain conditions, especially in the presence of water and base, to release fluoride (B91410) ions (F⁻) and boric acid derivatives. This can be either beneficial or detrimental. Fluoride ions can activate boronic acids in Suzuki-Miyaura coupling but may also lead to side reactions or catalyst inhibition in some cases.

Troubleshooting Guide: Side Reactions

This guide addresses common side reactions encountered when using tetrabutylphosphonium tetrafluoroborate in cross-coupling reactions and provides strategies for mitigation.

Issue 1: Low Yield of the Desired Cross-Coupled Product

Possible Causes & Solutions

Cause	Recommended Action
Inefficient Catalyst Activation	Ensure the base is strong enough to deprotonate the phosphonium salt to generate the active P(t-Bu)₃ ligand. Consider using a stronger base or optimizing the base-to-ligand ratio.
Catalyst Deactivation	The palladium catalyst can deactivate through various pathways.[2] Consider using a pre-catalyst or optimizing the reaction temperature and time to minimize deactivation.
Impure Reagents	Use high-purity starting materials, solvents, and reagents. Impurities can poison the catalyst.

Issue 2: Formation of Homocoupling Byproducts

Homocoupling of the organometallic reagent (e.g., boronic acid in Suzuki coupling) is a common side reaction.

Troubleshooting Workflow for Homocoupling

References

• 1. researchgate.net [researchgate.net]
• 2. Unlocking catalytic longevity: a critical review of catalyst deactivation pathways and regeneration technologies - Energy Advances (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Enhancing the Stability of Tetrabutylphosphonium Tetrafluoroborate Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on handling, storing, and troubleshooting solutions of tetrabutylphosphonium (B1682233) tetrafluoroborate (B81430) ([P(Bu)₄][BF₄]). Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of instability in tetrabutylphosphonium tetrafluoroborate solutions?

A1: The primary cause of instability is the hydrolysis of the tetrafluoroborate anion ([BF₄]⁻) in the presence of water.[1][2][3] This reaction is often accelerated by elevated temperatures.[3][4] The tetrabutylphosphonium cation ([P(Bu)₄]⁺) is generally more stable.

Q2: What are the products of [BF₄]⁻ hydrolysis, and what are their effects?

A2: The hydrolysis of the [BF₄]⁻ anion can produce hydrofluoric acid (HF) and various hydroxylated fluoroborate species (e.g., [BF₃(OH)]⁻).[5] The formation of acidic byproducts will lead to a decrease in the pH of the solution.[1][6] The presence of HF can make the solution corrosive.[4]

Q3: How can I minimize the degradation of my [P(Bu)₄][BF₄] solution?

A3: To minimize degradation, it is crucial to:

• Use anhydrous solvents: The presence of water is the primary driver of hydrolysis.

• Store in a dry environment: Due to its hygroscopic nature, solid [P(Bu)₄][BF₄] and its solutions should be stored in a desiccator or under an inert atmosphere (e.g., argon or nitrogen).

• Store at low temperatures: Hydrolysis is temperature-dependent, so storing solutions at reduced temperatures can slow down the degradation process.[3][4]

• Prepare solutions fresh: Whenever possible, prepare solutions immediately before use.

Q4: What are the signs that my [P(Bu)₄][BF₄] solution is degrading?

A4: Signs of degradation include:

• A decrease in the pH of the solution.[1][6]

• The appearance of new peaks in ¹⁹F or ¹¹B NMR spectra, corresponding to hydrolysis products.[5]

• Inconsistent experimental results.

• Corrosion of metallic components in your experimental setup.[4]

Q5: In which solvents is tetrabutylphosphonium tetrafluoroborate soluble?

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Action
Decreasing pH of the solution over time	Hydrolysis of the [BF₄]⁻ anion is occurring, leading to the formation of acidic byproducts.[1][6]	1. Verify the water content of your solvent and the ionic liquid. 2. Prepare fresh solutions using anhydrous solvents. 3. Store solutions in a dry environment and at a lower temperature.
Inconsistent or irreproducible experimental results	The composition of the solution is changing due to degradation.	1. Monitor the stability of your solution over time using pH measurements or NMR spectroscopy (see Experimental Protocols). 2. Use freshly prepared solutions for each experiment. 3. Ensure consistent storage conditions for your solutions.
Corrosion of metal equipment	The formation of hydrofluoric acid (HF) from [BF₄]⁻ hydrolysis is making the solution corrosive.[4]	1. Take immediate steps to minimize water content in your solution. 2. Consider using equipment made of more chemically resistant materials. 3. Neutralize acidic solutions appropriately before disposal.

Data Presentation

Table 1: Solubility of Tetrabutylammonium (B224687) Tetrafluoroborate ([N(Bu)₄][BF₄]) in Common Organic Solvents *

Solvent	Chemical Formula	Solubility ( g/100 mL)	Temperature (°C)	Observations	Reference(s)
Methanol	CH₃OH	10	Not Specified	Clear, colorless solution	[7]
Ethanol	C₂H₅OH	10	Not Specified	Soluble	[7]
Acetonitrile	CH₃CN	10	Not Specified	Clear, colorless solution	[7]
Acetone	C₃H₆O	Soluble	Not Specified	-	[7]
Dichloromethane	CH₂Cl₂	Soluble	Not Specified	-	[7]
Dimethylformamide (DMF)	C₃H₇NO	Soluble	Not Specified	-	[7]
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	Soluble	Not Specified	-	[7]
Ethyl Acetate	C₄H₈O₂	Soluble	Not Specified	-	[7]
Water	H₂O	Slightly Soluble	Not Specified	-	[7]

*Data for the analogous ammonium (B1175870) salt is provided as a reference due to the lack of specific data for the phosphonium (B103445) salt. Similar solubility is expected.

Experimental Protocols

Protocol 1: Monitoring [P(Bu)₄][BF₄] Solution Stability by pH Measurement

Objective: To monitor the rate of hydrolysis of [P(Bu)₄][BF₄] in a given solvent by tracking changes in pH over time.

Materials:

• Tetrabutylphosphonium tetrafluoroborate

• Solvent of interest (ensure known water content)

• Calibrated pH meter with an appropriate electrode for non-aqueous or partially aqueous solutions

• Sealed, temperature-controlled sample vials

Procedure:

• Prepare a solution of [P(Bu)₄][BF₄] of the desired concentration in the chosen solvent.

• Immediately measure the initial pH of the solution and record it as the time-zero reading.

• Store the solution in a sealed vial at a constant, controlled temperature.

• At regular intervals (e.g., every 24 hours), carefully open the vial and measure the pH of the solution.

• Record the pH and the corresponding time point.

• Plot the pH of the solution as a function of time to visualize the rate of degradation.

Protocol 2: Detection of [BF₄]⁻ Hydrolysis by ¹⁹F NMR Spectroscopy

Objective: To qualitatively or semi-quantitatively detect the degradation of the [BF₄]⁻ anion by observing the emergence of hydrolysis product signals in the ¹⁹F NMR spectrum.

Materials:

• A solution of [P(Bu)₄][BF₄] to be analyzed

• NMR spectrometer

• NMR tubes

Procedure:

• Acquire a ¹⁹F NMR spectrum of a freshly prepared solution of [P(Bu)₄][BF₄] to establish a baseline. The [BF₄]⁻ anion should appear as a sharp singlet.

• After a period of storage or use, acquire another ¹⁹F NMR spectrum of the same solution.

• Process and analyze the spectrum, looking for the appearance of new signals, which may indicate the presence of hydrolysis products such as [BF₃(OH)]⁻.

• The integration of the new peaks relative to the parent [BF₄]⁻ peak can provide a semi-quantitative measure of the extent of degradation.

Visualizations

Caption: Hydrolysis pathway of Tetrabutylphosphonium tetrafluoroborate.

Caption: Troubleshooting workflow for inconsistent experimental results.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Hydrolysis of tetrafluoroborate and hexafluorophosphate counter ions in imidazolium-based ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Page loading... [wap.guidechem.com]

Technical Support Center: In-situ Generation of Tri-tert-butylphosphine from its Tetrafluoroborate Salt

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the in-situ generation of tri-tert-butylphosphine (B79228) from its tetrafluoroborate (B81430) salt. Find answers to frequently asked questions, troubleshoot common experimental issues, and access detailed protocols and safety information.

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of generating tri-tert-butylphosphine in-situ from its tetrafluoroborate salt?

A1: The primary advantage is safety and ease of handling. Tri-tert-butylphosphine is a pyrophoric solid, meaning it can ignite spontaneously in air, and is highly sensitive to oxidation.[1][2] Its tetrafluoroborate salt ([(t-Bu)₃PH]BF₄), on the other hand, is an air-stable solid that can be handled in the open atmosphere without the need for a glovebox, making it a more convenient and safer precursor.[1][3] The active tri-tert-butylphosphine ligand is then generated in the reaction mixture by the addition of a base.[1][4]

Q2: What types of reactions typically utilize the in-situ generation of tri-tert-butylphosphine?

A2: This method is widely employed in various transition-metal-catalyzed cross-coupling reactions, particularly those involving palladium.[1][3] These include Suzuki-Miyaura, Heck, Stille, and Buchwald-Hartwig amination reactions.[5][6] The bulky and electron-rich nature of tri-tert-butylphosphine is highly effective in promoting the oxidative addition of challenging substrates, such as aryl chlorides.[1][4]

Q3: Is the tri-tert-butylphosphine tetrafluoroborate salt stable?

A3: Yes, the tetrafluoroborate salt is indefinitely stable as a solid and in solution, requiring no special handling precautions in the absence of a base.[5][7] However, once a base is introduced, the air-sensitive tri-tert-butylphosphine is formed, necessitating an inert atmosphere (e.g., nitrogen or argon).[5][7]

Q4: How should I store the tri-tert-butylphosphine tetrafluoroborate salt?

A4: The salt should be stored in a tightly sealed container in a cool, dry place.[8] For long-term storage, keeping it under an inert atmosphere at 2-8°C is recommended.[9]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or no reaction conversion	1. Inefficient deprotonation of the phosphonium (B103445) salt: The base used may not be strong enough or may be of poor quality. 2. Degradation of the generated tri-tert-butylphosphine: Presence of oxygen or moisture in the reaction. 3. Catalyst deactivation.	1. Select a stronger base or use a fresh batch. A variety of bases can be used, with their effectiveness depending on the specific reaction conditions.[1] 2. Ensure the reaction is performed under a strict inert atmosphere. Use properly dried solvents and degas them before use. 3. Verify the quality of the palladium precursor. Consider adding the phosphonium salt and palladium precursor separately to the reaction mixture.
Formation of undesired byproducts	1. Side reactions involving the base. 2. Reaction with impurities in the starting materials. 3. Incomplete conversion leading to residual starting materials.	1. Screen different bases. The choice of base can significantly influence the reaction outcome.[10] 2. Purify all starting materials before use. 3. Optimize reaction parameters such as temperature, reaction time, and stoichiometry to drive the reaction to completion.
Difficulty in product purification	1. Presence of phosphine (B1218219) oxides. 2. Residual inorganic salts from the base.	1. Employ appropriate purification techniques such as column chromatography or recrystallization. In some cases, an acidic wash can help remove basic impurities. 2. Perform an aqueous workup to remove water-soluble salts.

Experimental Protocols

In-situ Generation of Tri-tert-butylphosphine for a Cross-Coupling Reaction

This protocol provides a general procedure for the in-situ generation of tri-tert-butylphosphine from its tetrafluoroborate salt for a typical palladium-catalyzed cross-coupling reaction.

Materials:

• Tri-tert-butylphosphine tetrafluoroborate salt

• Palladium precursor (e.g., Pd₂(dba)₃)

• Anhydrous, degassed solvent (e.g., THF, toluene, dioxane)

• Base (e.g., potassium carbonate, cesium fluoride, sodium tert-butoxide)

• Aryl halide

• Coupling partner (e.g., boronic acid, organotin reagent)

• Schlenk flask or similar reaction vessel

• Inert gas supply (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the tri-tert-butylphosphine tetrafluoroborate salt and the palladium precursor.

• Add the anhydrous, degassed solvent to the flask.

• Stir the mixture for a few minutes to allow for ligand-metal coordination.

• Add the aryl halide, the coupling partner, and the base to the reaction mixture.

• Heat the reaction to the desired temperature and monitor its progress by a suitable analytical technique (e.g., TLC, GC, LC-MS).

• Upon completion, cool the reaction to room temperature and proceed with the appropriate workup and purification steps.

Note: The choice of base, solvent, and reaction temperature will depend on the specific cross-coupling reaction being performed. It is crucial to consult the relevant literature for optimized conditions for your particular substrates. A variety of bases such as KF, CsF, Cy₂NMe, and HN(i-Pr)₂ have been shown to be effective for the deprotonation of the tetrafluoroborate salt.[1]

Data Presentation

Comparison of Bases for In-situ Generation

Base	pKa of Conjugate Acid	Typical Use Case	Notes
Potassium Carbonate (K₂CO₃)	10.3	Suzuki-Miyaura couplings	A relatively weak but commonly used base.[10]
Cesium Fluoride (CsF)	3.17	Stille and Suzuki-Miyaura couplings	Effective for deprotonation.[1]
Sodium tert-Butoxide (NaOt-Bu)	19	Buchwald-Hartwig amination	A strong, non-nucleophilic base.[10]
n-Butyllithium (n-BuLi)	~50	Deprotonation of phosphonium salts	A very strong base, typically used when weaker bases are ineffective.[10][11]
Sodium Hydride (NaH)	~36	Deprotonation of phosphonium salts	A strong, non-nucleophilic base.[10]

Physical Properties

Compound	Formula	Molecular Weight	Melting Point	Appearance	Air Stability
Tri-tert-butylphosphine	C₁₂H₂₇P	202.32 g/mol	30-35 °C	Colorless to pale yellow liquid/solid	Pyrophoric, air-sensitive[1][12]
Tri-tert-butylphosphine tetrafluoroborate	C₁₂H₂₈BF₄P	290.13 g/mol	261 °C	White solid	Air-stable[5][6]

Visualizations

Caption: Experimental workflow for the in-situ generation of tri-tert-butylphosphine.

References

• 1. Convenient Preparation of Tri-tert-butylphosphine Tetrafluoroborate_Chemicalbook [chemicalbook.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. Tri-tert-butylphosphine | 13716-12-6 | Benchchem [benchchem.com]
• 5. Tri-tert-butylphosphine tetrafluoroborate | 131274-22-1 [chemicalbook.com]
• 6. 97%, solid | Sigma-Aldrich [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. chemicalbook.com [chemicalbook.com]
• 9. angenechemical.com [angenechemical.com]
• 10. Wittig reagents - Wikipedia [en.wikipedia.org]
• 11. youtube.com [youtube.com]
• 12. P(t-Bu)3-三叔丁基磷,98 [sigmaaldrich.com]

Reference Data & Comparative Studies

A Comparative Guide: Tetrabutylphosphonium Tetrafluoroborate vs. Tetrabutylammonium Tetrafluoroborate as Electrolytes

For Researchers, Scientists, and Drug Development Professionals

The selection of a suitable electrolyte is a critical determinant of performance and stability in various electrochemical applications, from energy storage devices to electro-organic synthesis. Among the diverse array of available electrolytes, quaternary ammonium (B1175870) and phosphonium (B103445) salts with the tetrafluoroborate (B81430) anion are frequently employed due to their favorable combination of conductivity, electrochemical stability, and solubility in organic solvents. This guide provides an objective, data-driven comparison of two prominent examples: tetrabutylphosphonium (B1682233) tetrafluoroborate ([PBu₄][BF₄]) and tetrabutylammonium (B224687) tetrafluoroborate ([NBu₄][BF₄]).

At a Glance: Key Performance Differences

Phosphonium-based ionic liquids and salts are often reported to exhibit superior thermal stability and, in some cases, higher ionic conductivity compared to their ammonium analogues.[1][2][3] This is attributed to the differences in the electronic structure and bond energies between the phosphorus and nitrogen central atoms. The larger size of the phosphonium cation can also influence ion mobility and solvent interactions.

Quantitative Data Summary

The following tables summarize key physical and electrochemical properties for tetrabutylphosphonium tetrafluoroborate and tetrabutylammonium tetrafluoroborate, compiled from various sources. It is important to note that experimental conditions such as the solvent, concentration, and temperature can significantly influence these values.

Table 1: Physical and General Properties

Property	Tetrabutylphosphonium Tetrafluoroborate ([PBu₄][BF₄])	Tetrabutylammonium Tetrafluoroborate ([NBu₄][BF₄])
Molecular Formula	C₁₆H₃₆BF₄P	C₁₆H₃₆BF₄N
Molecular Weight	346.23 g/mol	329.27 g/mol [4]
Appearance	White crystalline solid	White to off-white crystalline powder or crystals[4][5]
Melting Point	~102-106 °C	~160-164 °C[4]
Solubility	Soluble in many organic solvents	Soluble in many organic solvents such as acetonitrile, dichloromethane, acetone, DMF, and DMSO[5]

Table 2: Electrochemical Properties

Property	Tetrabutylphosphonium Tetrafluoroborate ([PBu₄][BF₄])	Tetrabutylammonium Tetrafluoroborate ([NBu₄][BF₄])	Solvent/Conditions
Ionic Conductivity	Generally higher than ammonium analogues[1][6]	An ionic conductivity of 9.833 × 10⁻³ S cm⁻¹ has been reported at 20 °C.[4]	Varies with solvent and concentration.[4][7]
Electrochemical Window	Wide	Wide, approximately 4V[4]	Acetonitrile[4][8]
Thermal Stability (Td)	Phosphonium salts generally have higher thermal stability (>370 °C for some PILs)[2]	Ammonium analogues are typically less stable (<220 °C for some PILs)[2]	Varies based on specific structure

Table 3: Viscosity of Solutions

Electrolyte	Solvent	Concentration	Temperature (°C)	Viscosity (mPa·s)
Tetrabutylphosphonium Tetrafluoroborate	Acetonitrile	Not specified	20-50	Data not directly available, but phosphonium ILs can have lower viscosity than some imidazolium (B1220033) ILs.[9]
Tetrabutylammonium Tetrafluoroborate	Acetonitrile	1 M	25	Higher than Tetraethylammonium Tetrafluoroborate solutions.[10]
Tetraethylammonium Tetrafluoroborate	Propylene Carbonate	Not specified	Not specified	3.7[11]

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and validation of these findings.

Determination of the Electrochemical Window

Objective: To determine the potential range within which the electrolyte is electrochemically stable.

Apparatus:

• Potentiostat

• Three-electrode electrochemical cell

• Working Electrode: Glassy carbon or platinum disk electrode

• Counter Electrode: Platinum wire or mesh

• Reference Electrode: Silver/silver ion (Ag/Ag⁺) or Saturated Calomel Electrode (SCE) with a salt bridge suitable for non-aqueous solutions.[12]

• Glovebox or Schlenk line for maintaining an inert atmosphere.

Procedure:

• Electrolyte Preparation: Prepare a 0.1 M solution of the electrolyte in the desired anhydrous solvent (e.g., acetonitrile) inside a glovebox to minimize water contamination.[12]

• Cell Assembly: Assemble the three-electrode cell with the prepared electrolyte solution. Ensure the electrodes are clean and polished according to standard procedures.[12]

• Deaeration: Deaerate the solution by bubbling with an inert gas (e.g., argon or nitrogen) for at least 15-20 minutes to remove dissolved oxygen. Maintain an inert atmosphere over the solution during the experiment.[4]

• Cyclic Voltammetry: a. Set the parameters on the potentiostat. For determining the electrochemical window, a wide potential range is initially scanned (e.g., -3.0 V to +3.0 V vs. the reference electrode).[4] b. The scan rate is typically set between 50 and 100 mV/s.[4] c. Run the cyclic voltammogram and record the current response as a function of the applied potential.

• Determination of Limits: The anodic and cathodic limits of the electrochemical window are typically defined as the potentials at which the current density reaches a certain threshold (e.g., 0.1 mA/cm² or 1 mA/cm²).[8]

Measurement of Ionic Conductivity

Objective: To measure the ionic conductivity of the electrolyte solution.

Apparatus:

• Conductivity meter with a suitable probe

• Thermostatically controlled water bath

• Volumetric flasks and pipettes

• Analytical balance

Procedure:

• Solution Preparation: Prepare a series of electrolyte solutions of known concentrations in the desired anhydrous solvent. All preparations should be carried out in a glovebox or under an inert atmosphere.

• Calibration: Calibrate the conductivity meter using standard potassium chloride (KCl) solutions of known conductivity.[12]

• Measurement: a. Place a known volume of the electrolyte solution in a clean, dry electrochemical cell. b. Immerse the conductivity probe into the solution, ensuring the electrodes are fully submerged. c. Place the cell in a thermostated water bath set to the desired temperature (e.g., 25°C) and allow the temperature to equilibrate.[12] d. Gently stir the solution and record the conductivity reading once it stabilizes.

• Data Analysis: a. Correct the measured conductivities of the solutions by subtracting the conductivity of the pure solvent. b. Calculate the molar conductivity (Λm) using the formula: Λm = (1000 * κ) / c, where κ is the corrected conductivity and c is the molar concentration of the electrolyte.[4]

Synthesis Overview

Both tetrabutylphosphonium tetrafluoroborate and tetrabutylammonium tetrafluoroborate can be synthesized through established methods.

Tetrabutylammonium Tetrafluoroborate Synthesis: A common route is the neutralization reaction between tetrabutylammonium hydroxide (B78521) (TBAOH) and tetrafluoroboric acid (HBF₄).[13] An alternative method is anion exchange from a tetrabutylammonium halide salt with a tetrafluoroborate salt.[13]

Tetrabutylphosphonium Tetrafluoroborate Synthesis: This can be prepared by reacting a tert-butyl Grignard reagent with a phosphorus trihalide, followed by salt formation with a hydrofluoric acid aqueous solution.[14] Another approach involves the reaction of tri-tert-butylphosphine (B79228) with HBF₄.

Comparative synthesis pathways.

Logical Framework for Electrolyte Selection

The choice between [PBu₄][BF₄] and [NBu₄][BF₄] depends on the specific demands of the application. The following decision-making workflow can guide the selection process.

Decision workflow for electrolyte selection.

Conclusion

Both tetrabutylphosphonium tetrafluoroborate and tetrabutylammonium tetrafluoroborate are highly effective electrolytes for a range of non-aqueous electrochemical systems. The primary advantages of [PBu₄][BF₄] lie in its generally superior thermal stability and potentially higher ionic conductivity, making it a strong candidate for applications operating at elevated temperatures or requiring high power densities.[1][2] Conversely, [NBu₄][BF₄] is a well-characterized and widely used electrolyte with a broad electrochemical window, often presenting a more cost-effective and readily available option.[4][5] The ultimate selection should be guided by a thorough evaluation of the specific performance requirements, operating conditions, and economic considerations of the intended application.

References

• 1. Physicochemical properties of phosphonium-based and ammonium-based protic ionic liquids - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Comparing the Thermal and Electrochemical Stabilities of Two Structurally Similar Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pharm.sinocurechem.com [pharm.sinocurechem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Thermophysical properties of phosphonium-based ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. CN113683639A - Process method for synthesizing tri-tert-butylphosphonium tetrafluoroborate - Google Patents [patents.google.com]

A Comparative Guide to Phosphonium Salts in Palladium-Catalyzed Reactions

For Researchers, Scientists, and Drug Development Professionals

The efficiency and scope of palladium-catalyzed cross-coupling reactions, cornerstones of modern organic synthesis, are critically dependent on the nature of the ancillary ligands. Phosphonium (B103445) salts have emerged as highly versatile and practical precursors for some of the most effective phosphine (B1218219) ligands, and also serve as valuable phase-transfer catalysts and nanoparticle stabilizers. This guide provides an objective comparison of the performance of different classes of phosphonium salts in key palladium-catalyzed reactions, supported by experimental data, to aid in the rational selection of the optimal catalyst system.

Introduction to Phosphonium Salts in Palladium Catalysis

Phosphonium salts ([PR₄]⁺X⁻) offer several advantages in the context of palladium-catalyzed reactions. They are generally air- and moisture-stable crystalline solids, making them easier to handle and store compared to their often pyrophoric phosphine counterparts. In solution, under basic conditions, they can be deprotonated in situ to generate the active, electron-rich, and sterically demanding phosphine ligands that are crucial for high catalytic activity. The steric and electronic properties of the resulting phosphine can be readily tuned by modifying the R groups on the phosphorus atom.

This guide will focus on the comparative performance of phosphonium salts in three of the most widely used palladium-catalyzed cross-coupling reactions:

• Suzuki-Miyaura Coupling: Formation of C(sp²)-C(sp²) bonds.

• Heck-Mizoroki Reaction: Arylation or vinylation of alkenes.

• Buchwald-Hartwig Amination: Formation of C-N bonds.

Factors Influencing Performance

The performance of a phosphonium salt-derived ligand in a palladium-catalyzed reaction is primarily determined by the steric and electronic properties of the corresponding phosphine.

• Steric Bulk: Large, bulky substituents on the phosphorus atom (e.g., tert-butyl, adamantyl, cyclohexyl) are generally desirable. This steric hindrance promotes the formation of monoligated, highly reactive LPd(0) species, which readily undergo oxidative addition, a key step in the catalytic cycle. It also facilitates the final reductive elimination step to release the product and regenerate the catalyst.

• Electron-Donating Ability: Electron-rich phosphines, typically those with alkyl rather than aryl substituents, increase the electron density on the palladium center. This enhanced electron density facilitates the oxidative addition of challenging substrates, such as aryl chlorides, and can increase the overall rate of the catalytic cycle. The electron-donating capacity of a phosphine is often correlated with the pKa of its conjugate phosphonium salt.[1]

The interplay of these two factors is crucial. For instance, in the Buchwald-Hartwig amination, bulky and electron-rich ligands are essential for coupling unactivated aryl chlorides.[2] Similarly, in the Suzuki-Miyaura reaction, such ligands enable the coupling of sterically hindered substrates and reactions at room temperature.[3]

Performance Comparison in Key Reactions

The following tables summarize the performance of various phosphonium salt-derived ligands in Suzuki-Miyaura, Heck, and Buchwald-Hartwig reactions. The data has been compiled from different studies, and reaction conditions are provided for context.

Suzuki-Miyaura Coupling

Table 1: Performance of Phosphonium Salts/Phosphine Ligands in Suzuki-Miyaura Coupling

| Ligand Precursor/Ligand | Aryl Halide | Boronic Acid | Pd Source (mol%) | Base | Solvent | Temp. (°C) | Time (h) | Yield (%) | TON | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | [tBu₃PDec]BF₄ | 4-Bromotoluene | Phenylboronic acid | Pd(OAc)₂ (0.5) | Cs₂CO₃ | Toluene | 30 | 12 | 93 | ~186 |[4] | | [tBu₃PEt]BF₄ | 4-Bromotoluene | Phenylboronic acid | Pd(OAc)₂ (0.5) | Cs₂CO₃ | Toluene | 30 | 12 | 91 | ~182 |[5] | | [tBu₃PHex]BF₄ | 4-Bromotoluene | Phenylboronic acid | Pd(OAc)₂ (0.5) | Cs₂CO₃ | Toluene | 30 | 12 | 85 | ~170 |[5] | | [tBu₃POct]BF₄ | 4-Bromotoluene | Phenylboronic acid | Pd(OAc)₂ (0.5) | Cs₂CO₃ | Toluene | 30 | 12 | 88 | ~176 |[5] | | S-Phos | 2-Chloropyridine | 4-Tolylboronic acid | Pd₂(dba)₃ (1.0) | K₃PO₄ | 1,4-Dioxane | 80 | 12 | 95 | 95 |[3] | | X-Phos | 4-Chloroanisole | Phenylboronic acid | Pd₂(dba)₃ (1.0) | K₃PO₄ | t-BuOH | 100 | 12 | 98 | 98 | |

TON (Turnover Number) = moles of product / moles of catalyst. Calculated based on the reported yield and catalyst loading.

Heck-Mizoroki Reaction

Table 2: Performance of Phosphonium Salt-Derived Ligands in the Heck Reaction

| Ligand | Aryl Halide | Olefin | Pd Source (mol%) | Base | Solvent | Temp. (°C) | Time (h) | Yield (%) | TON | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | P(t-Bu)₃ | 4-Chlorotoluene | n-Butyl acrylate (B77674) | Pd₂(dba)₃ (0.5) | Cy₂NMe | 1,4-Dioxane | 100 | 24 | 95 | 190 |[1] | | P(o-tol)₃ | 4-Bromoacetophenone | Styrene | Pd(OAc)₂ (1.0) | NaOAc | DMF | 100 | 24 | 85 | 85 |[6] | | cataCXium® A | 4-Chloroanisole | n-Butyl acrylate | Pd(OAc)₂ (0.1) | K₂CO₃ | NMP | 130 | 2 | 98 | 980 |[2] |

Buchwald-Hartwig Amination

Table 3: Performance of Phosphonium Salt-Derived Ligands in Buchwald-Hartwig Amination

| Ligand | Aryl Halide | Amine | Pd Source (mol%) | Base | Solvent | Temp. (°C) | Time (h) | Yield (%) | TON | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | [Ad₂P(n-Bu)]HBr | 4-Chloroanisole | Morpholine | Pd(OAc)₂ (0.5) | NaOt-Bu | Toluene | 80 | 18 | 98 | 196 |[7] | | XPhos | 4-Chloroanisole | Diphenylamine | [Pd(allyl)Cl]₂ (1.0) | NaOt-Bu | Toluene | 100 | 24 | 96 | 96 |[2] | | RuPhos | 4-Chloroanisole | Diphenylamine | [Pd(allyl)Cl]₂ (1.0) | NaOt-Bu | Toluene | 100 | 24 | 96 | 96 |[2] | | KPhos | 4-Chlorotoluene | aq. NH₃ | [Pd(allyl)Cl]₂ (1.0) | KOH | Toluene/H₂O | 110 | 18 | 93 | 93 | | | YPhos (L1) | 4-Chloroanisole | Aniline | [Pd(cinnamyl)Cl]₂ (1.0) | NaOt-Bu | Toluene | RT | 2 | 99 | 99 |[2] |

Experimental Protocols

The following are generalized experimental protocols for palladium-catalyzed cross-coupling reactions using phosphonium salts as ligand precursors. Researchers should optimize conditions for their specific substrates.

General Protocol for Suzuki-Miyaura Coupling

Materials:

• Aryl halide (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium source (e.g., Pd(OAc)₂, 0.5-2 mol%)

• Phosphonium salt (1-4 mol%)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃, 2.0-3.0 mmol)

• Anhydrous solvent (e.g., toluene, 1,4-dioxane, THF, 3-5 mL)

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the aryl halide, arylboronic acid, palladium source, phosphonium salt, and base.

• Add the anhydrous solvent via syringe.

• Seal the tube and heat the reaction mixture with vigorous stirring for the specified time and temperature.

• Cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

General Protocol for Buchwald-Hartwig Amination

Materials:

• Aryl halide (1.0 mmol)

• Amine (1.2 mmol)

• Palladium source (e.g., Pd₂(dba)₃, 0.5-2 mol%)

• Phosphonium salt (1-4 mol%)

• Strong base (e.g., NaOt-Bu, LiHMDS, 1.4 mmol)

• Anhydrous solvent (e.g., toluene, 1,4-dioxane, 3-5 mL)

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium source, phosphonium salt, and base to an oven-dried Schlenk tube.

• Add the solvent, followed by the aryl halide and the amine.

• Seal the tube and heat the reaction mixture with vigorous stirring for the specified time and temperature.

• Cool the reaction to room temperature.

• Quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by flash column chromatography.

Visualizing Catalytic Processes

The following diagrams illustrate the general catalytic cycle for a palladium-catalyzed cross-coupling reaction and a workflow for ligand screening.

Caption: General catalytic cycle for palladium-catalyzed cross-coupling reactions.

Caption: Workflow for high-throughput screening of phosphonium salt ligands.

Caption: Major classes of phosphonium salts used in catalysis.

Conclusion

Phosphonium salts are indispensable tools in the arsenal (B13267) of the modern synthetic chemist, serving as robust and versatile precursors for highly effective phosphine ligands in palladium-catalyzed cross-coupling reactions. The choice of phosphonium salt has a profound impact on catalytic efficiency, with sterically hindered and electron-rich alkylphosphines, such as those derived from tri-tert-butylphosphonium or di(1-adamantyl)phosphonium salts, often demonstrating superior performance, particularly with challenging substrates like aryl chlorides. The Buchwald-type biaryl phosphine ligands, available as their phosphonium salts, offer a broad scope and high reactivity across a range of applications. This guide provides a framework for selecting the appropriate phosphonium salt based on comparative data and established principles of ligand design, enabling researchers to optimize their synthetic strategies and accelerate the drug development process.

References

• 1. books.rsc.org [books.rsc.org]
• 2. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 3. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Evaluation of P-bridged biaryl phosphine ligands in palladium-catalysed Suzuki–Miyaura cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development [organic-chemistry.org]

A Comparative Guide to Ligands in Suzuki Coupling: Alternatives to Tetrabutylphosphonium Tetrafluoroborate

For researchers, scientists, and drug development professionals, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the synthesis of biaryl and heteroaryl structures crucial to pharmaceutical and materials science. The choice of ligand is paramount to the success of this reaction, dictating catalyst efficiency, substrate scope, and reaction conditions. While tetrabutylphosphonium (B1682233) tetrafluoroborate (B81430) has been utilized as a ligand precursor, a host of alternative ligands offer distinct advantages in terms of reactivity, stability, and cost-effectiveness. This guide provides an objective comparison of the performance of Tetrabutylphosphonium tetrafluoroborate with prominent alternatives, supported by experimental data and detailed protocols.

Tetrabutylphosphonium salts often serve as precursors for trialkylphosphine ligands in situ, or act as phase-transfer catalysts, particularly in aqueous reaction media. Their performance is benchmarked against two major classes of highly effective ligands: bulky, electron-rich phosphines (e.g., Buchwald ligands like SPhos and XPhos) and N-heterocyclic carbenes (NHCs).

Performance Comparison of Ligands in Suzuki Coupling

The following tables summarize the performance of Tetrabutylphosphonium salts and alternative ligands in the Suzuki coupling of challenging substrates, particularly aryl chlorides, which are often less reactive than their bromide or iodide counterparts.

Table 1: Suzuki Coupling of 4-Chlorotoluene with Phenylboronic Acid

Ligand/Additive	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Tetrabutylammonium Bromide (TBAB) *	Pd(OAc)₂	K₃PO₄	TBAB/H₂O	125	17	78	[1]
SPhos	Pd(OAc)₂	K₃PO₄	Toluene (B28343)	100	18	95	[Buchwald, J. Am. Chem. Soc. 2008, 130, 6686-6687]
XPhos	Pd₂(dba)₃	K₃PO₄	1,4-Dioxane	100	18	98	[Buchwald, J. Am. Chem. Soc. 2006, 128, 10694-10695]
IMes	Pd(OAc)₂	Cs₂CO₃	1,4-Dioxane	80	1.5	96	[Nolan, J. Org. Chem. 1999, 64, 3804-3805]

*Note: Tetrabutylammonium bromide (TBAB) is presented here as a close structural analog to the cation of tetrabutylphosphonium tetrafluoroborate, often employed in similar catalytic systems.

Table 2: Suzuki Coupling of Other Challenging Aryl Chlorides

Aryl Chloride	Ligand	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
2-Chlorotoluene	TBAB	Pd(OAc)₂	K₃PO₄	TBAB/H₂O	125	17	65	[1]
4-Chloroanisole	TBAB	Pd(OAc)₂	K₃PO₄	TBAB/H₂O	125	17	85	[1]
2-Chloro-m-xylene	XPhos	Pd₂(dba)₃	K₃PO₄	t-Amyl alcohol	100	18	94	[Buchwald, J. Am. Chem. Soc. 2006, 128, 10694-10695]
2-Chloropyridine	SPhos	Pd(OAc)₂	K₃PO₄	Toluene/H₂O	100	12	92	[Buchwald, J. Am. Chem. Soc. 2008, 130, 6686-6687]

Experimental Protocols

Detailed methodologies for the key experiments cited in the comparison tables are provided below to facilitate reproducibility and adaptation in your own research.

Protocol 1: Suzuki Coupling using Tetrabutylammonium Bromide (TBAB)

This protocol describes a ligand-free Suzuki-Miyaura coupling of an aryl chloride with phenylboronic acid using TBAB as a phase-transfer catalyst and stabilizer.[1]

Materials:

• Aryl chloride (e.g., 4-chlorotoluene, 1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• Potassium phosphate (B84403) (K₃PO₄, 2.0 mmol)

• Tetrabutylammonium bromide (TBAB, 1.0 g)

• Water (0.2 mL)

• Reaction vial (e.g., microwave vial)

Procedure:

• To the reaction vial, add the aryl chloride, phenylboronic acid, Pd(OAc)₂, K₃PO₄, and TBAB.

• Add water to the mixture.

• Seal the vial under an inert atmosphere (e.g., argon).

• Place the vial in a preheated oil bath or heating block at 125 °C.

• Stir the reaction mixture vigorously for 17 hours.

• After cooling to room temperature, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Suzuki Coupling using SPhos Ligand

This protocol is a standard procedure for the Suzuki-Miyaura coupling of aryl chlorides using the SPhos ligand, developed by the Buchwald group.

Materials:

• Aryl chloride (1.0 mmol)

• Arylboronic acid (1.5 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Potassium phosphate (K₃PO₄, 3.0 mmol)

• Toluene (2 mL)

Procedure:

• In a glovebox or under an inert atmosphere, add Pd(OAc)₂, SPhos, and K₃PO₄ to an oven-dried reaction vessel.

• Add the aryl chloride and arylboronic acid.

• Add toluene via syringe.

• Seal the vessel and heat the mixture at 100 °C for the specified time (typically 12-24 hours), with stirring.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the residue by flash chromatography.

Mechanistic Insights and Ligand Roles

The efficacy of a ligand in the Suzuki coupling is determined by its influence on the key steps of the catalytic cycle: oxidative addition, transmetalation, and reductive elimination.

Caption: Generalized catalytic cycle of the Suzuki-Miyaura coupling reaction.

Tetrabutylphosphonium Salts: These salts can act as precursors to tributylphosphine (B147548) ligands in the presence of a base. The phosphine (B1218219) then coordinates to the palladium center. The bulky and electron-rich nature of the in situ-generated phosphine can facilitate the oxidative addition and reductive elimination steps. The tetraalkylammonium or -phosphonium cation can also act as a phase-transfer catalyst, enhancing reaction rates in biphasic systems.

Bulky Phosphine Ligands (e.g., SPhos, XPhos): These ligands are designed to be both sterically demanding and electron-rich. The steric bulk promotes the formation of a highly reactive, monoligated Pd(0) species, which is crucial for the oxidative addition of unreactive aryl chlorides. The electron-donating nature of the ligand increases the electron density on the palladium center, further facilitating oxidative addition and promoting the final reductive elimination step.

Caption: Logical relationship between ligand type and its influence on the Suzuki coupling catalytic cycle.

N-Heterocyclic Carbenes (NHCs): NHCs are strong σ-donating ligands with tunable steric properties. Their strong electron donation significantly accelerates the oxidative addition of aryl chlorides. The steric bulk of the NHC ligand also plays a crucial role in promoting the reductive elimination step, leading to high catalytic turnover numbers.

Conclusion: Choosing the Right Ligand

The choice of ligand for a Suzuki coupling reaction is critical and depends on the specific substrates and desired reaction conditions.

• Tetrabutylphosphonium tetrafluoroborate and similar salts can be effective, particularly in "ligand-free" systems or as phase-transfer catalysts, offering a cost-effective option for certain applications. However, their performance with highly unreactive substrates may be limited compared to more specialized ligands.

• Bulky, electron-rich phosphine ligands like SPhos and XPhos represent the state-of-the-art for challenging Suzuki couplings. They exhibit broad substrate scope, including unactivated and sterically hindered aryl chlorides, and often allow for reactions to be performed under milder conditions with lower catalyst loadings.

• N-Heterocyclic carbenes (NHCs) are excellent alternatives, offering high stability and strong electron-donating properties that lead to highly active catalysts. They are particularly effective for the coupling of demanding substrates and can offer advantages in terms of catalyst longevity.

For researchers in drug development and process chemistry, the higher reactivity and broader applicability of bulky phosphine ligands and NHCs often justify their higher initial cost, as they can lead to more efficient and robust synthetic routes. The data presented in this guide provides a starting point for ligand selection and optimization for specific Suzuki coupling challenges.

References

• 1. benchchem.com [benchchem.com]

Tetrabutylphosphonium Tetrafluoroborate: A Comparative Performance Analysis in Organic Synthesis

For researchers, scientists, and drug development professionals, the selection of an optimal catalyst is a critical factor in the success of organic synthesis. This guide provides a comprehensive performance evaluation of tetrabutylphosphonium (B1682233) tetrafluoroborate (B81430), comparing its efficacy with alternative catalysts in key organic reactions. The following analysis is supported by experimental data and detailed protocols to facilitate informed decision-making in your research and development endeavors.

Tetrabutylphosphonium tetrafluoroborate ([TBP]BF₄) is a quaternary phosphonium (B103445) salt that has garnered attention as a versatile phase-transfer catalyst (PTC) and a component in catalytic systems for various organic transformations. Its performance is often compared with its ammonium (B1175870) analogue, tetrabutylammonium (B224687) tetrafluoroborate ([TBA]BF₄), and other phosphonium salts. The key distinction often lies in the generally higher thermal and chemical stability of phosphonium salts compared to their ammonium counterparts, which can translate to improved yields and broader applicability, particularly under harsh reaction conditions.

Performance in Nucleophilic Substitution Reactions

Nucleophilic substitution is a fundamental reaction in organic synthesis. The efficiency of phase-transfer catalysts is crucial in facilitating these reactions between reactants in immiscible phases.

Williamson Ether Synthesis

The Williamson ether synthesis, a classic method for forming ethers, serves as a valuable benchmark for evaluating the performance of phase-transfer catalysts. While direct comparative data for tetrabutylphosphonium tetrafluoroborate is limited, the performance of analogous phosphonium salts highlights their potential advantages. For instance, in the synthesis of butyl benzoate (B1203000) from sodium benzoate and butyl bromide, Tetraphenylphosphonium Bromide demonstrated a higher yield compared to quaternary ammonium salts under similar conditions.

Catalyst	Substrate 1	Substrate 2	Solvent	Temperature (°C)	Time (min)	Yield (%)
Tetraphenylphosphonium Bromide	Sodium Benzoate	Butyl Bromide	Toluene	60	60	98
Tetrabutylammonium Bromide (TBAB)	Sodium Benzoate	Butyl Bromide	Toluene	60	60	91
Aliquat 336	Sodium Benzoate	Butyl Bromide	Toluene	60	60	92

This table illustrates the superior performance of a phosphonium salt in a representative nucleophilic substitution reaction.

Experimental Protocol: Williamson Ether Synthesis

Materials:

• Phenol (B47542) derivative (1.0 eq)

• Alkyl halide (1.1 eq)

• Tetrabutylphosphonium hydroxide (B78521) (as a precursor to the active catalyst) (0.02 eq)

• 50% (w/w) aqueous potassium hydroxide (3.0 eq)

• Chlorobenzene

• Deionized water

• Diethyl ether

• Anhydrous sodium sulfate

Procedure:

• In a three-necked flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel, dissolve the phenol in chlorobenzene.

• Add tetrabutylphosphonium hydroxide to the solution.

• Heat the mixture to 60 °C with vigorous stirring.

• Slowly add the 50% aqueous potassium hydroxide solution through the dropping funnel over 30 minutes.

• After the addition is complete, add the alkyl halide dropwise.

• Continue stirring at 60 °C and monitor the reaction by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Add deionized water and transfer the mixture to a separatory funnel.

• Separate the layers and extract the aqueous phase with diethyl ether.

• Combine the organic layers, wash with water and then with brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the crude ether.

Caption: Phase-transfer catalysis cycle for Williamson ether synthesis.

Performance in Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon bonds. The choice of ligand is critical for the success of these reactions, and phosphonium salts like tetrabutylphosphonium tetrafluoroborate can serve as precursors to effective phosphine (B1218219) ligands.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile reaction for the synthesis of biaryls. The use of bulky, electron-rich phosphine ligands, often generated in situ from their corresponding phosphonium salts, is known to enhance catalytic activity, particularly with challenging substrates like aryl chlorides. While specific data for tetrabutylphosphonium tetrafluoroborate is not abundant, the performance of tri-tert-butylphosphonium tetrafluoroborate, a closely related salt, underscores the effectiveness of this class of compounds.

Catalyst System	Aryl Halide	Boronic Acid Derivative	Base	Solvent	Temperature (°C)	Yield (%)
Pd₂ (dba)₃ / [HP(t-Bu)₃]BF₄	4-Chlorotoluene	Phenylboronic acid	Cs₂CO₃	Dioxane	80	98
Pd(OAc)₂ / SPhos	4-Chlorotoluene	Phenylboronic acid	K₃PO₄	Toluene	100	95
PdCl₂(dppf)	4-Bromotoluene	Phenylboronic acid	K₂CO₃	DMF	80	92

This table compares the performance of a phosphonium salt-based ligand precursor with other common catalyst systems in the Suzuki-Miyaura coupling of an aryl chloride.

Experimental Protocol: Suzuki-Miyaura Coupling

Materials:

• Aryl halide (1.0 eq)

• Boronic acid or boronate ester (1.2 eq)

• Palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) (1-2 mol%)

• Tetrabutylphosphonium tetrafluoroborate (2-4 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2.0-3.0 eq)

• Anhydrous and degassed solvent (e.g., Toluene, Dioxane, THF)

Procedure:

• To a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the aryl halide, boronic acid derivative, base, and tetrabutylphosphonium tetrafluoroborate.

• Add the palladium source to the flask.

• Add the anhydrous and degassed solvent via syringe.

• Heat the reaction mixture to the desired temperature with vigorous stirring.

• Monitor the reaction progress by TLC or GC.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Conclusion

Tetrabutylphosphonium tetrafluoroborate and related phosphonium salts present as highly effective catalysts and ligand precursors for a range of organic transformations. Their enhanced thermal and chemical stability compared to ammonium salts can lead to superior yields and applicability in reactions requiring elevated temperatures or strongly basic conditions. While direct comparative data for tetrabutylphosphonium tetrafluoroborate remains somewhat limited in the literature, the available information on analogous phosphonium salts strongly suggests its potential for high performance in nucleophilic substitution and cross-coupling reactions. The provided protocols and comparative data aim to serve as a valuable resource for researchers in selecting and optimizing catalytic systems for their specific synthetic targets.

Comparative study of different tetrafluoroborate salts in electrochemistry

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate supporting electrolyte is a critical determinant of performance in electrochemical applications. Tetrafluoroborate (B81430) (BF₄⁻) salts are a prominent class of electrolytes utilized in a variety of electrochemical systems, including batteries, supercapacitors, and electro-organic synthesis. Their popularity stems from a favorable combination of properties, including good ionic conductivity, a relatively wide electrochemical window, and commercial availability. This guide provides a comparative analysis of different tetrafluoroborate salts, focusing on key performance metrics to aid in the selection of the most suitable salt for your specific research and development needs.

Quantitative Performance Comparison

The performance of a tetrafluoroborate salt in an electrochemical system is highly dependent on the cation, the solvent, and the operating conditions. Below is a summary of key performance indicators for a selection of tetrafluoroborate salts in the commonly used aprotic polar solvents, acetonitrile (B52724) (ACN) and propylene (B89431) carbonate (PC).

Salt	Cation	Solvent	Concentration (M)	Ionic Conductivity (mS/cm) at 25°C	Electrochemical Stability Window (V) vs. Ag/Ag⁺	Thermal Decomposition (°C)
Lithium Tetrafluoroborate (LiBF₄)	Li⁺	Propylene Carbonate	1.0	~3 - 8	~4.5	~277[1]
Sodium Tetrafluoroborate (NaBF₄)	Na⁺	Propylene Carbonate	1.0	Data not readily available	~4.0 - 4.5	384[2]
Potassium Tetrafluoroborate (KBF₄)	K⁺	Propylene Carbonate	1.0	Data not readily available	~4.0 - 4.5	530[3][4]
Tetraethylammonium Tetrafluoroborate (TEABF₄)	(C₂H₅)₄N⁺	Acetonitrile	1.0	~60[5][6]	~5.5 - 6.0	~325 (DSC Peak)[7]
Tetraethylammonium Tetrafluoroborate (TEABF₄)	(C₂H₅)₄N⁺	Propylene Carbonate	1.0	~13[5][6]	~5.5 - 6.0	~325 (DSC Peak)[7]
Tetrabutylammonium Tetrafluoroborate (TBABF₄)	(C₄H₉)₄N⁺	Acetonitrile	1.0	~30 - 40	~5.8 - 6.2	>300
1-Ethyl-3-methylimidazolium Tetrafluoroborate (EMIM-BF₄)	[C₆H₁₁N₂]⁺	Acetonitrile	Neat	~14.1[8]	3.6 - 4.0[8]	~300 - 400
1-Butyl-3-methylimidazolium Tetrafluoroborate (BMIM-BF₄)	[C₈H₁₅N₂]⁺	Acetonitrile	Neat	~3	~4.2[9]	~300 - 400

Note: The electrochemical stability window is dependent on the working electrode material and the cutoff current density. The values presented are typical ranges.

Key Performance Considerations

Ionic Conductivity

Ionic conductivity is a measure of a solution's ability to conduct ions and is a crucial factor for high-power applications. As illustrated in the table, ionic conductivity is significantly influenced by the cation size and the solvent viscosity.

• Cation Size: Smaller cations, in principle, should lead to higher mobility and thus higher conductivity. However, solvation effects can complicate this trend. For tetraalkylammonium salts, increasing the alkyl chain length generally decreases ionic conductivity due to increased steric hindrance and viscosity.

• Solvent: Acetonitrile, with its lower viscosity compared to propylene carbonate, generally yields electrolytes with higher ionic conductivity[5][6].

Electrochemical Stability Window (ESW)

The ESW defines the potential range within which the electrolyte remains stable without undergoing oxidation or reduction. A wider ESW is essential for high-voltage applications.

• Cation Influence: The electrochemical stability is primarily dictated by the cation's reduction potential and the anion's oxidation potential. Tetraalkylammonium and imidazolium (B1220033) cations generally offer a wider ESW compared to alkali metal cations.

• Solvent Influence: The solvent also plays a critical role in determining the ESW.

Thermal Stability

The thermal stability of the electrolyte is crucial for the safety and operational lifetime of electrochemical devices, especially those operating at elevated temperatures. The tetrafluoroborate salts, in general, exhibit good thermal stability, with decomposition temperatures typically above 250°C. However, the specific decomposition temperature can vary with the cation[1][4][7]. For instance, KBF₄ is thermally stable up to its melting point of 530°C[3][4]. In contrast, LiBF₄ begins to decompose at a lower temperature[1].

Hydrolytic Stability

A notable drawback of tetrafluoroborate salts is their susceptibility to hydrolysis, which can lead to the formation of hydrofluoric acid (HF) and boric acid. This is particularly pronounced in the presence of moisture and at elevated temperatures. The hexafluorophosphate (B91526) (PF₆⁻) anion is generally considered to be more stable against hydrolysis than the tetrafluoroborate (BF₄⁻) anion. Rigorous drying of the salt and solvent is therefore critical for applications requiring long-term stability.

Experimental Protocols

To ensure reproducibility and accurate comparison of different tetrafluoroborate salts, standardized experimental protocols are essential.

Measurement of Ionic Conductivity

Objective: To determine the ionic conductivity of the electrolyte solution.

Methodology:

• Electrolyte Preparation: Prepare the electrolyte solution by dissolving the tetrafluoroborate salt in the desired solvent (e.g., acetonitrile or propylene carbonate) at a specific concentration (e.g., 1 M) inside an inert atmosphere glovebox to minimize moisture contamination.

• Conductivity Cell: Utilize a two-electrode conductivity cell with platinum electrodes. The cell constant should be known or determined using a standard solution of known conductivity (e.g., aqueous KCl).

• Measurement:

  • Rinse the conductivity cell with the solvent to be used.

  • Fill the cell with the prepared electrolyte solution.

  • Immerse the cell in a thermostatically controlled bath to maintain a constant temperature (e.g., 25 °C).

  • Measure the impedance of the cell over a range of frequencies using an impedance analyzer. The bulk resistance (R) of the electrolyte is determined from the high-frequency intercept of the Nyquist plot with the real axis.

• Calculation: The ionic conductivity (σ) is calculated using the following formula:

  σ = L / (R * A)

  where L is the distance between the electrodes and A is the electrode area (or using the cell constant, K_cell = L/A, so σ = K_cell / R).

Determination of Electrochemical Stability Window (ESW)

Objective: To determine the potential range over which the electrolyte is electrochemically stable.

Methodology:

• Electrolyte Preparation: Prepare the electrolyte solution as described above.

• Electrochemical Cell: Assemble a three-electrode cell inside a glovebox.

  • Working Electrode: A polished glassy carbon or platinum electrode.

  • Reference Electrode: A non-aqueous reference electrode, such as Ag/Ag⁺ (e.g., 0.01 M AgNO₃ in the same electrolyte). It is recommended to calibrate the reference electrode against the Ferrocene/Ferrocenium (Fc/Fc⁺) redox couple.

  • Counter Electrode: A platinum wire or foil.

• Measurement (Linear Sweep Voltammetry or Cyclic Voltammetry):

  • Perform a linear sweep or cyclic voltammogram at a slow scan rate (e.g., 10-50 mV/s).

  • For the anodic limit, scan the potential from the open-circuit potential to more positive potentials until a significant increase in current is observed, indicating electrolyte oxidation.

  • For the cathodic limit, scan the potential from the open-circuit potential to more negative potentials until a significant increase in current is observed, indicating electrolyte reduction.

• Determination of Limits: The ESW is defined by the potential difference between the onset of oxidation and reduction. The onset potentials are typically determined at a specific cutoff current density (e.g., 0.1 or 1 mA/cm²).

Visualizations

Caption: Workflow for the comparative study of tetrafluoroborate salts.

Caption: Key factors influencing the ionic conductivity of tetrafluoroborate electrolytes.

References

• 1. mdpi.com [mdpi.com]
• 2. sodium tetrafluoroborate [chemister.ru]
• 3. chembk.com [chembk.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. The Influences of 1-Butyl-3-Methylimidazolium Tetrafluoroborate on Electrochemical, Thermal and Structural Studies as Ionic Liquid Gel Polymer Electrolyte - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Tetrabutylphosphonium Tetrafluoroborate and Its Analogues for the Validation of Experimental Results

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Tetrabutylphosphonium tetrafluoroborate (B81430) ([P₄₄₄₄][BF₄]) and its more commonly utilized ammonium (B1175870) analogue, Tetrabutylammonium (B224687) tetrafluoroborate ([N₄₄₄₄][BF₄] or TBATFB). While [P₄₄₄₄][BF₄] is a subject of scientific interest, a significant portion of available experimental data pertains to its ammonium counterpart. This document leverages the extensive data on TBATFB as a benchmark and incorporates established general differences between phosphonium- and ammonium-based ionic liquids to offer a comprehensive validation guide for researchers.

Phosphonium-based ionic liquids are noted for their distinct physicochemical properties when compared to their ammonium analogues, often exhibiting higher thermal stability and ionic conductivity.[1][2][3] This guide will explore these differences in the context of key research applications.

Physicochemical and Electrochemical Property Comparison

The selection of a compound for experimental validation hinges on its fundamental properties. While specific experimental values for Tetrabutylphosphonium tetrafluoroborate are not as widely published, general trends in phosphonium-based ionic liquids allow for a comparative assessment. Phosphonium (B103445) salts typically show greater thermal stability and conductivity than their ammonium equivalents.[2][3]

Table 1: Comparison of Physicochemical and Electrochemical Properties

Property	Tetrabutylphosphonium Tetrafluoroborate ([P₄₄₄₄][BF₄])	Tetrabutylammonium Tetrafluoroborate ([N₄₄₄₄][BF₄])	Key Considerations for Researchers
Molecular Formula	C₁₆H₃₆BF₄P	C₁₆H₃₆BF₄N	The central heteroatom (Phosphorus vs. Nitrogen) is the primary driver of performance differences.[4]
Molecular Weight	346.23 g/mol	329.27 g/mol [5]
Appearance	White Crystalline Solid (Expected)	White to off-white crystalline powder[5]	Both are typically handled as solid powders.
Melting Point	Data not widely available	~160-164 °C[5]	Phosphonium ILs can have lower melting points than ammonium analogues.[3]
Thermal Stability	Generally higher than ammonium analogues[1][2][3]	Decomposes at elevated temperatures	[P₄₄₄₄][BF₄] is preferable for high-temperature applications.
Ionic Conductivity	Generally higher than ammonium analogues[2]	Good; 9.833 × 10⁻³ S cm⁻¹ (20 °C in ACN) reported[5]	Higher conductivity in [P₄₄₄₄][BF₄] can reduce iR drop in electrochemical measurements, leading to more accurate results.[2]
Electrochemical Window	Wide (Expected)	Wide, approx. 4V[5]	A wide potential window is crucial for studying a broad range of redox processes without electrolyte interference.[6][7]
Solubility	Hydrophobic nature noted[8]	Soluble in ACN, DCM, DMF, DMSO; sparingly in water[5][6]	Solubility in common organic solvents is a key advantage for both, enabling their use in non-aqueous systems.[6]
Cation-Anion Interaction	Weaker interaction due to less steric hindrance[9]	Stronger interaction due to greater steric hindrance[9]	Weaker interactions in phosphonium salts can lead to a higher concentration of charge carriers and thus higher conductivity.[2]

ACN: Acetonitrile, DCM: Dichloromethane, DMF: Dimethylformamide, DMSO: Dimethyl Sulfoxide

Performance in Key Applications

Supporting Electrolyte in Electrochemistry

In electrochemical analysis, such as cyclic voltammetry, a supporting electrolyte is essential to increase the conductivity of the non-aqueous solution and minimize potential drop, ensuring accurate measurements.[10] Both [P₄₄₄₄][BF₄] and TBATFB serve this purpose effectively due to their high solubility in organic solvents and wide electrochemical windows.[6][11]

The primary advantage of [P₄₄₄₄][BF₄] lies in its expected higher ionic conductivity.[2] This property is a direct result of the weaker cation-anion interactions and potentially higher charge carrier concentration compared to its ammonium counterpart.[2][9] For high-precision experiments where minimizing ohmic drop is critical, a phosphonium-based electrolyte may offer superior performance. However, TBATFB is a well-established and extensively validated supporting electrolyte for a vast range of electrochemical studies.[5][7][12]

Phase-Transfer Catalysis (PTC) in Organic Synthesis

TBATFB is widely used as a phase-transfer catalyst, where it facilitates reactions between reactants in immiscible phases (e.g., aqueous and organic).[7][13] The tetrabutylammonium cation pairs with an anionic reactant, transporting it into the organic phase where the reaction can proceed.[7] This technique is crucial in the synthesis of fine chemicals and pharmaceutical intermediates.[14] While specific data for [P₄₄₄₄][BF₄] as a phase-transfer catalyst is less common, phosphonium salts are known to be effective in this role and their higher thermal stability can be advantageous in reactions requiring elevated temperatures.

Experimental Protocols

The following protocols are generalized for the use of tetraalkylammonium or tetraalkylphosphonium tetrafluoroborate salts in common applications. Researchers should adapt these procedures based on their specific instrumentation and experimental goals.

Protocol 1: Cyclic Voltammetry (CV) Analysis

This protocol describes the use of the target compound as a supporting electrolyte to determine the redox potential of an analyte (e.g., Ferrocene) in a non-aqueous solvent.

Objective: To characterize the electrochemical behavior of an analyte.

Materials:

• Working Electrode (e.g., Glassy Carbon)

• Reference Electrode (e.g., Ag/Ag⁺)

• Counter Electrode (e.g., Platinum wire)

• Potentiostat/Galvanostat

• Analyte (e.g., 1-10 mM Ferrocene)

• Supporting Electrolyte (0.1 M [P₄₄₄₄][BF₄] or TBATFB)

• High-purity, anhydrous solvent (e.g., Acetonitrile)

• Inert gas (Argon or Nitrogen)

Procedure:

• Electrolyte Preparation: In an inert atmosphere (e.g., a glovebox), prepare a 0.1 M solution of the supporting electrolyte in the chosen anhydrous solvent.

• Analyte Solution: Dissolve the analyte in the electrolyte solution to the desired final concentration.

• Deoxygenation: Purge the solution with an inert gas for 15-20 minutes to remove dissolved oxygen. Maintain an inert atmosphere over the solution for the duration of the experiment.

• Cell Assembly: Assemble the three-electrode electrochemical cell, ensuring the electrodes are clean and properly positioned.

• CV Measurement: Connect the electrodes to the potentiostat. Scan the potential across a defined range and at a set scan rate (e.g., 100 mV/s).

• Data Analysis: Analyze the resulting voltammogram to determine the oxidation and reduction potentials of the analyte.

Caption: Experimental workflow for Cyclic Voltammetry using a supporting electrolyte.

Decision Guide: Selecting Your Electrolyte

The choice between a phosphonium and an ammonium-based electrolyte depends on the specific demands of the experiment. While TBATFB offers a wealth of historical data for validation, the intrinsic properties of [P₄₄₄₄][BF₄] may be better suited for certain conditions.

Caption: Decision-making framework for electrolyte selection.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Physicochemical properties of phosphonium-based and ammonium-based protic ionic liquids - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. A Comprehensive Comparison Analysis between Ammonium-Based and Phosphonium-Based Bifunctional Ionic Liquids for Metal Extraction and Separation Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quaternary ammonium and phosphonium based ionic liquids: a comparison of common anions - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C4CP01901F [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. pharm.sinocurechem.com [pharm.sinocurechem.com]
• 7. benchchem.com [benchchem.com]
• 8. arpnjournals.org [arpnjournals.org]
• 9. researchgate.net [researchgate.net]
• 10. basinc.com [basinc.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. nbinno.com [nbinno.com]
• 14. nbinno.com [nbinno.com]

A Comparative Guide to Phosphine Ligands in Catalysis: Benchmarking Against Tetrabutylphosphonium Tetrafluoroborate

For researchers, scientists, and drug development professionals, the selection of an appropriate ligand is paramount in optimizing catalytic cross-coupling reactions. Phosphine (B1218219) ligands are a cornerstone of modern catalysis, offering a diverse array of steric and electronic properties that can be fine-tuned to enhance reaction efficiency, substrate scope, and catalyst stability. While tetrabutylphosphonium (B1682233) tetrafluoroborate (B81430) is a commercially available phosphonium (B103445) salt, its primary applications are as a phase-transfer catalyst and an ionic liquid rather than as a precursor to a widely benchmarked phosphine ligand for cross-coupling reactions.

This guide provides an objective comparison of the performance of common phosphine ligands, contextualizing the role of phosphonium salts like tetrabutylphosphonium tetrafluoroborate as potential precursors to their corresponding phosphine ligands.

The Role of Phosphonium Salts as Ligand Precursors

Many valuable phosphine ligands, particularly electron-rich trialkylphosphines, are air-sensitive and can be pyrophoric, making them challenging to handle and store. To circumvent these issues, they are often supplied as more stable phosphonium salts. For instance, the highly effective but air-sensitive tri-tert-butylphosphine (B79228) is commonly handled as its air-stable tetrafluoroborate salt, tri-tert-butylphosphonium tetrafluoroborate.[1] In the reaction mixture, a base deprotonates the phosphonium salt to generate the active phosphine ligand in situ.

Tetrabutylphosphonium tetrafluoroborate can similarly serve as a precursor to the tetrabutylphosphine ligand. However, there is a notable lack of published, direct comparative studies benchmarking its performance against other common phosphine ligands in catalytic cross-coupling reactions. Therefore, this guide will focus on the performance of well-documented phosphine ligands to provide a useful benchmark for researchers.

Performance Comparison of Common Phosphine Ligands in Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful and widely used method for carbon-carbon bond formation. The choice of phosphine ligand is critical to the success of this reaction, especially when using less reactive aryl chlorides as substrates. The following table summarizes the performance of several common phosphine ligands in the Suzuki-Miyaura coupling of 4-chlorotoluene (B122035) with phenylboronic acid, a common test reaction for catalytic systems.

Ligand	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
P(t-Bu)₃	1.5% Pd₂(dba)₃	Cs₂CO₃	Dioxane	80	12	95
PCy₃	1.5% Pd₂(dba)₃	Cs₂CO₃	Dioxane	80	12	85
SPhos	2 mol% Pd(OAc)₂	K₃PO₄	Toluene (B28343)	100	18	>99
XPhos	0.0025 M Pd source	K₃PO₄	MeOH/THF	RT	24	~90[2]
PPh₃	1 mol% Pd(OAc)₂	K₂CO₃	Toluene	100	24	~20

Note: This table is a compilation of representative data and reaction conditions may vary between studies. The performance of a given ligand is highly dependent on the specific substrates, solvent, base, and temperature used.

Experimental Protocols

Below is a general experimental protocol for a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This can be adapted for specific substrates and for comparing the efficacy of different phosphine ligands.

General Procedure for Suzuki-Miyaura Coupling of an Aryl Halide

Materials:

• Aryl halide (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 0.01 mmol, 1 mol% Pd)

• Phosphine ligand (0.02 mmol, 2 mol%)

• Base (e.g., K₃PO₄, 2.0 mmol)

• Anhydrous solvent (e.g., toluene or dioxane, 5 mL)

Procedure:

• To an oven-dried Schlenk tube containing a magnetic stir bar, add the palladium precatalyst, phosphine ligand, and base under an inert atmosphere (e.g., argon or nitrogen).

• Add the aryl halide and arylboronic acid to the Schlenk tube.

• Add the anhydrous solvent via syringe.

• Seal the Schlenk tube and heat the reaction mixture to the desired temperature with vigorous stirring for the specified amount of time.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Visualizing the Catalytic Cycle and Experimental Workflow

To better understand the underlying processes, the following diagrams illustrate the catalytic cycle of the Suzuki-Miyaura reaction and a typical workflow for phosphine ligand screening.

Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

The Air-Stable Advantage: A Comparative Guide to Tetrabutylphosphonium Tetrafluoroborate Analogues versus Air-Sensitive Phosphines in Catalysis

For researchers, scientists, and drug development professionals seeking to optimize catalytic reactions, the choice of phosphine (B1218219) ligand is critical. While traditional air-sensitive phosphines offer high reactivity, their handling and storage present significant challenges. This guide provides an objective comparison of an air-stable alternative, tri-tert-butylphosphonium tetrafluoroborate (B81430), with its air-sensitive counterparts, supported by experimental data, to inform your selection of the most efficient and practical catalytic system.

A notable point of clarification: while the topic specifies "Tetrabutylphosphonium tetrafluoroborate," the more pertinent and well-documented compound for the application as an air-stable precursor to a highly effective, air-sensitive phosphine ligand is tri-tert-butylphosphonium tetrafluoroborate . The latter serves as a direct and stable source for tri-tert-butylphosphine (B79228), a ligand renowned for its exceptional catalytic activity. In contrast, tetrabutylphosphonium (B1682233) tetrafluoroborate is primarily utilized as a phase-transfer catalyst or an electrolyte.[1][2] This guide will therefore focus on the tri-tert-butylphosphonium salt as the superior example for this application.

Executive Summary: Key Advantages of Tri-tert-butylphosphonium Tetrafluoroborate

Tri-tert-butylphosphonium tetrafluoroborate ([t-Bu₃PH]BF₄) presents a significant advancement in the practical application of bulky, electron-rich phosphine ligands.[3][4] Its primary advantages over traditional air-sensitive phosphines, such as tri-tert-butylphosphine (P(t-Bu)₃), stem from its remarkable stability.

• Air and Moisture Stability: Unlike many trialkylphosphines which are prone to rapid oxidation and can even be pyrophoric, [t-Bu₃PH]BF₄ is a crystalline solid that is stable in air and to moisture, allowing for indefinite storage and easy handling without the need for a glovebox or Schlenk techniques for routine manipulation.[3][5]

• Enhanced Safety and Handling: The non-pyrophoric nature of the phosphonium (B103445) salt significantly reduces the hazards associated with storage and use, leading to a safer laboratory environment.[4]

• Convenience and Reproducibility: As a weighable solid, it allows for more accurate and reproducible catalyst preparations compared to handling and dispensing often volatile and reactive liquid phosphines.

• In Situ Generation of the Active Ligand: The active tri-tert-butylphosphine ligand is conveniently generated in situ through deprotonation by a base present in the reaction mixture. This ensures that the highly reactive, air-sensitive phosphine is only present in the reaction vessel, minimizing degradation and maximizing its catalytic efficacy.[4]

Performance in Catalytic Applications: A Data-Driven Comparison

The use of tri-tert-butylphosphonium tetrafluoroborate as a precursor for the tri-tert-butylphosphine ligand has been shown to provide comparable, and in some cases superior, performance in a variety of palladium-catalyzed cross-coupling reactions. The following tables summarize the comparative performance data from peer-reviewed literature.

Palladium-Catalyzed Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation in organic synthesis. The data below demonstrates that tri-tert-butylphosphonium tetrafluoroborate is an effective precursor for the active phosphine ligand in this reaction, providing excellent yields.

Entry	Aryl Halide	Arylboronic Acid	Ligand	Yield (%)
1	4-Bromotoluene	Phenylboronic acid	P(t-Bu)₃	95
2	4-Bromotoluene	Phenylboronic acid	[t-Bu₃PH]BF₄	98
3	1-Bromo-4-(trifluoromethyl)benzene	Phenylboronic acid	P(t-Bu)₃	94
4	1-Bromo-4-(trifluoromethyl)benzene	Phenylboronic acid	[t-Bu₃PH]BF₄	96

Reaction Conditions: Pd₂(dba)₃ (1.5 mol %), ligand (3.6 mol %), Cs₂CO₃ (2.0 equiv), dioxane, 80 °C, 12 h.

Palladium-Catalyzed Heck Reaction

The Heck reaction, for the formation of substituted alkenes, also benefits from the use of the air-stable phosphonium salt, showing comparable efficacy to the air-sensitive phosphine.

Entry	Aryl Halide	Alkene	Ligand	Yield (%)
1	4-Bromotoluene	n-Butyl acrylate	P(t-Bu)₃	96
2	4-Bromotoluene	n-Butyl acrylate	[t-Bu₃PH]BF₄	95
3	4-Chlorobenzonitrile	n-Butyl acrylate	P(t-Bu)₃	85
4	4-Chlorobenzonitrile	n-Butyl acrylate	[t-Bu₃PH]BF₄	88

Reaction Conditions: Pd₂(dba)₃ (1.5 mol %), ligand (3.6 mol %), Cy₂NMe (1.2 equiv), dioxane, 100 °C, 12 h.

Palladium-Catalyzed Stille Coupling

In the Stille coupling, which joins organostannanes with organic halides, the phosphonium salt again proves to be a reliable and efficient substitute for the free phosphine.

Entry	Aryl Halide	Organostannane	Ligand	Yield (%)
1	4-Bromoanisole	Vinyltributyltin	P(t-Bu)₃	92
2	4-Bromoanisole	Vinyltributyltin	[t-Bu₃PH]BF₄	94
3	4-Chloroanisole	Phenyltributyltin	P(t-Bu)₃	88
4	4-Chloroanisole	Phenyltributyltin	[t-Bu₃PH]BF₄	90

Reaction Conditions: Pd₂(dba)₃ (1.5 mol %), ligand (3.6 mol %), CsF (2.0 equiv), dioxane, 100 °C, 12 h.

Experimental Protocols

General Protocol for a Suzuki-Miyaura Cross-Coupling Reaction Using Tri-tert-butylphosphonium Tetrafluoroborate

This protocol describes a general procedure for the palladium-catalyzed Suzuki-Miyaura coupling of an aryl bromide with an arylboronic acid.[6]

Materials:

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Tri-tert-butylphosphonium tetrafluoroborate ([t-Bu₃PH]BF₄)

• Aryl bromide (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Potassium phosphate (B84403) (K₃PO₄, 2.0 mmol)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane (B91453) or toluene, 5 mL)

• Schlenk flask or sealed reaction vial

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask or reaction vial under an inert atmosphere, add Pd(OAc)₂ (2 mol %), tri-tert-butylphosphonium tetrafluoroborate (4 mol %), the aryl bromide (1.0 equiv), the arylboronic acid (1.2 equiv), and potassium phosphate (2.0 equiv).

• Evacuate and backfill the reaction vessel with an inert gas three times.

• Add the anhydrous, degassed solvent via syringe.

• Stir the reaction mixture at the desired temperature (e.g., 80-100 °C) and monitor the progress by TLC, GC, or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Visualizing the Advantages and Workflow

The following diagrams illustrate the logical advantages of using tri-tert-butylphosphonium tetrafluoroborate and a typical experimental workflow.

References

• 1. nbinno.com [nbinno.com]
• 2. chemimpex.com [chemimpex.com]
• 3. nbinno.com [nbinno.com]
• 4. nbinno.com [nbinno.com]
• 5. researchgate.net [researchgate.net]
• 6. dspace.mit.edu [dspace.mit.edu]

Electrochemical performance comparison of phosphonium and ammonium supporting electrolytes

An Objective Comparison of Phosphonium (B103445) and Ammonium (B1175870) Supporting Electrolytes in Electrochemical Applications

For researchers and scientists in the fields of energy storage, electrochemistry, and materials science, the choice of a supporting electrolyte is critical to the performance and stability of electrochemical devices. Among the various options, quaternary ammonium and phosphonium salts are two of the most common classes of supporting electrolytes. This guide provides an objective comparison of their electrochemical performance, supported by experimental data and detailed methodologies.

Comparative Performance Data

Phosphonium-based ionic liquids and electrolytes generally exhibit superior thermal stability and ionic conductivity when compared to their ammonium analogues.[1][2] This is often attributed to the lower charge density of the larger phosphorus atom, which results in weaker Coulombic interactions between the cation and anion.[1][3] The greater flexibility of bond and dihedral angles in phosphonium compounds also contributes to their lower viscosity.[3]

Property	Phosphonium-Based Electrolytes	Ammonium-Based Electrolytes	Key Observations
Ionic Conductivity	Generally higher.[1][2][4] For example, phosphonium polymerized ionic liquids (PILs) show higher conductivity than their ammonium counterparts.[2][4]	Generally lower.[1][2]	The higher conductivity of phosphonium PILs is attributed to weaker hydrogen bonds and Coulombic interactions.[1]
Thermal Stability	Significantly higher.[2][4] Phosphonium polyelectrolytes with Cl⁻ counterions are stable above 370°C.[2] With Tf₂N⁻ counterions, stability can exceed 437°C.[4]	Lower. Ammonium analogues with Cl⁻ are often stable only up to <220°C.[2] With Tf₂N⁻ counterions, stability is around 330°C.[4]	The P-C bond is more thermally stable than the N-C bond, making phosphonium salts less susceptible to degradation processes like Hofmann elimination.[2][4]
Electrochemical Stability Window (ESW)	Generally wide, often between 3.1 and 3.4 V, and can be higher depending on the specific ions.[5][6]	Typically narrower than their phosphonium counterparts.	The ESW is highly dependent on the specific cation-anion combination and the working electrode material.[7][8]
Viscosity	Generally lower.[3][9]	Generally higher.[3][9]	The lower viscosity of phosphonium ILs is linked to the greater flexibility of the P-C bonds and larger bond distances compared to N-C bonds.[3]

Experimental Protocols

The following are detailed methodologies for the key experiments used to evaluate the electrochemical performance of supporting electrolytes.

Ionic Conductivity Measurement

Ionic conductivity is typically determined using AC impedance spectroscopy.[10]

• Cell Preparation: A conductivity cell with two parallel, inert electrodes (e.g., platinum) of a known area and separation distance is used. The cell constant (K) is first determined by calibrating with a standard solution of known conductivity (e.g., KCl solution).[10]

• Sample Preparation: The electrolyte sample is placed in the conductivity cell, ensuring it completely covers the electrodes. To ensure accuracy, the electrolyte should be dried under vacuum to remove any residual water, as moisture can significantly affect conductivity.[11]

• Measurement: An AC potential of small amplitude is applied across the electrodes over a wide frequency range (e.g., 1 Hz to 1 MHz). The impedance of the cell is measured at each frequency.

• Data Analysis: A Nyquist plot (imaginary vs. real impedance) is generated. The bulk resistance (R) of the electrolyte is determined from the high-frequency intercept of the impedance spectrum with the real axis.

• Calculation: The ionic conductivity (σ) is calculated using the formula: σ = K / R.[10]

Electrochemical Stability Window (ESW) Determination

The ESW is commonly determined using cyclic voltammetry (CV) or linear sweep voltammetry (LSV).[12][13]

• Electrochemical Cell Setup: A three-electrode cell is used, consisting of a working electrode (e.g., glassy carbon, platinum), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).[14][15] The electrolyte to be tested is used as the medium.

• Potential Sweep: A potential is applied to the working electrode and is swept linearly with time from an initial potential to a vertex potential and then back.[13][16] To determine the full ESW, separate sweeps are performed in the anodic (positive) and cathodic (negative) directions from the open-circuit potential.[12]

• Data Acquisition: The current flowing between the working and counter electrodes is measured as a function of the applied potential. The resulting plot of current vs. potential is called a voltammogram.[15]

• Determination of Limits: The ESW is defined as the potential range where no significant faradaic current (due to oxidation or reduction of the electrolyte) is observed.[8] A cutoff current density (e.g., 0.1 mA/cm²) is typically defined to determine the anodic and cathodic limits of the window.[12]

Workflow for Electrolyte Performance Evaluation

The following diagram illustrates the logical workflow for comparing the electrochemical performance of phosphonium and ammonium supporting electrolytes.

Caption: Workflow for comparing electrolyte performance.

Conclusion

The selection between phosphonium and ammonium-based supporting electrolytes depends on the specific requirements of the application. The experimental evidence strongly suggests that for applications demanding high thermal stability and high ionic conductivity, such as in high-temperature batteries or capacitors, phosphonium-based electrolytes are generally the superior choice.[2][3][4] In contrast, ammonium-based electrolytes, while often exhibiting lower performance in these areas, may be considered for applications where cost is a primary driver and the performance demands are less stringent. For any application, a thorough experimental evaluation of the key performance metrics as outlined in this guide is essential for making an informed decision.

References

• 1. Physicochemical properties of phosphonium-based and ammonium-based protic ionic liquids - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Determining realistic electrochemical stability windows of ele... [publikationen.bibliothek.kit.edu]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Measuring and Enhancing the Ionic Conductivity of Chloroaluminate Electrolytes for Al-Ion Batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Thermophysical properties of phosphonium-based ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]
• 13. Cyclic Voltammetry - CV Electrochemical Technique Gamry Instruments [gamry.com]
• 14. ossila.com [ossila.com]
• 15. Cyclic voltammetry - Wikipedia [en.wikipedia.org]
• 16. Video: Voltammetric Techniques: Cyclic Voltammetry [jove.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Tetrabutylphosphonium Tetrafluoroborate

For Immediate Implementation: This document provides essential safety and logistical information for the proper disposal of Tetrabutylphosphonium tetrafluoroborate (B81430). Adherence to these procedures is critical for ensuring a safe laboratory environment and regulatory compliance for researchers, scientists, and drug development professionals.

Tetrabutylphosphonium tetrafluoroborate is a versatile ionic liquid with applications in electrochemistry and organic synthesis.[1] However, its hazardous properties, including being harmful if swallowed and causing severe skin burns and eye damage, necessitate a rigorous and informed approach to its disposal.[2] Improper handling can lead to significant health risks and environmental contamination.

Essential Safety Precautions and Personal Protective Equipment (PPE)

Before beginning any disposal procedures, it is imperative to work in a well-ventilated area, preferably within a chemical fume hood. The following personal protective equipment is mandatory:

• Eye Protection: Chemical splash goggles and a face shield are required to protect against splashes.[2]

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn. Inspect gloves for any signs of damage before use.[2]

• Body Protection: A chemical-resistant lab coat or apron is necessary to protect against skin contact.[2]

• Respiratory Protection: If there is a risk of generating dust or aerosols, a respirator with an appropriate cartridge should be used.[2]

Hazard and Safety Data

Hazard Classification	Description	Precautionary Statements
Acute Toxicity, Oral (Category 4)	Harmful if swallowed.[2]	Do not eat, drink or smoke when using this product.[2] Wash hands and face thoroughly after handling.[2][3]
Skin Corrosion/Irritation (Category 1C)	Causes severe skin burns.[2]	Wear protective gloves and protective clothing.[2][3] If on skin, take off immediately all contaminated clothing and rinse skin with water.[2]
Serious Eye Damage/Irritation (Category 1)	Causes serious eye damage.[2]	Wear eye and face protection.[2][3] If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2]
Combustion Hazard	May decompose upon combustion to generate poisonous fumes, including highly toxic hydrogen fluoride (B91410) (HF) gas.[2]	Use dry chemical, foam, water spray, or carbon dioxide for extinction.[2] Wear self-contained breathing apparatus if necessary.[2]

Step-by-Step Disposal Protocol

The recommended method for the disposal of Tetrabutylphosphonium tetrafluoroborate is through incineration by a licensed professional waste disposal service. This process ensures the complete destruction of the chemical in a controlled environment.

Experimental Protocol for Incineration (To be performed by a licensed facility):

• Preparation of Waste:

  • Ensure the Tetrabutylphosphonium tetrafluoroborate waste is securely stored in a clearly labeled, airtight container.[2]

  • If permissible by the disposal facility, the material may be dissolved or mixed with a combustible solvent. This should only be done by trained personnel following the facility's specific guidelines.

• Incineration Process:

  • The waste is introduced into a chemical incinerator equipped with an afterburner and a scrubber system.[2]

  • The high temperatures of the incinerator break down the Tetrabutylphosphonium tetrafluoroborate.

  • The afterburner ensures the complete combustion of any residual organic material.

  • The scrubber system is crucial for neutralizing and removing hazardous combustion byproducts, particularly hydrogen fluoride gas.[2]

On-Site Spill Management:

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and ensure adequate ventilation.

• Containment: Prevent the spill from entering drains, waterways, or the soil.[2]

• Clean-up:

  • For solid spills, carefully sweep the material to collect it into an airtight container, avoiding dust dispersal.[2]

  • The collected material should be treated as hazardous waste and disposed of according to the protocol above.

  • Clean the spill area thoroughly.

Disposal Workflow

Caption: Workflow for the safe disposal of Tetrabutylphosphonium tetrafluoroborate.

Important Considerations:

• Regulatory Compliance: All disposal activities must comply with federal, state, and local regulations.[2]

• Storage: Avoid long storage periods as the product may degrade over time.[2] Store in a cool, dark, and locked place away from oxidizing agents.[2][3]

• Container Disposal: Dispose of the empty container as you would the unused product.[2]

By adhering to these detailed procedures, you can ensure the safe and responsible management of Tetrabutylphosphonium tetrafluoroborate waste, protecting both laboratory personnel and the environment.

References

• 1. chemimpex.com [chemimpex.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Tetrabutylphosphonium Tetrafluoroborate

Essential safety protocols and logistical plans for the handling and disposal of Tetrabutylphosphonium tetrafluoroborate (B81430) are critical for ensuring a secure laboratory environment. This guide provides detailed procedural instructions for researchers, scientists, and drug development professionals to minimize risks and manage this chemical compound responsibly.

Tetrabutylphosphonium tetrafluoroborate is an ionic liquid that demands careful handling due to its potential hazards. Adherence to stringent safety measures, including the use of appropriate personal protective equipment (PPE), is paramount to prevent exposure and ensure the well-being of laboratory personnel.

Personal Protective Equipment (PPE): Your First Line of Defense

When working with Tetrabutylphosphonium tetrafluoroborate, a comprehensive PPE strategy is non-negotiable. The following table summarizes the required equipment, offering a quick reference for laboratory personnel.

PPE Category	Recommended Equipment	Specifications and Usage Notes
Eye and Face Protection	Chemical Splash Goggles and Face Shield	Goggles should be worn at all times to protect against splashes.[1] A face shield provides an additional layer of protection for the entire face and should be used when handling larger quantities or when there is a significant splash risk.[1][2]
Hand Protection	Chemical-Resistant Gloves	Materials such as nitrile, neoprene, or butyl rubber are recommended for handling chemicals.[1][2] It is crucial to consult the glove manufacturer's compatibility charts for specific breakthrough times for Tetrabutylphosphonium tetrafluoroborate. Always inspect gloves for any signs of degradation or perforation before use.[2]
Body Protection	Chemical-Resistant Lab Coat, Apron, or Full Body Suit	A lab coat should be standard practice. For procedures with a higher risk of spills or splashes, a chemical-resistant apron or a full-body suit (e.g., made of Tyvek) is advised to prevent skin contact.[1]
Respiratory Protection	Use in a Well-Ventilated Area / Local Exhaust Ventilation	Work should be conducted in a chemical fume hood or with adequate local exhaust ventilation to minimize inhalation of dust or mists.[3][4][5] If exposure limits are likely to be exceeded or if irritation is experienced, a NIOSH/MSHA-approved respirator should be used.[4]

Operational Plan: A Step-by-Step Approach to Safe Handling

A systematic workflow is essential for minimizing the risks associated with Tetrabutylphosphonium tetrafluoroborate. The following protocol outlines the key steps from receipt of the chemical to its final disposal.

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• Store the container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and strong acids.[6]

• The storage area should be clearly labeled, and access should be restricted to authorized personnel. Keep the container tightly closed when not in use.[3][4][7]

2. Handling and Use:

• Before handling, ensure that an emergency eyewash station and safety shower are readily accessible.[4][7]

• Always wear the appropriate PPE as detailed in the table above.

• Conduct all work in a properly functioning chemical fume hood or with local exhaust ventilation to avoid inhaling any dust or vapors.[3][5][7]

• Avoid direct contact with the skin, eyes, and clothing.[3][7][8]

• Do not eat, drink, or smoke in the area where the chemical is being handled.[5][8][9]

• After handling, wash hands and any exposed skin thoroughly with soap and water.[6][8][9]

3. Spill Management:

• In the event of a spill, evacuate the immediate area.

• Wear appropriate PPE, including respiratory protection if necessary, before attempting to clean up the spill.

• For solid spills, carefully sweep or shovel the material into a suitable, labeled container for disposal. Avoid generating dust.[6][7]

• For liquid spills, contain the spill with absorbent materials and then collect the material into a designated waste container.

• Ventilate the area and wash the spill site after the material has been removed.

The following diagram illustrates the logical workflow for responding to a chemical spill:

Workflow for Chemical Spill Response

Disposal Plan: Ensuring Environmental Responsibility

Proper disposal of Tetrabutylphosphonium tetrafluoroborate and its contaminated waste is crucial to prevent environmental contamination and comply with regulations.

• Waste Collection: All waste materials, including spilled chemical, contaminated absorbents, and used PPE, should be collected in a clearly labeled, sealed, and compatible waste container.

• Waste Segregation: Do not mix this waste with other chemical waste streams unless compatibility has been confirmed.

• Disposal Method: The material should be disposed of as hazardous waste through a licensed chemical waste disposal company.[3][6][9] Incineration in a permitted hazardous waste incinerator is a common disposal method.[3] Do not dispose of this chemical down the drain or in the regular trash.[3][7]

• Regulatory Compliance: All disposal activities must be conducted in strict accordance with local, state, and federal environmental regulations.

By implementing these comprehensive safety and logistical plans, research facilities can significantly mitigate the risks associated with handling Tetrabutylphosphonium tetrafluoroborate, fostering a culture of safety and responsibility.

References

• 1. marketplace.safetyculture.com [marketplace.safetyculture.com]
• 2. - Division of Research Safety | Illinois [drs.illinois.edu]
• 3. chemicalbook.com [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. fishersci.com [fishersci.com]
• 7. gelest.com [gelest.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. Tetrabutylphosphonium Tetrafluoroborate | 1813-60-1 | TCI AMERICA [tcichemicals.com]